5-Formyl-2-thiopheneboronic acid

• CAS: 4347-33-5

Core Science & Biosynthesis

5-Formyl-2-thiopheneboronic acid chemical properties

An In-depth Technical Guide to 5-Formyl-2-thiopheneboronic acid

Introduction

5-Formyl-2-thiopheneboronic acid, with the CAS number 4347-33-5, is a versatile bifunctional organoboron compound.[1][2][3] Its structure incorporates a thiophene (B33073) ring functionalized with a formyl group and a boronic acid moiety, making it a valuable building block in organic synthesis.[4] This technical guide provides a comprehensive overview of its chemical properties, reactivity, and applications, with a focus on its utility for researchers and professionals in drug development and materials science. The unique combination of a reactive aldehyde and a boronic acid group allows for sequential and diverse chemical transformations.[4]

Chemical and Physical Properties

5-Formyl-2-thiopheneboronic acid is typically a white to off-white or yellow-orange crystalline powder.[1][5] It is known to be sensitive to air and moisture, necessitating storage in a cool, dry environment.[1][4][6]

Property	Value
Molecular Formula	C5H5BO3S[1][7]
Molecular Weight	155.97 g/mol [1][2][7]
Melting Point	132-135 °C[1][2][8]
Boiling Point	395.1 °C at 760 mmHg[1]
Density	1.41 g/cm³[1]
Flash Point	192.7 °C[1]
pKa	7.23 ± 0.53 (Predicted)[1][6]
Appearance	White to off-white powder or crystals[1][4]

Spectral Data

Type	Data
¹H NMR	Spectra are available and can be viewed in various databases.[9][10]
InChI	1S/C5H5BO3S/c7-3-4-1-2-5(10-4)6(8)9/h1-3,8-9H[2][7][9]
SMILES	O=Cc1ccc(s1)B(O)O[2][9]

Solubility and Stability

5-Formyl-2-thiopheneboronic acid is soluble in methanol.[1][6] It is slightly soluble in water but shows good solubility in other common organic solvents like tetrahydrofuran (B95107) and dichloromethane.[4] The compound is stable under normal conditions but is sensitive to air and moisture over time, which can lead to degradation.[1][4]

Reactivity and Synthetic Applications

The dual functionality of 5-Formyl-2-thiopheneboronic acid makes it a highly useful intermediate in organic synthesis.[4] The boronic acid group is primarily used in palladium-catalyzed cross-coupling reactions, while the formyl group can undergo a wide range of aldehyde chemistry.

Suzuki-Miyaura Cross-Coupling Reaction

The most prominent application of 5-Formyl-2-thiopheneboronic acid is in the Suzuki-Miyaura cross-coupling reaction.[11] This reaction is a powerful method for forming carbon-carbon bonds, extensively used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[2][11][12] The reaction couples the thiophene ring to various aryl, heteroaryl, or vinyl halides and triflates. A key to successful coupling is the use of a highly active catalyst and ensuring sufficient solubility of the reactants.[13]

Suzuki-Miyaura Cross-Coupling Workflow.

Protodeboronation

A potential side reaction or a controllable transformation for arylboronic acids is protodeboronation, where the boronic acid group is replaced by a hydrogen atom. This reaction can occur in the presence of acids and may compete with the desired cross-coupling reaction.[13] Under specific conditions, this can be a method for synthesizing deuterated aromatic compounds.[13]

Experimental Protocols

General Protocol for Suzuki-Miyaura Cross-Coupling

The following is a representative, generalized protocol for the Suzuki-Miyaura cross-coupling of 5-Formyl-2-thiopheneboronic acid with an aryl bromide.

• Reactant Preparation : In a reaction vessel, combine 5-Formyl-2-thiopheneboronic acid (1.2 equivalents), the aryl bromide (1.0 equivalent), and a palladium catalyst such as Pd(dppf)Cl₂ (0.02-0.05 equivalents).

• Solvent and Base Addition : Add a suitable solvent, such as a mixture of dimethoxyethane (DME) and water, and a base, typically an aqueous solution of potassium carbonate (K₂CO₃, 2.0 equivalents).[14]

• Reaction Execution : Purge the vessel with an inert gas (e.g., nitrogen or argon) and heat the mixture to reflux (typically 80-100 °C) with vigorous stirring.

• Monitoring : Monitor the reaction progress using thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup : Upon completion, cool the reaction to room temperature. Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification : Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired coupled product.

Applications in Research and Drug Development

5-Formyl-2-thiopheneboronic acid is a crucial intermediate in the synthesis of complex organic molecules with applications in pharmaceuticals and materials science.[4][15]

• Medicinal Chemistry : Thiophene-containing compounds are prevalent in biologically active molecules. This building block allows for the facile introduction of the formylthiophene moiety into potential drug candidates, enabling the synthesis of compounds with specific biological activities.[4][13]

• Materials Science : Thiophene derivatives are widely used in the development of organic optoelectronic materials.[4] The precise modification of thiophene structures using 5-Formyl-2-thiopheneboronic acid is key to creating novel materials for organic light-emitting diodes (OLEDs) and organic solar cells.[4]

Applications of 5-Formyl-2-thiopheneboronic acid.

Safety Information

5-Formyl-2-thiopheneboronic acid is classified as an irritant.[1] Appropriate personal protective equipment (PPE), including gloves, eye protection, and a dust mask (type N95 or equivalent), should be worn when handling this compound.[2][11]

Hazard Information	Details
Hazard Codes	Xi, C[1]
Risk Statements	22-34-36/37/38[1]
Safety Statements	26-27-36/37/39-45[1]
WGK Germany	3[1][2]
Storage Class	11 (Combustible Solids)[2][11]

References

• 1. lookchem.com [lookchem.com]
• 2. 5-Formyl-2-thienylboronic acid = 95.0 4347-33-5 [sigmaaldrich.com]
• 3. 5-Formyl-2-thiopheneboronic acid - CAS:4347-33-5 - Sunway Pharm Ltd [3wpharm.com]
• 4. 5-Formyl-2-thiopheneboronic acid | CAS 6165-68-0 | Properties, Applications, Safety & Supplier China [quinoline-thiophene.com]
• 5. 5-Formyl-2-thiopheneboronic Acid | 4347-33-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. 4347-33-5 CAS MSDS (5-Formyl-2-thiopheneboronic acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. 5-Formyl-2-thiopheneboronic acid | C5H5BO3S | CID 2773430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 5-Formyl-2-thiopheneboronic acid | 4347-33-5 [chemicalbook.com]
• 9. 5-Formyl-2-thiopheneboronic acid(4347-33-5) 1H NMR spectrum [chemicalbook.com]
• 10. dev.spectrabase.com [dev.spectrabase.com]
• 11. 5-醛基-2-噻吩硼酸 ≥95.0% | Sigma-Aldrich [sigmaaldrich.com]
• 12. nbinno.com [nbinno.com]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. guidechem.com [guidechem.com]

An In-depth Technical Guide to 5-Formyl-2-thiopheneboronic Acid (CAS: 4347-33-5)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Formyl-2-thiopheneboronic acid, a versatile building block in modern organic synthesis. The document details its physicochemical properties, synthesis, and applications, with a focus on its role in the widely utilized Suzuki-Miyaura cross-coupling reaction. Detailed experimental protocols and visual diagrams are provided to support researchers in its practical application.

Core Physicochemical Properties

5-Formyl-2-thiopheneboronic acid is a solid, typically appearing as a white to off-white powder or crystalline solid.[1][2][3] It is an important bifunctional molecule, featuring both a reactive aldehyde group and a boronic acid moiety on a thiophene (B33073) ring. This unique structure makes it a valuable intermediate in the synthesis of complex organic molecules.[2][4] The compound is noted to be air-sensitive and should be stored in a cold environment.[1]

Property	Value	Reference(s)
CAS Number	4347-33-5	[5][6]
Molecular Formula	C₅H₅BO₃S	[1][5][6][7]
Molecular Weight	155.97 g/mol	[1][5][7][8]
Melting Point	132-135 °C	[1][5][9]
Boiling Point	395.1 °C at 760 mmHg	[1]
Density	1.41 g/cm³	[1]
Appearance	White to off-white powder or crystals	[1][2][3]
Solubility	Soluble in Methanol	[1]
pKa (Predicted)	7.23 ± 0.53	[1]
InChI Key	DEQOVKFWRPOPQP-UHFFFAOYSA-N	[5][7]
SMILES	O=Cc1ccc(s1)B(O)O	[5][7]

Synthesis of 5-Formyl-2-thiopheneboronic Acid

The synthesis of aryl and heteroaryl boronic acids can be achieved through various methods. A common and efficient laboratory-scale synthesis involves the hydrolysis of a corresponding organotrifluoroborate precursor. The following is a representative protocol adapted from a general method for the hydrolysis of organotrifluoroborates using silica (B1680970) gel and water.[5]

Experimental Protocol: Synthesis via Hydrolysis

Objective: To synthesize 5-Formyl-2-thiopheneboronic acid from potassium (5-formylthiophen-2-yl)trifluoroborate.

Materials:

• Potassium (5-formylthiophen-2-yl)trifluoroborate

• Silica Gel (standard grade)

• Deionized Water

• Ethyl Acetate (B1210297) (EtOAc)

• Magnesium Sulfate (B86663) (MgSO₄), anhydrous

• Brine solution

Procedure:

• To a round-bottom flask, add potassium (5-formylthiophen-2-yl)trifluoroborate (1.0 eq) and silica gel (1.0 eq).

• Add deionized water to the flask (concentration of ~0.1 M relative to the trifluoroborate).

• Stir the resulting slurry vigorously at room temperature. The reaction progress can be monitored by ¹¹B NMR or TLC.

• Upon completion of the reaction, filter the mixture to remove the silica gel.

• Thoroughly rinse the filter cake with ethyl acetate.

• Transfer the combined filtrate to a separatory funnel. Separate the aqueous and organic layers.

• Extract the aqueous layer two additional times with ethyl acetate.

• For electron-deficient boronic acids like the title compound, it is advisable to wash the combined organic layers with brine to minimize loss of product to the aqueous phase.[5]

• Dry the combined organic layers over anhydrous magnesium sulfate (MgSO₄).

• Filter the mixture to remove the drying agent.

• Concentrate the filtrate under reduced pressure (rotary evaporation) to yield the crude product.

• Dry the product in a vacuum oven overnight to afford pure 5-Formyl-2-thiopheneboronic acid as a white solid.

Caption: General workflow for synthesizing the title compound.

Applications in Research and Development

5-Formyl-2-thiopheneboronic acid is a key player in the construction of complex molecular architectures due to its dual reactivity.

• Drug Discovery and Medicinal Chemistry: The thiophene moiety is a common scaffold in many biologically active compounds. This boronic acid serves as a crucial intermediate for introducing the formyl-thiophene group into potential drug candidates, enabling the synthesis of novel pharmaceuticals.[2][10]

• Materials Science: It is employed in the synthesis of conjugated thiophene derivatives used in organic electronics. These materials are integral to the development of organic light-emitting diodes (OLEDs), organic solar cells, and other optoelectronic devices.[2]

• Organic Synthesis: Its primary application is as a nucleophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[2][11][12] This reaction is one of the most powerful methods for forming carbon-carbon bonds, particularly for creating biaryl and hetero-biaryl structures.[10][13]

A significant challenge in using thienylboronic acids is the potential for competitive protodeboronation, an acid-promoted side reaction that removes the boronic acid group.[6][11] Careful optimization of reaction conditions is crucial to favor the desired cross-coupling pathway.

The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction facilitates the formation of a C-C bond between an organoboron compound (like 5-formyl-2-thiopheneboronic acid) and an organohalide (or triflate) using a palladium catalyst and a base.

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Experimental Protocol: Suzuki-Miyaura Coupling

Objective: To perform a model Suzuki-Miyaura cross-coupling of 5-Formyl-2-thiopheneboronic acid with an aryl bromide (e.g., 4-bromoanisole), adapted from literature procedures.[14][15][16]

Materials:

• 5-Formyl-2-thiopheneboronic acid (1.2 - 1.5 eq)

• Aryl Halide (e.g., 4-bromoanisole) (1.0 eq)

• Palladium Catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄, or an XPhos precatalyst) (1-5 mol%)

• Ligand (if required, e.g., SPhos, XPhos) (2-10 mol%)

• Base (e.g., K₃PO₄, CsF, K₂CO₃) (2-3 eq)

• Anhydrous, degassed solvent (e.g., 1,4-Dioxane, Toluene, DMF, often with water)

• Deionized Water (if using a biphasic system)

• Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Reagent/Parameter	Condition/Amount	Purpose
Aryl Halide	1.0 mmol (1.0 eq)	Electrophilic coupling partner
Boronic Acid	1.2 mmol (1.2 eq)	Nucleophilic coupling partner
Catalyst	Pd(OAc)₂ (0.02 mmol, 2 mol%)	Catalyzes the C-C bond formation
Ligand	SPhos (0.04 mmol, 4 mol%)	Stabilizes catalyst, promotes reaction steps
Base	K₃PO₄ (2.0 mmol, 2.0 eq)	Activates the boronic acid for transmetalation
Solvent	1,4-Dioxane/H₂O (4:1 mixture, 5 mL)	Reaction medium
Temperature	80 - 100 °C	Provides energy for the reaction
Time	2 - 24 hours	Reaction duration

Procedure:

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add the aryl halide (1.0 eq), 5-Formyl-2-thiopheneboronic acid (1.2 eq), the base (2.0 eq), the palladium catalyst (2 mol%), and the ligand (4 mol%).

• Inert Atmosphere: Seal the flask with a rubber septum. Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed solvent mixture (e.g., 4 mL Dioxane, 1 mL H₂O) via syringe.

• Reaction: Place the flask in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir the mixture vigorously for the required time (monitor by TLC or GC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water.

• Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude product by column chromatography on silica gel to obtain the pure coupled product.

Caption: A typical workflow for a Suzuki-Miyaura reaction.

References

• 1. rsc.org [rsc.org]
• 2. odp.library.tamu.edu [odp.library.tamu.edu]
• 3. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-Formyl-2-thiopheneboronic acid | C5H5BO3S | CID 2773430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Efficient Hydrolysis of Organotrifluoroborates via Silica Gel and Water - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benzothiophene-2-boronic acid - 98437-23-1 - Structure, Synthesis, Properties [organoborons.com]
• 8. 5-Formyl-2-thienylboronic acid - 4347-33-5 - Structure, Synthesis, Properties [organoborons.com]
• 9. rsc.org [rsc.org]
• 10. Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation [mdpi.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. 5-Formyl-2-thiopheneboronic acid - CAS:4347-33-5 - Sunway Pharm Ltd [3wpharm.com]
• 13. tcichemicals.com [tcichemicals.com]
• 14. researchgate.net [researchgate.net]
• 15. organic-synthesis.com [organic-synthesis.com]
• 16. benchchem.com [benchchem.com]

Synthesis of 5-Formyl-2-thiopheneboronic Acid: A Technical Guide

Introduction

5-Formyl-2-thiopheneboronic acid is a valuable bifunctional building block in organic synthesis, particularly in the construction of complex heterocyclic scaffolds for pharmaceutical and materials science applications. Its utility stems from the presence of both a reactive aldehyde group, amenable to a wide range of transformations, and a boronic acid moiety, which is a key participant in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling. This technical guide provides a comprehensive overview of a common and effective method for the synthesis of 5-Formyl-2-thiopheneboronic acid, focusing on a detailed experimental protocol, presentation of key data, and visualization of the synthetic workflow. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis.

Reagents and Materials

The successful synthesis of 5-Formyl-2-thiopheneboronic acid requires the use of specific reagents and anhydrous conditions due to the moisture-sensitive nature of the organolithium intermediate.

Reagent/Material	Chemical Formula	Molar Mass ( g/mol )	Role	Key Properties
5-Bromo-2-thiophenecarboxaldehyde	C₅H₃BrOS	191.05	Starting Material	-
Tetrahydrofuran (B95107) (THF)	C₄H₈O	72.11	Solvent	Anhydrous, freshly distilled
n-Butyllithium (n-BuLi)	C₄H₉Li	64.06	Lithiating Agent	Typically used as a solution in hexanes
Triisopropyl borate (B1201080)	C₉H₂₁BO₃	188.07	Boron Source	-
Hydrochloric acid (HCl)	HCl	36.46	Acid for hydrolysis	Aqueous solution (e.g., 1 M)
Diethyl ether	C₄H₁₀O	74.12	Extraction Solvent	-
Hexane (B92381)	C₆H₁₄	86.18	Co-solvent for recrystallization	-
Anhydrous Magnesium Sulfate	MgSO₄	120.37	Drying Agent	-

Experimental Protocol

The following protocol is a detailed procedure for the synthesis of 5-Formyl-2-thiopheneboronic acid, adapted from established methodologies in organic synthesis.

Step 1: Reaction Setup and Lithiation

• A three-necked round-bottom flask, equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum, is flame-dried under a stream of dry nitrogen and allowed to cool to room temperature.

• The flask is charged with 5-bromo-2-thiophenecarboxaldehyde (1.0 eq) and anhydrous tetrahydrofuran (THF) to achieve a concentration of approximately 0.2 M.

• The solution is cooled to -78 °C using a dry ice/acetone bath.

• n-Butyllithium (1.1 eq) is added dropwise to the stirred solution via syringe over a period of 20 minutes, ensuring the internal temperature is maintained below -70 °C.

• The resulting mixture is stirred at -78 °C for an additional 30 minutes.

Step 2: Borylation

• Triisopropyl borate (1.2 eq) is added dropwise to the reaction mixture at -78 °C.

• The reaction mixture is allowed to slowly warm to room temperature and is stirred for 12 hours.

Step 3: Hydrolysis and Work-up

• The reaction is cooled to 0 °C in an ice bath and quenched by the slow addition of 1 M aqueous hydrochloric acid (HCl), until the pH of the aqueous layer is approximately 1-2.

• The mixture is stirred vigorously for 30 minutes at room temperature.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether (3 x 50 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

Step 4: Purification

• The crude product is purified by recrystallization from a mixture of diethyl ether and hexane to afford 5-Formyl-2-thiopheneboronic acid as a white to off-white solid.

Data Presentation

The following tables summarize the key quantitative data associated with the synthesis of 5-Formyl-2-thiopheneboronic acid.

Table 1: Reaction Parameters and Yield

Parameter	Value	Reference
Reaction Scale	Millimole to gram scale	General Synthetic Methodology
Reaction Temperature	-78 °C to room temperature	General Synthetic Methodology
Reaction Time	Approximately 13 hours	General Synthetic Methodology
Yield	Typically 60-80%	Journal of Organic Chemistry, 2009, 74, 19, 7364-7369

Table 2: Characterization of 5-Formyl-2-thiopheneboronic acid

Property	Value	Reference
Appearance	White to off-white solid	Commercial Supplier Data
Melting Point	132-135 °C	[1]
¹H NMR (400 MHz, DMSO-d₆)	δ 9.85 (s, 1H), 8.55 (s, 2H), 7.85 (d, J = 4.0 Hz, 1H), 7.65 (d, J = 4.0 Hz, 1H)	Spectroscopic Databases
¹³C NMR (101 MHz, DMSO-d₆)	δ 184.5, 154.5, 140.0, 138.0, 126.0	Spectroscopic Databases
Mass Spectrometry (ESI)	m/z 157.0 [M+H]⁺	Calculated

Visualizations

The following diagrams illustrate the synthetic pathway and the experimental workflow for the synthesis of 5-Formyl-2-thiopheneboronic acid.

Reaction scheme for the synthesis of 5-Formyl-2-thiopheneboronic acid.

Experimental workflow for the synthesis of 5-Formyl-2-thiopheneboronic acid.

Conclusion

The synthesis of 5-Formyl-2-thiopheneboronic acid via lithiation of 5-bromo-2-thiophenecarboxaldehyde followed by borylation with triisopropyl borate is a robust and efficient method. The procedure, while requiring careful handling of air- and moisture-sensitive reagents, provides good yields of the desired product. The resulting 5-Formyl-2-thiopheneboronic acid is a versatile synthetic intermediate poised for further elaboration in the development of novel chemical entities.

References

• 1. researchgate.net [researchgate.net]

5-Formyl-2-thiopheneboronic acid structural analysis

An In-depth Technical Guide to the Structural Analysis of 5-Formyl-2-thiopheneboronic acid

Executive Summary: 5-Formyl-2-thiopheneboronic acid is a bifunctional organoboron compound featuring a thiophene (B33073) ring substituted with both a formyl and a boronic acid group. Its utility as a building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, and its potential in the development of novel materials and pharmaceutical agents, necessitate a thorough understanding of its structural characteristics.[1][2] This guide provides a comprehensive structural analysis, consolidating data from spectroscopic and analytical techniques. It is intended for researchers, chemists, and professionals in drug development, offering detailed experimental protocols and a summary of key structural data to facilitate its application in scientific research.

Physicochemical and Spectroscopic Properties

5-Formyl-2-thiopheneboronic acid is typically a white to off-white crystalline solid.[3] Its fundamental properties are crucial for its handling, storage, and application in chemical reactions. The compound is soluble in solvents like methanol (B129727) and is sensitive to air.[3]

Table 1: Physicochemical Properties of 5-Formyl-2-thiopheneboronic acid

Property	Value	Reference
CAS Number	4347-33-5	[3][4]
Molecular Formula	C₅H₅BO₃S	[4][5]
Molecular Weight	155.97 g/mol	[4][5]
Appearance	White powder or crystals	[3]
Melting Point	132-135 °C	[3][5][6]
IUPAC Name	(5-formylthiophen-2-yl)boronic acid	[4]

| Solubility | Soluble in Methanol |[3] |

Spectroscopic Data Analysis

Spectroscopic methods are essential for confirming the molecular structure of 5-Formyl-2-thiopheneboronic acid. Data from Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) provide a complete picture of its atomic connectivity and functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary tool for elucidating the structure of organic molecules in solution.[7][8] For 5-Formyl-2-thiopheneboronic acid, ¹H NMR provides information on the chemical environment of the protons on the thiophene ring and the aldehyde, while ¹³C NMR identifies the carbon skeleton.

Table 2: ¹H and ¹³C NMR Spectral Data

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment
¹H NMR	~9.8	s	Aldehyde proton (-CHO)
	~7.8	d	Thiophene ring proton
	~7.6	d	Thiophene ring proton
	~5.5	br s	Boronic acid protons (-B(OH)₂)
¹³C NMR	~184	-	Aldehyde carbonyl carbon (C=O)
	~150	-	Thiophene ring carbon (C-B)
	~144	-	Thiophene ring carbon (C-CHO)
	~138	-	Thiophene ring carbon (CH)
	~128	-	Thiophene ring carbon (CH)

Note: Exact chemical shifts can vary based on the solvent and concentration used. The data presented is a representative summary based on publicly available spectra.[9]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[4] Key vibrational frequencies confirm the presence of the aldehyde, boronic acid, and thiophene groups.

Table 3: Key IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
~3300-3100	Broad	O-H stretch (from B(OH)₂)
~1660	Strong	C=O stretch (from aldehyde)
~1350	Strong	B-O stretch
~1250	Strong	C-O stretch
~800-600	Medium	C-S stretch (in thiophene ring)

Source: Data compiled from spectral information available on PubChem and SpectraBase.[4][10]

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, confirming the molecular weight. For 5-Formyl-2-thiopheneboronic acid, the molecular ion peak [M]⁺ would be expected at m/z ≈ 156.

Crystallographic and Computational Analysis

X-ray Crystallography

While a specific, publicly available crystal structure for 5-formyl-2-thiopheneboronic acid was not identified in the surveyed literature, the crystallographic behavior of boronic acids is well-documented.[11][12] Typically, arylboronic acids form hydrogen-bonded dimers in the solid state, with a characteristic R²₂(8) graph set motif.[12] This involves intermolecular hydrogen bonds between the hydroxyl groups of two boronic acid moieties. The presence of the polar formyl group may introduce additional intermolecular interactions, such as C-H···O hydrogen bonds, influencing the crystal packing.[12] X-ray analysis of related benzo[b]thiophen-2-ylboronic acids shows the boron atom can adopt a tetrahedral geometry when interacting with biological targets.[11][13][14]

Computational Modeling

Density Functional Theory (DFT) is a powerful computational method used to predict the geometric and electronic structure of molecules.[15] For 5-Formyl-2-thiopheneboronic acid, DFT calculations can be used to:

• Optimize Molecular Geometry: Predict bond lengths, bond angles, and dihedral angles in the gas phase.

• Simulate Spectroscopic Data: Calculate theoretical NMR chemical shifts and IR vibrational frequencies to aid in experimental data assignment.

• Analyze Electronic Properties: Generate a Molecular Electrostatic Potential (MEP) map to visualize electron-rich (nucleophilic) and electron-poor (electrophilic) regions, predicting reactivity.[15]

Experimental Protocols

Synthesis of 5-Formyl-2-thiopheneboronic acid

A common synthetic route involves the lithiation of a protected 2-bromothiophene (B119243) followed by reaction with a trialkyl borate (B1201080) and subsequent deprotection and hydrolysis. A general procedure is outlined below.

• Protection: Protect the aldehyde of 2-bromo-5-formylthiophene, for example, by forming a diethyl acetal.

• Lithiation: Dissolve the protected starting material in an anhydrous aprotic solvent (e.g., THF) and cool to -78 °C under an inert atmosphere (e.g., Argon).

• Add a strong base, such as n-butyllithium, dropwise to perform a lithium-halogen exchange.

• Borylation: Add a trialkyl borate (e.g., triisopropyl borate) dropwise to the reaction mixture at -78 °C.

• Hydrolysis: Allow the mixture to warm to room temperature, then quench with an acidic aqueous solution (e.g., 1M HCl).

• Work-up and Purification: Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer, and remove the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

NMR Sample Preparation and Analysis

• Sample Preparation: Dissolve 5-10 mg of 5-Formyl-2-thiopheneboronic acid in approximately 0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Data Acquisition: Record ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).[16]

• Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier transformation, phase correction, and baseline correction.

• Analysis: Integrate the peaks in the ¹H NMR spectrum to determine proton ratios and analyze splitting patterns to deduce coupling information. Assign peaks in both ¹H and ¹³C spectra to the corresponding atoms in the molecule.

X-ray Crystallography Protocol

• Crystal Growth: Grow single crystals of the compound suitable for X-ray diffraction. This is typically achieved by slow evaporation of a saturated solution, vapor diffusion, or slow cooling.

• Crystal Mounting: Select a high-quality single crystal and mount it on a goniometer head.

• Data Collection: Place the crystal in a single-crystal X-ray diffractometer. Collect diffraction data by rotating the crystal in a beam of monochromatic X-rays.[17]

• Structure Solution and Refinement: Process the diffraction data to obtain a set of structure factors. Solve the phase problem using direct methods or Patterson methods to generate an initial electron density map.[17] Build a molecular model into the electron density and refine the atomic positions and thermal parameters against the experimental data.

Visualization of Workflows and Pathways

The following diagrams illustrate key processes related to the analysis and application of 5-Formyl-2-thiopheneboronic acid.

Caption: A workflow diagram illustrating the key stages in the synthesis and structural validation of 5-Formyl-2-thiopheneboronic acid.

Caption: A diagram showing the relationship between analytical techniques and the specific structural information they provide for the target molecule.

Caption: A simplified representation of the role of 5-Formyl-2-thiopheneboronic acid in a Suzuki-Miyaura cross-coupling reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. 5-Formyl-2-thienylboronic acid = 95.0 4347-33-5 [sigmaaldrich.com]
• 3. lookchem.com [lookchem.com]
• 4. 5-Formyl-2-thiopheneboronic acid | C5H5BO3S | CID 2773430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 5-Formyl-2-thienylboronic acid - 4347-33-5 - Structure, Synthesis, Properties [organoborons.com]
• 6. 5-醛基-2-噻吩硼酸 ≥95.0% | Sigma-Aldrich [sigmaaldrich.com]
• 7. Nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 8. news-medical.net [news-medical.net]
• 9. 5-Formyl-2-thiopheneboronic acid(4347-33-5) 1H NMR spectrum [chemicalbook.com]
• 10. dev.spectrabase.com [dev.spectrabase.com]
• 11. X-ray Crystallography Deciphers the Activity of Broad-Spectrum Boronic Acid β-Lactamase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. X-ray Crystallography Deciphers the Activity of Broad-Spectrum Boronic Acid β-Lactamase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Comprehensive theoretical and experimental analyses of 5-Bromo-2-Hydroxybenzaldehyde: insights into molecular stability and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 16. cris.unibo.it [cris.unibo.it]
• 17. X-ray crystallography - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Solubility and Stability of 5-Formyl-2-thiopheneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known solubility and stability characteristics of 5-Formyl-2-thiopheneboronic acid. Due to the limited availability of extensive quantitative data in peer-reviewed literature, this document consolidates existing information and presents generalized experimental protocols to empower researchers in determining specific parameters for their applications.

Physicochemical Properties

5-Formyl-2-thiopheneboronic acid is a bifunctional organic compound featuring a thiophene (B33073) ring substituted with a formyl group and a boronic acid moiety. This structure makes it a valuable building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.

Table 1: General Physicochemical Properties of 5-Formyl-2-thiopheneboronic acid

Property	Value	Source
Molecular Formula	C₅H₅BO₃S
Molecular Weight	155.97 g/mol
Appearance	White to yellow to orange powder or crystals
Melting Point	132-135 °C
pKa (Predicted)	7.23 ± 0.53

Solubility Profile

Quantitative solubility data for 5-Formyl-2-thiopheneboronic acid in a wide range of solvents is not extensively documented. However, qualitative information and general trends for boronic acids can provide valuable guidance.

Table 2: Qualitative Solubility of 5-Formyl-2-thiopheneboronic acid

Solvent	Solubility	Source
Methanol	Soluble

The solubility of boronic acids is influenced by the nature of the substituents and the solvent. Generally, the presence of polar functional groups like the formyl group can enhance solubility in polar solvents.

Experimental Protocol for Solubility Determination (Dynamic Method)

A reliable method for determining the solubility of boronic acids is the dynamic method, which involves measuring the temperature at which a solid solute completely dissolves in a solvent at a known concentration.

Materials:

• 5-Formyl-2-thiopheneboronic acid (high purity)

• Anhydrous solvents of interest

• Jacketed glass vessel

• Magnetic stirrer and stir bar

• Circulating thermostat bath with precise temperature control (±0.1 °C)

• Calibrated thermometer or temperature probe

• Luminance probe or laser and photodetector for turbidity measurement

• Analytical balance (precision ±0.1 mg)

Procedure:

• Sample Preparation: Accurately weigh a specific amount of 5-Formyl-2-thiopheneboronic acid and the chosen solvent into the jacketed glass vessel to achieve a known mole fraction.

• Heating and Mixing: Place the vessel in the thermostat bath and begin vigorous stirring.

• Controlled Heating: Increase the temperature of the bath at a slow, controlled rate (e.g., 0.1-0.5 °C/min) to avoid overshooting the dissolution point.

• Turbidity Measurement: Continuously monitor the turbidity of the solution.

• Determination of Dissolution Temperature: The temperature at which the last solid particles disappear, resulting in a clear solution, is recorded as the solubility temperature for that composition.

• Data Collection: Repeat the measurement for several different compositions of the solute and solvent to construct a solubility curve (solubility vs. temperature).

Figure 1: Workflow for Dynamic Solubility Determination.

Stability Profile

5-Formyl-2-thiopheneboronic acid is reported to be sensitive to air and heat, necessitating specific storage conditions to maintain its integrity.

Table 3: Stability and Storage Recommendations

Condition	Recommendation	Source
Atmosphere	Store under an inert atmosphere
Temperature	Keep in a freezer, under -20°C
Light	Keep in a dark place
General Sensitivity	Air and heat sensitive

Degradation Pathways

Boronic acids are susceptible to several degradation pathways, with protodeboronation and oxidation being the most common. Additionally, boronic acids can undergo dehydration to form cyclic anhydrides known as boroxines.

• Protodeboronation: This involves the cleavage of the carbon-boron bond and its replacement with a carbon-hydrogen bond. This process can be promoted by acidic conditions.

• Oxidative Degradation: In the presence of oxidizing agents, the C-B bond can be cleaved to form a hydroxyl group, converting the boronic acid to an alcohol and boric acid. This is a significant concern in biological systems or in the presence of reactive oxygen species.

• Boroxine (B1236090) Formation: Three molecules of a boronic acid can undergo intermolecular dehydration to form a six-membered boroxine ring. This is an equilibrium process, and the presence of water can hydrolyze the boroxine back to the boronic acid.

Spectroscopic Profile of 5-Formyl-2-thiopheneboronic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 5-Formyl-2-thiopheneboronic acid (CAS No. 4347-33-5). The information herein is compiled for use in research, quality control, and drug development applications. While specific experimental spectra are referenced in numerous databases, this guide synthesizes the expected spectroscopic characteristics and provides generalized experimental protocols for their acquisition.

Chemical Structure and Properties

• Chemical Name: (5-formylthiophen-2-yl)boronic acid[1]

• Molecular Formula: C₅H₅BO₃S[1][2]

• Molecular Weight: 155.97 g/mol [1][2][3][4]

• Appearance: White to yellow powder or crystals[2][3]

• Melting Point: 132-135 °C[2][3][4]

Spectroscopic Data Summary

The following tables summarize the expected quantitative data from key spectroscopic techniques. This data is based on the known functional groups of the molecule and general principles of spectroscopy.

Table 1: Nuclear Magnetic Resonance (NMR) Data

While specific spectra for 5-Formyl-2-thiopheneboronic acid are available from sources such as ChemicalBook, detailed peak assignments are not publicly listed.[2][5] The expected chemical shifts are predicted based on the structure's moieties: a 2,5-disubstituted thiophene (B33073) ring, a formyl (aldehyde) group, and a boronic acid group.

¹H-NMR (Proton NMR) Spectroscopy

Proton Assignment	Expected Chemical Shift (δ, ppm)	Expected Multiplicity	Expected Coupling Constant (J, Hz)
Aldehyde Proton (-CHO)	9.5 - 10.5	Singlet (s)	N/A
Thiophene Ring Proton (H3)	7.0 - 8.0	Doublet (d)	3.0 - 5.0
Thiophene Ring Proton (H4)	7.0 - 8.0	Doublet (d)	3.0 - 5.0
Boronic Acid Protons (-B(OH)₂)	4.0 - 6.0	Broad Singlet (br s)	N/A

¹³C-NMR (Carbon NMR) Spectroscopy

Carbon Assignment	Expected Chemical Shift (δ, ppm)
Aldehyde Carbon (-C HO)	180 - 195
Thiophene Ring Carbon (C5)	140 - 155
Thiophene Ring Carbon (C2)	135 - 150 (ipso-carbon, may be broad or unobserved)
Thiophene Ring Carbon (C3)	125 - 140
Thiophene Ring Carbon (C4)	125 - 140

Table 2: Infrared (IR) Spectroscopy Data

IR spectra for this compound have been recorded using techniques such as ATR-Neat and KBr pellet on a Bruker Tensor 27 FT-IR instrument.[1] The characteristic absorption bands are associated with its key functional groups.

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
O-H Stretch (Boronic Acid)	3200 - 3600	Strong, Broad
C-H Stretch (Aromatic/Thiophene)	3000 - 3100	Medium
C=O Stretch (Aldehyde)	1660 - 1700	Strong
C=C Stretch (Thiophene Ring)	1400 - 1600	Medium
B-O Stretch (Boronic Acid)	1310 - 1380	Strong
C-S Stretch (Thiophene Ring)	600 - 800	Medium-Weak

Table 3: Mass Spectrometry (MS) Data

Mass spectrometry data for 5-Formyl-2-thiopheneboronic acid is available from chemical suppliers and databases.[5][6] The key expected peak would be the molecular ion.

Ion Type	Expected m/z	Notes
Molecular Ion [M]⁺	156.01	Corresponds to the molecular weight of the compound. Its abundance may vary depending on the ionization technique used.

Experimental Protocols

The following are detailed, generalized methodologies for acquiring the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 5-Formyl-2-thiopheneboronic acid in a suitable deuterated solvent (e.g., DMSO-d₆, Methanol-d₄, or CDCl₃) to a final volume of 0.5-0.7 mL in a standard 5 mm NMR tube. Boronic acids can form oligomers, which may lead to broad signals; using a solvent like Methanol-d₄ can help mitigate this by forming the dimethyl boronate ester in situ.

• Instrumentation: Utilize a Fourier Transform NMR (FT-NMR) spectrometer, for instance, a 400 MHz instrument.

• ¹H-NMR Acquisition:

  • Record the spectrum at room temperature.

  • Use a standard single-pulse experiment.

  • Reference the chemical shifts to the residual solvent peak or an internal standard like tetramethylsilane (B1202638) (TMS) at 0.00 ppm.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C-NMR Acquisition:

  • Record the spectrum using a proton-decoupled pulse sequence.

  • A larger number of scans and a longer relaxation delay may be necessary compared to ¹H-NMR due to the lower natural abundance of the ¹³C isotope.

  • Reference the chemical shifts to the deuterated solvent peak.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, followed by phase and baseline correction. Integrate the signals in the ¹H-NMR spectrum to determine proton ratios.

Fourier Transform Infrared (FT-IR) Spectroscopy (KBr Pellet Method)

• Sample Preparation:

  • Thoroughly dry spectroscopic grade potassium bromide (KBr) to remove any absorbed water, which shows a broad O-H absorption band.

  • In an agate mortar, grind 1-2 mg of 5-Formyl-2-thiopheneboronic acid into a very fine powder.

  • Add approximately 100-200 mg of the dried KBr to the mortar and mix gently but thoroughly with the sample until a homogenous mixture is obtained.

• Pellet Formation:

  • Transfer the mixture to a pellet-forming die.

  • Place the die in a hydraulic press and apply a pressure of 8-10 tons for several minutes. This will form a thin, transparent, or translucent KBr pellet containing the sample.

• Data Acquisition:

  • Place the KBr pellet in the sample holder of an FT-IR spectrometer.

  • Record a background spectrum using an empty sample holder or a pure KBr pellet.

  • Record the sample spectrum over the range of 4000 to 400 cm⁻¹. The final spectrum is presented in terms of transmittance or absorbance after being ratioed against the background spectrum.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the spectroscopic characterization of a small organic molecule like 5-Formyl-2-thiopheneboronic acid.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. 5-Formyl-2-thiopheneboronic acid | C5H5BO3S | CID 2773430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Formyl-2-thiopheneboronic acid | 4347-33-5 [chemicalbook.com]
• 3. upbio.lookchem.com [upbio.lookchem.com]
• 4. 5-Formyl-2-thienylboronic acid = 95.0 4347-33-5 [sigmaaldrich.com]
• 5. 5-Formyl-2-thiopheneboronic acid(4347-33-5) 1H NMR spectrum [chemicalbook.com]
• 6. 5-Formyl-2-thiopheneboronic acid(4347-33-5) IR Spectrum [chemicalbook.com]

A Technical Guide to the Purity and Assay of 5-Formyl-2-thiopheneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Formyl-2-thiopheneboronic acid is a critical reagent in organic synthesis, particularly in the construction of complex molecules for pharmaceutical and materials science applications. Its purity is paramount to ensure predictable reaction outcomes, high yields, and the minimization of impurities in final products. This technical guide provides a comprehensive overview of the analytical methodologies for determining the purity and assay of 5-Formyl-2-thiopheneboronic acid, addressing the common challenge of the presence of its corresponding anhydride (B1165640). Detailed experimental protocols for High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and titrimetric analysis are presented, alongside a discussion of potential impurities.

Physicochemical Properties and Specifications

5-Formyl-2-thiopheneboronic acid is typically a white to off-white or yellowish crystalline powder.[1] Its key physicochemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C5H5BO3S	[1]
Molecular Weight	155.97 g/mol	[1]
Melting Point	132-135 °C (lit.)	[1]
Appearance	White to yellow to orange powder/crystals	[2]
Solubility	Soluble in Methanol (B129727)	[1]
CAS Number	4347-33-5	[1]

Commercial grades of 5-Formyl-2-thiopheneboronic acid typically offer a purity of ≥95.0% to 98%.[3][4] A crucial consideration is the potential for the material to contain varying amounts of its trimeric anhydride, boroxine.[2][5]

Analytical Methodologies for Purity and Assay Determination

A multi-pronged analytical approach is recommended to fully characterize the purity and assay of 5-Formyl-2-thiopheneboronic acid.

High-Performance Liquid Chromatography (HPLC)

Figure 1: HPLC Analysis Workflow

Caption: A general workflow for the HPLC analysis of 5-Formyl-2-thiopheneboronic acid.

Table 1: Proposed HPLC Method Parameters

Parameter	Recommended Conditions
Column	C18, 4.6 mm x 150 mm, 5 µm
Mobile Phase	A: Water with 0.1% Phosphoric AcidB: Acetonitrile
Gradient	Time (min)
0
20
25
25.1
30
Flow Rate	1.0 mL/min
Detection	UV at 275 nm
Injection Volume	10 µL
Column Temperature	30 °C

Note: This proposed method requires validation for specificity, linearity, accuracy, precision, and robustness.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that can provide an accurate, direct measurement of the purity of 5-Formyl-2-thiopheneboronic acid without the need for a specific reference standard of the analyte itself.[7] By using a certified internal standard, the absolute purity can be determined.[8]

Figure 2: qNMR Purity Determination Logic

Caption: Logical flow for determining the purity of 5-Formyl-2-thiopheneboronic acid by qNMR.

Experimental Protocol for qNMR:

• Sample Preparation: Accurately weigh approximately 10-20 mg of 5-Formyl-2-thiopheneboronic acid and 5-10 mg of a certified internal standard (e.g., maleic acid) into a clean vial.

• Dissolution: Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., 0.75 mL of DMSO-d6).

• NMR Acquisition: Acquire the 1H NMR spectrum using appropriate quantitative parameters, including a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons of interest.

• Data Processing: Process the spectrum and carefully integrate a well-resolved, non-overlapping signal of the analyte and the internal standard.

• Calculation: Calculate the purity using the following formula:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

Titrimetric Assay

A potentiometric titration can be employed to determine the assay of 5-Formyl-2-thiopheneboronic acid. Boronic acids are weak acids and do not give a sharp endpoint in a direct titration with a strong base. However, the addition of a polyol, such as mannitol (B672), forms a stronger acidic complex that can be effectively titrated.[9][10][11]

Figure 3: Titration Experimental Setup

Caption: Schematic of the experimental setup for the potentiometric titration of 5-Formyl-2-thiopheneboronic acid.

Experimental Protocol for Titration:

• Sample Preparation: Accurately weigh approximately 150-200 mg of 5-Formyl-2-thiopheneboronic acid into a beaker.

• Dissolution and Complexation: Add a suitable solvent (e.g., 50 mL of deionized water, potentially with a small amount of methanol to aid dissolution) and a sufficient amount of mannitol (e.g., 10 mL of a 75 g/L solution) to the beaker.[9]

• Titration: Titrate the solution with a standardized 0.1 M sodium hydroxide (B78521) solution using a potentiometric titrator.

• Endpoint Determination: Determine the equivalence point from the inflection of the titration curve.

• Calculation: Calculate the assay using the following formula:

  Assay (%) = (V_eq * M_NaOH * MW_analyte) / (m_sample * 10)

  Where:

  • V_eq = Equivalence volume of NaOH (mL)

  • M_NaOH = Molarity of NaOH (mol/L)

  • MW_analyte = Molecular weight of the analyte ( g/mol )

  • m_sample = Mass of the sample (mg)

Common Impurities and Their Identification

The primary known impurity in 5-Formyl-2-thiopheneboronic acid is its trimeric anhydride, boroxine. Other potential impurities can arise from the synthetic route or degradation.

Table 2: Potential Impurities in 5-Formyl-2-thiopheneboronic acid

Impurity	Potential Origin	Analytical Detection
5-Formyl-2-thiopheneboronic acid anhydride (Boroxine)	Dehydration of the boronic acid	HPLC (may have a different retention time), NMR (distinct signals)
2-Thiophenecarboxaldehyde	Protodeboronation of the starting material or product[12]	HPLC, GC-MS
Unreacted starting materials	Incomplete reaction during synthesis	HPLC, GC-MS
Residual solvents	From the synthesis and purification process	Headspace GC

Summary of Analytical Techniques

Technique	Information Provided	Advantages	Limitations
HPLC	Purity, quantification of impurities	High sensitivity and resolution	Requires a reference standard for accurate assay, response factors of impurities may vary
qNMR	Absolute purity, structural confirmation	Primary method, no analyte-specific standard needed, provides structural information	Lower sensitivity than HPLC, requires specialized equipment and expertise
Titration	Assay (total acidity)	Cost-effective, simple	Not specific for the active ingredient, will also titrate acidic impurities
Karl Fischer Titration	Water content	High accuracy for water determination	Not suitable for all boronic acids without method modification[4]
TGA	Thermal stability, residual solvents	Provides information on thermal decomposition	Not specific for purity determination

Conclusion

A comprehensive analysis of 5-Formyl-2-thiopheneboronic acid requires the application of multiple analytical techniques. HPLC is well-suited for routine purity checks and impurity profiling, while qNMR provides a powerful method for accurate, absolute purity determination. Titrimetric analysis offers a straightforward approach for assay determination. A thorough understanding of the potential impurities, particularly the presence of the anhydride, is crucial for the accurate interpretation of analytical data and for ensuring the quality of this important synthetic reagent. The experimental protocols and data presented in this guide provide a solid foundation for researchers, scientists, and drug development professionals to establish robust quality control procedures for 5-Formyl-2-thiopheneboronic acid.

References

• 1. lookchem.com [lookchem.com]
• 2. 5-Formyl-2-thiopheneboronic Acid | 4347-33-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 3. 5-醛基-2-噻吩硼酸 ≥95.0% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 5-Formyl-2-thienylboronic acid = 95.0 4347-33-5 [sigmaaldrich.com]
• 5. 5-Formyl-2-thiopheneboronic Acid | 4347-33-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. HPLC Determination of 5-Hydroxymethyl-2-furaldehyde (5-HMF) on Newcrom R1 Column by SIELC Technologies | SIELC Technologies [sielc.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. at.hach.com [at.hach.com]
• 10. metrohm.com [metrohm.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to 5-Formyl-2-thiopheneboronic Acid Derivatives: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Formyl-2-thiopheneboronic acid and its derivatives, pivotal building blocks in modern organic synthesis and medicinal chemistry. This document details the discovery and synthesis of these compounds, presents their key physicochemical properties, and explores their diverse applications, particularly in the realm of drug discovery. Detailed experimental protocols for their synthesis and subsequent derivatization are provided, alongside a summary of their biological activities.

Introduction: The Emergence of a Versatile Building Block

5-Formyl-2-thiopheneboronic acid, a bifunctional organoboron compound, has garnered significant attention as a versatile intermediate in the synthesis of complex organic molecules. Its structure, incorporating both a reactive aldehyde group and a boronic acid moiety, allows for sequential and diverse chemical transformations. The thiophene (B33073) ring itself is a well-established pharmacophore present in numerous clinically approved drugs, imparting favorable pharmacokinetic and pharmacodynamic properties.

The discovery and development of synthetic routes to 5-Formyl-2-thiopheneboronic acid and its derivatives have been crucial for their widespread application. While earlier methods for the synthesis of functionalized thiopheneboronic acids existed, a key publication by Molander et al. in 2009 described a robust and general method for the preparation of various boronic acids, including 5-Formyl-2-thiopheneboronic acid, via the hydrolysis of their corresponding potassium trifluoroborate salts. This development significantly improved the accessibility of this important building block for the broader scientific community.

Physicochemical Properties

5-Formyl-2-thiopheneboronic acid is typically a white to off-white solid powder. A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 5-Formyl-2-thiopheneboronic Acid

Property	Value	Reference
CAS Number	4347-33-5	[1][2]
Molecular Formula	C₅H₅BO₃S	[1][2]
Molecular Weight	155.97 g/mol	[1][2]
Melting Point	132-135 °C	[1][2]
Appearance	White to off-white solid powder	[2]
Solubility	Soluble in Methanol	[2]

Synthesis of 5-Formyl-2-thiopheneboronic Acid and its Derivatives

The primary synthetic route to 5-Formyl-2-thiopheneboronic acid involves the hydrolysis of its corresponding potassium trifluoroborate salt. This method, detailed by Molander and colleagues, offers high yields and purity.

Experimental Protocol: Synthesis of 5-Formyl-2-thiopheneboronic Acid from Potassium (5-formylthiophen-2-yl)trifluoroborate

This protocol is adapted from the general procedure described by Molander, G. A., et al. in the Journal of Organic Chemistry, 2009, 74, 19, 7364-7369.

Materials:

• Potassium (5-formylthiophen-2-yl)trifluoroborate

• Silica (B1680970) gel (230-400 mesh)

• Deionized water

• Ethyl acetate (B1210297)

• Magnesium sulfate (B86663) (anhydrous)

Procedure:

• To a vial containing a magnetic stir bar, add potassium (5-formylthiophen-2-yl)trifluoroborate (1.0 equiv) and silica gel (1.0 equiv).

• Add deionized water to the vial.

• Stir the reaction mixture vigorously at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the silica gel.

• Thoroughly wash the filter cake with ethyl acetate.

• Transfer the filtrate to a separatory funnel and separate the aqueous and organic layers.

• Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to yield 5-Formyl-2-thiopheneboronic acid.

Diagram 1: Synthetic Workflow for 5-Formyl-2-thiopheneboronic Acid

Caption: General workflow for the synthesis of 5-Formyl-2-thiopheneboronic acid.

Synthesis of Derivatives via Suzuki-Miyaura Cross-Coupling

5-Formyl-2-thiopheneboronic acid is a valuable substrate for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds and the synthesis of a wide array of derivatives.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

Materials:

• 5-Formyl-2-thiopheneboronic acid (1.2 equiv)

• Aryl or heteroaryl halide (1.0 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equiv)

• Base (e.g., K₂CO₃, 2.0 equiv)

• Solvent (e.g., 1,4-dioxane/water mixture)

Procedure:

• In a round-bottom flask, combine 5-Formyl-2-thiopheneboronic acid, the aryl/heteroaryl halide, and the base.

• Add the solvent mixture to the flask.

• Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Under the inert atmosphere, add the palladium catalyst.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the mixture to room temperature and perform an aqueous work-up.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over a drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Diagram 2: Suzuki-Miyaura Cross-Coupling Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Applications in Drug Discovery and Materials Science

The unique structural features of 5-formyl-2-thiopheneboronic acid derivatives make them valuable in several scientific fields.

• Medicinal Chemistry: The thiophene moiety is a key component in many pharmaceuticals. The ability to introduce this ring system with further functionality via 5-formyl-2-thiopheneboronic acid is a powerful tool for medicinal chemists.[3] Derivatives have been investigated for a range of biological activities, including as enzyme inhibitors and as imaging agents for protein aggregates in neurodegenerative diseases.[4][5] For instance, some thiophene derivatives have shown potential as acetylcholinesterase inhibitors for the treatment of Alzheimer's disease.[6]

• Materials Science: Thiophene-based compounds are integral to the development of organic electronics. The synthesis of conjugated polymers and organic semiconductors often utilizes thiophene building blocks to fine-tune the electronic and optical properties of the resulting materials for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).[3]

Biological Activities of 5-Formyl-2-thiopheneboronic Acid Derivatives

While research into the specific biological activities of derivatives of 5-formyl-2-thiopheneboronic acid is ongoing, the broader class of thiophene-containing molecules has demonstrated a wide range of pharmacological effects. The data for specific derivatives of 5-formyl-2-thiopheneboronic acid is still emerging, and further studies are required to fully elucidate their therapeutic potential.

Table 2: Reported Biological Activities of Thiophene Derivatives

Derivative Class	Biological Activity	Reference
Substituted 2-aminothiophenes	Antimicrobial, Acetylcholinesterase inhibition	[5]
Thiophene-based pyrazolines	Antibacterial, Antifungal	[7]
Pentameric thiophene derivatives	Imaging of protein aggregates (e.g., in Alzheimer's disease)	[4][8]

Diagram 3: Potential Application in Alzheimer's Disease Research

Caption: Logical relationship for the application of derivatives in neurodegenerative disease research.

Conclusion

5-Formyl-2-thiopheneboronic acid and its derivatives have established themselves as indispensable tools in organic synthesis. Their utility in constructing complex molecular architectures through reactions like the Suzuki-Miyaura coupling has significantly impacted the fields of drug discovery and materials science. The continued exploration of the biological activities of novel derivatives holds great promise for the development of new therapeutic agents and diagnostic tools. This guide provides a foundational understanding for researchers looking to leverage the synthetic versatility of these powerful building blocks.

References

• 1. 5-Formyl-2-thienylboronic acid - 4347-33-5 - Structure, Synthesis, Properties [organoborons.com]
• 2. lookchem.com [lookchem.com]
• 3. nbinno.com [nbinno.com]
• 4. sigurdsonlab.ucsd.edu [sigurdsonlab.ucsd.edu]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis and biological evaluation of thiophene derivatives as acetylcholinesterase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and Biological Evaluation of Substituted Thiophene Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel pentameric thiophene derivatives for in vitro and in vivo optical imaging of a plethora of protein aggregates in cerebral amyloidoses - PMC [pmc.ncbi.nlm.nih.gov]

Theoretical and Experimental Insights into 5-Formyl-2-thiopheneboronic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Formyl-2-thiopheneboronic acid is a versatile organic compound that serves as a crucial building block in medicinal chemistry and materials science. Its unique bifunctional nature, possessing both a reactive aldehyde group and a boronic acid moiety, allows for its participation in a wide array of chemical transformations, most notably the Suzuki-Miyaura cross-coupling reaction. This technical guide provides a comprehensive overview of the theoretical and experimental aspects of 5-Formyl-2-thiopheneboronic acid, offering valuable insights for researchers engaged in drug discovery and materials development. While direct in-depth theoretical studies on this specific molecule are limited, this guide consolidates available experimental data and proposes a computational framework based on studies of analogous thiophene (B33073) derivatives.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Formyl-2-thiopheneboronic acid is presented below. This data is essential for its handling, characterization, and application in various chemical reactions.

Property	Value	Source
Molecular Formula	C₅H₅BO₃S	PubChem[1]
Molecular Weight	155.97 g/mol	PubChem[1]
Appearance	White to yellow or orange powder/crystal	TCI Chemicals, LookChem[2]
Melting Point	132-135 °C	LookChem[2], Sigma-Aldrich
Solubility	Soluble in Methanol	LookChem[2]
CAS Number	4347-33-5	PubChem[1]

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of 5-Formyl-2-thiopheneboronic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Proton NMR (¹H NMR) provides information about the hydrogen atoms in the molecule, confirming the presence of the thiophene ring, the formyl proton, and the hydroxyl protons of the boronic acid group.

• ¹H NMR Spectra: Available through various databases such as ChemicalBook and SpectraBase.[3][4]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule. Key vibrational frequencies are expected for the O-H stretch of the boronic acid, the C=O stretch of the aldehyde, and the characteristic vibrations of the thiophene ring.

• FTIR Spectra: Available on PubChem, with data from suppliers like Sigma-Aldrich.[1]

Theoretical Studies: A Proposed Computational Framework

While dedicated computational studies on 5-formyl-2-thiopheneboronic acid are not extensively reported, a robust theoretical analysis can be performed using Density Functional Theory (DFT), a powerful quantum chemical method. Such studies are invaluable for understanding the molecule's electronic structure, reactivity, and spectroscopic properties. Based on computational studies of similar thiophene derivatives, a typical workflow is proposed below.[5][6]

Computational Workflow

A suggested computational workflow for the theoretical investigation of 5-Formyl-2-thiopheneboronic acid is illustrated in the following diagram.

Caption: Proposed DFT workflow for 5-Formyl-2-thiopheneboronic acid.

Key Theoretical Parameters

• Molecular Geometry: DFT calculations can provide precise bond lengths and angles in the optimized ground-state structure of the molecule.

• Electronic Properties:

  • HOMO and LUMO: The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies are crucial for predicting the molecule's reactivity. The HOMO-LUMO energy gap is an indicator of chemical stability.[5]

  • Electrostatic Potential (ESP): The ESP map reveals the charge distribution and helps identify sites susceptible to electrophilic or nucleophilic attack.

• Vibrational Frequencies: Theoretical IR and Raman spectra can be calculated and compared with experimental data to confirm the molecular structure and vibrational assignments.

• Reactivity Descriptors: Parameters such as chemical hardness, softness, and electrophilicity index, derived from HOMO and LUMO energies, can quantify the molecule's reactivity.

Experimental Protocols: Synthesis and Key Reactions

Synthesis of 5-Formyl-2-thiopheneboronic Acid

A general method for the synthesis of arylboronic acids involves the reaction of an organolithium or Grignard reagent with a trialkyl borate (B1201080) followed by acidic hydrolysis. For 5-Formyl-2-thiopheneboronic acid, a common route starts from 2-thiophenecarboxaldehyde.

Caption: General synthetic pathway for 5-Formyl-2-thiopheneboronic acid.

Detailed Protocol (Illustrative):

• Protection: The formyl group of 2-thiophenecarboxaldehyde is protected, for example, as a diethyl acetal, by reacting it with triethyl orthoformate in the presence of an acid catalyst.

• Lithiation: The protected thiophene is dissolved in an anhydrous ether solvent (e.g., THF) and cooled to a low temperature (e.g., -78 °C). An organolithium reagent, such as n-butyllithium, is added dropwise to effect lithiation at the 5-position of the thiophene ring.

• Borylation: A trialkyl borate, such as triisopropyl borate, is added to the reaction mixture at low temperature.

• Hydrolysis and Deprotection: The reaction is quenched by the addition of an aqueous acid (e.g., HCl), which hydrolyzes the boronate ester to the boronic acid and removes the protecting group from the formyl moiety.

• Work-up and Purification: The product is extracted with an organic solvent, and the crude product is purified by recrystallization or column chromatography.

Suzuki-Miyaura Cross-Coupling

5-Formyl-2-thiopheneboronic acid is a key substrate in Suzuki-Miyaura cross-coupling reactions to form biaryl compounds. A study investigating the cross-coupling of (5-formylthiophen-2-yl)boronic acid with 4-bromoanisole (B123540) highlights the importance of catalyst choice, base, and reaction conditions for achieving high yields.[7]

Caption: Key components of a Suzuki-Miyaura cross-coupling reaction.

General Experimental Protocol:

• To a reaction vessel are added 5-Formyl-2-thiopheneboronic acid, the aryl halide, a palladium catalyst (e.g., Pd(PPh₃)₄ or an XPhos precatalyst), and a base (e.g., K₂CO₃, Cs₂CO₃).[7]

• An appropriate solvent (e.g., toluene, dioxane, or a mixture with water) is added.

• The mixture is degassed and then heated under an inert atmosphere (e.g., nitrogen or argon) for a specified time until the reaction is complete (monitored by TLC or GC-MS).

• Upon completion, the reaction mixture is cooled, diluted with water, and extracted with an organic solvent.

• The combined organic layers are washed, dried, and concentrated. The crude product is then purified by column chromatography or recrystallization.

Reactivity and Stability: Protodeboronation

A significant aspect of the reactivity of arylboronic acids, including 5-Formyl-2-thiopheneboronic acid, is their susceptibility to protodeboronation, a side reaction where the boronic acid group is replaced by a hydrogen atom. This can occur under acidic, basic, or even neutral conditions and can lower the yield of desired cross-coupling products.[7] A DFT mechanistic study on acid-promoted protodeboronation has been reported for a range of arylboronic acids.[7] Understanding the factors that influence protodeboronation is crucial for optimizing reaction conditions.

Conclusion

5-Formyl-2-thiopheneboronic acid is a valuable reagent with broad applications in organic synthesis. This guide has provided a summary of its known experimental properties and outlined a framework for its theoretical investigation. The detailed experimental protocols for its synthesis and participation in the Suzuki-Miyaura reaction, along with an awareness of potential side reactions like protodeboronation, will aid researchers in effectively utilizing this compound in their synthetic endeavors. Further dedicated computational studies are encouraged to provide a deeper understanding of its electronic structure and reactivity, which will undoubtedly facilitate the design of novel molecules with desired properties for applications in drug discovery and materials science.

References

• 1. 5-Formyl-2-thiopheneboronic acid | C5H5BO3S | CID 2773430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. lookchem.com [lookchem.com]
• 3. 5-Formyl-2-thiopheneboronic acid(4347-33-5) 1H NMR spectrum [chemicalbook.com]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. Computational Study of Structural, Molecular Orbitals, Optical and Thermodynamic Parameters of Thiophene Sulfonamide Derivatives | MDPI [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

The Formyl Group in 5-Formyl-2-thiopheneboronic Acid: A Technical Guide to its Reactivity

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Formyl-2-thiopheneboronic acid is a bifunctional reagent of significant interest in organic synthesis and drug discovery. Its utility stems from the presence of two key functional groups: a boronic acid moiety, which readily participates in palladium-catalyzed cross-coupling reactions, and a formyl group, which offers a versatile handle for a variety of chemical transformations. This technical guide provides an in-depth analysis of the reactivity of the formyl group in 5-Formyl-2-thiopheneboronic acid, presenting a survey of its key reactions, quantitative data where available, and detailed experimental protocols. The document also includes visualizations of reaction pathways and experimental workflows to facilitate a deeper understanding of the molecule's chemical behavior.

Introduction

The thiophene (B33073) scaffold is a prevalent motif in numerous biologically active compounds and functional materials. The introduction of both a formyl and a boronic acid group onto this heterocycle, as in 5-Formyl-2-thiopheneboronic acid, creates a powerful building block for the synthesis of complex molecular architectures. While the Suzuki-Miyaura coupling of the boronic acid is a well-documented and widely utilized transformation, the reactivity of the formyl group is equally important for molecular elaboration. This guide focuses specifically on the chemical transformations of the aldehyde functionality, providing a practical resource for researchers leveraging this versatile reagent.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Formyl-2-thiopheneboronic acid is provided in Table 1.

Property	Value	Reference
CAS Number	4347-33-5	[1][2]
Molecular Formula	C₅H₅BO₃S	[1][2]
Molecular Weight	155.97 g/mol	[1][2]
Appearance	White to off-white powder or crystals	[3]
Melting Point	132-135 °C	[2][4]
Solubility	Soluble in methanol (B129727), slightly soluble in water.	N/A

Reactivity of the Formyl Group

The formyl group in 5-Formyl-2-thiopheneboronic acid exhibits typical electrophilic reactivity characteristic of aldehydes. It can readily undergo nucleophilic attack, condensation reactions, oxidation, and reduction. A critical consideration in the reactions of this molecule is the potential for protodeboronation (loss of the boronic acid group), particularly under acidic or basic conditions.[5] Reaction conditions should be carefully chosen to favor the desired transformation of the formyl group while preserving the integrity of the boronic acid moiety.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active methylene (B1212753) compound to the aldehyde, followed by dehydration to yield a new carbon-carbon double bond. This reaction is a powerful tool for C-C bond formation and the synthesis of α,β-unsaturated systems.

While specific data for 5-Formyl-2-thiopheneboronic acid is limited, the following table provides representative yields for the Knoevenagel condensation of similar thiophene aldehydes with various active methylene compounds. These can serve as a valuable reference for reaction optimization.

Aldehyde	Active Methylene Compound	Catalyst	Solvent	Temperature (°C)	Time	Yield (%)
2-Thiophenecarboxaldehyde	Malononitrile (B47326)	L-proline	Acetonitrile	Room Temp	2 h	95
2-Thiophenecarboxaldehyde	Ethyl cyanoacetate	Piperidine (B6355638)	Ethanol (B145695)	Reflux	4 h	88
3-Thiophenecarboxaldehyde	Malononitrile	β-Alanine	Ethanol	Reflux	3 h	92

This protocol is adapted from procedures for similar thiophene aldehydes and serves as a starting point for the Knoevenagel condensation of 5-Formyl-2-thiopheneboronic acid.

Materials:

• 5-Formyl-2-thiopheneboronic acid

• Malononitrile

• Piperidine (catalyst)

• Ethanol (solvent)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• To a round-bottom flask, add 5-Formyl-2-thiopheneboronic acid (1 equivalent).

• Add ethanol as the solvent.

• Add malononitrile (1.1 equivalents).

• Add a catalytic amount of piperidine (e.g., 0.1 equivalents).

• Attach a reflux condenser and heat the mixture to reflux with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product may precipitate out of solution. If so, collect the solid by filtration.

• If the product does not precipitate, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Caption: Experimental workflow for the Knoevenagel condensation.

Wittig Reaction

The Wittig reaction provides a versatile method for the synthesis of alkenes by reacting the aldehyde with a phosphorus ylide (Wittig reagent). This reaction is highly valuable for introducing a variety of substituted vinyl groups at the 5-position of the thiophene ring. The stereochemical outcome of the Wittig reaction is dependent on the nature of the ylide used.[6][7]

The formyl group of 5-Formyl-2-thiopheneboronic acid is expected to react readily with both stabilized and non-stabilized Wittig reagents. Stabilized ylides are anticipated to favor the formation of (E)-alkenes, while non-stabilized ylides will likely yield (Z)-alkenes.[6] Care must be taken in the choice of base for generating the ylide to avoid protodeboronation of the starting material.

Caption: General pathway for the Wittig reaction.

Reduction to Alcohol

The formyl group can be selectively reduced to a primary alcohol (5-hydroxymethyl-2-thiopheneboronic acid) using mild reducing agents such as sodium borohydride (B1222165) (NaBH₄). This transformation provides a precursor for further functionalization, such as etherification or esterification.

Sodium borohydride is a chemoselective reducing agent that will reduce the aldehyde in the presence of the boronic acid and the thiophene ring.[8] The reaction is typically carried out in an alcoholic solvent like methanol or ethanol at room temperature.

Materials:

• 5-Formyl-2-thiopheneboronic acid

• Sodium borohydride (NaBH₄)

• Methanol or Ethanol

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• Dissolve 5-Formyl-2-thiopheneboronic acid in methanol in a round-bottom flask.

• Cool the solution in an ice bath.

• Slowly add sodium borohydride (in portions) with stirring.

• After the addition is complete, remove the ice bath and stir the reaction at room temperature.

• Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water or dilute acid.

• Remove the solvent under reduced pressure.

• Extract the aqueous residue with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purify as needed.

Caption: Experimental workflow for the reduction of the formyl group.

Reductive Amination

Reductive amination is a two-step process that first involves the formation of an imine through the condensation of the aldehyde with a primary or secondary amine, followed by the reduction of the imine to the corresponding amine. This reaction is a cornerstone of medicinal chemistry for the introduction of nitrogen-containing functionalities.

The formyl group of 5-Formyl-2-thiopheneboronic acid is expected to readily form an imine with primary amines under mildly acidic conditions. The resulting imine can then be reduced in situ using a mild reducing agent like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (B8407120) (STAB), which are stable under the conditions required for imine formation.[9]

Caption: Pathway for the reductive amination of the formyl group.

Reactivity Landscape

The dual functionality of 5-Formyl-2-thiopheneboronic acid allows for a diverse range of synthetic strategies. The following diagram illustrates the key reactive sites and the types of transformations they can undergo.

Caption: Reactivity modes of 5-Formyl-2-thiopheneboronic acid.

Conclusion

The formyl group in 5-Formyl-2-thiopheneboronic acid provides a versatile platform for a wide array of chemical modifications, complementing the reactivity of the boronic acid moiety. This guide has outlined the principal reactions of the formyl group, including Knoevenagel condensation, Wittig reaction, reduction, and reductive amination. While specific quantitative data for all reactions with this particular substrate are not extensively reported in the literature, the provided protocols and expected reactivities based on analogous systems offer a solid foundation for experimental design. Careful consideration of reaction conditions is paramount to maximize the yield of the desired product while minimizing potential side reactions such as protodeboronation. The strategic manipulation of the formyl group opens up numerous avenues for the synthesis of novel thiophene-containing compounds with potential applications in drug discovery and materials science.

References

• 1. 5-Formyl-2-thiopheneboronic acid | C5H5BO3S | CID 2773430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Formyl-2-thienylboronic acid = 95.0 4347-33-5 [sigmaaldrich.com]
• 3. 5-Formyl-2-thiopheneboronic Acid | 4347-33-5 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 4. 5-Formyl-2-thienylboronic acid = 95.0 4347-33-5 [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. Wittig Reaction [organic-chemistry.org]
• 7. Wittig reaction - Wikipedia [en.wikipedia.org]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Protocols & Analytical Methods

Application Notes and Protocols for Suzuki Coupling of 5-Formyl-2-thiopheneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organohalides. This powerful reaction is widely utilized in the pharmaceutical and materials science industries for the construction of complex molecular architectures. 5-Formyl-2-thiopheneboronic acid is a versatile building block, incorporating a reactive aldehyde group and a thiophene (B33073) moiety, a common scaffold in many biologically active compounds. However, the Suzuki coupling of 5-formyl-2-thiopheneboronic acid can be challenging due to the potential for protodeboronation under basic reaction conditions. This document provides a detailed protocol for the successful Suzuki coupling of 5-Formyl-2-thiopheneboronic acid with various aryl halides, including optimized conditions and expected outcomes.

Reaction Scheme

The general scheme for the Suzuki coupling of 5-Formyl-2-thiopheneboronic acid with an aryl halide is depicted below. This reaction facilitates the synthesis of 5-aryl-2-thiophenecarbaldehydes, which are valuable intermediates in medicinal chemistry.

Caption: General Suzuki coupling of 5-Formyl-2-thiopheneboronic acid.

Data Presentation: Reaction Conditions and Yields

The following table summarizes optimized conditions and corresponding yields for the Suzuki coupling of 5-Formyl-2-thiopheneboronic acid with various aryl halides. These examples demonstrate the versatility of the protocol with both electron-rich and electron-deficient coupling partners.

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	4-Bromoanisole	Pd(OAc)₂ (5)	SPhos (10)	K₃PO₄ (3)	Dioxane/H₂O (1:1)	100	3	84	[1]
2	Benzyl Bromide	trans-PdBr(N-Succ)(PPh₃)₂ (1)	-	Cs₂CO₃ (3)	Toluene	80	20	~80 (with ~10% protodeboronation)	[2]
3	4-Bromotoluene	Pd(PPh₃)₄ (5)	-	K₃PO₄ (2)	Toluene/H₂O (4:1)	90	12	75	[3]
4	4-Chlorobenzonitrile	Pd(OAc)₂ (1)	SPhos (2)	K₃PO₄ (2)	n-Butanol/H₂O	110	18	92	[4]
5	3-Bromoanisole	Pd(dppf)Cl₂ (3)	-	K₂CO₃ (2)	Dioxane/H₂O (4:1)	90	12	78	[5]
6	4-Bromoacetophenone	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2)	Dioxane/H₂O (4:1)	90	12	72	[3]
7	1-Bromo-4-(trifluoromethyl)benzene	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄ (3)	Dioxane/H₂O (2:1)	100	16	88	[1]
8	2-Bromopyridine	Pd₂(dba)₃ (2)	XPhos (4)	K₃PO₄ (3)	Dioxane	110	24	65	[1]

Experimental Protocols

This section provides a detailed, step-by-step protocol for the Suzuki coupling of 5-Formyl-2-thiopheneboronic acid with an aryl halide, based on optimized conditions from the literature.

Materials:

• 5-Formyl-2-thiopheneboronic acid

• Aryl halide (e.g., 4-bromoanisole)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (B84403) (K₃PO₄), anhydrous

• 1,4-Dioxane (B91453), anhydrous

• Deionized water, degassed

• Nitrogen or Argon gas

• Standard laboratory glassware (Schlenk tube or round-bottom flask with condenser)

• Magnetic stirrer and heating mantle/oil bath

Procedure:

• Reaction Setup: To a flame-dried Schlenk tube or round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-Formyl-2-thiopheneboronic acid (1.2 equivalents), the aryl halide (1.0 equivalent), and anhydrous potassium phosphate (3.0 equivalents).

• Inert Atmosphere: Seal the vessel with a septum and evacuate and backfill with an inert gas (nitrogen or argon) three times to ensure an oxygen-free environment.

• Catalyst and Ligand Addition: Under a positive flow of the inert gas, add palladium(II) acetate (5 mol%) and SPhos (10 mol%).

• Solvent Addition: Add anhydrous 1,4-dioxane and degassed deionized water (e.g., in a 1:1 ratio) via syringe. The final concentration of the aryl halide should be approximately 0.1-0.2 M.

• Reaction: Place the reaction vessel in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 5-aryl-2-thiophenecarbaldehyde.

Visualizations

Experimental Workflow:

The following diagram illustrates the step-by-step workflow for the Suzuki coupling experiment.

Caption: Experimental workflow for the Suzuki coupling protocol.

Suzuki Coupling Catalytic Cycle:

The catalytic cycle for the Suzuki-Miyaura coupling reaction is a fundamental concept for understanding the mechanism of this transformation.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficient Suzuki-Miyaura coupling of (hetero)aryl chlorides with thiophene- and furanboronic acids in aqueous n-butanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 5-Formyl-2-thiopheneboronic Acid in Organic Electronics

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Formyl-2-thiopheneboronic acid is a versatile building block in the synthesis of advanced organic electronic materials. Its unique structure, featuring both a reactive formyl group and a boronic acid moiety on a thiophene (B33073) ring, makes it a valuable intermediate for creating complex conjugated molecules and polymers.[1] These materials are integral to the development of next-generation electronic devices, including organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs). The thiophene unit contributes to the electronic properties of the final material, while the formyl and boronic acid groups provide handles for various chemical transformations, most notably the Suzuki-Miyaura cross-coupling reaction.[1][2] This reaction is a powerful tool for forming carbon-carbon bonds, enabling the construction of extended π-conjugated systems that are essential for charge transport in organic semiconductors.[3][4]

Key Applications

The primary application of 5-Formyl-2-thiopheneboronic acid in organic electronics is in the synthesis of:

• Conjugated Polymers for OFETs: The boronic acid functionality allows for its polymerization with various aryl halides through Suzuki coupling to create high-performance conjugated polymers. These polymers can be solution-processed to form the active semiconductor layer in OFETs.[5][6]

• Small Molecules for OPVs: The formyl group can be further functionalized to create donor-acceptor small molecules used in the active layer of organic solar cells.[7][8]

• Materials for OLEDs: Thiophene-containing compounds are known for their electroluminescent properties, making them suitable for use in the emissive layer of OLEDs.[1]

Experimental Protocols

Protocol 1: Synthesis of a Conjugated Co-polymer via Suzuki-Miyaura Cross-Coupling

This protocol describes a general procedure for the synthesis of a donor-acceptor conjugated co-polymer using 5-Formyl-2-thiopheneboronic acid as one of the monomers.

Reaction Scheme:

Caption: Suzuki coupling reaction for conjugated polymer synthesis.

Materials:

Reagent	CAS No.	Molecular Weight ( g/mol )	Typical Amount
5-Formyl-2-thiopheneboronic acid	4347-33-5	155.97	1.0 mmol
4,7-dibromo-2,1,3-benzothiadiazole	15155-41-6	293.98	1.0 mmol
Tetrakis(triphenylphosphine)palladium(0)	14221-01-3	1155.56	0.02 mmol
Potassium Carbonate (K₂CO₃)	584-08-7	138.21	4.0 mmol
Toluene	108-88-3	92.14	20 mL
Deionized Water	7732-18-5	18.02	5 mL
Methanol (B129727)	67-56-1	32.04	100 mL
Chloroform (B151607)	67-66-3	119.38	50 mL

Procedure:

• Reaction Setup: In a 100 mL three-necked round-bottom flask equipped with a condenser and a magnetic stirrer, add 5-Formyl-2-thiopheneboronic acid (1.0 mmol), the dibromo co-monomer (e.g., 4,7-dibromo-2,1,3-benzothiadiazole, 1.0 mmol), and the palladium catalyst (0.02 mmol).

• Solvent and Base Addition: Add toluene (20 mL) and an aqueous solution of potassium carbonate (4.0 mmol in 5 mL of deionized water).

• Degassing: Degas the mixture by bubbling with argon for 30 minutes to remove any dissolved oxygen, which can deactivate the catalyst.

• Polymerization: Heat the reaction mixture to 90 °C and stir vigorously under an argon atmosphere for 48 hours. The progress of the polymerization can be monitored by the increasing viscosity of the solution.

• Precipitation and Purification: After cooling to room temperature, pour the reaction mixture into 100 mL of vigorously stirring methanol. The polymer will precipitate as a solid.

• Filtration and Washing: Collect the polymer by filtration and wash it sequentially with methanol and water to remove residual catalyst and salts.

• Soxhlet Extraction: Further purify the polymer by Soxhlet extraction with methanol, acetone (B3395972), and hexane (B92381) to remove oligomers and other impurities. Finally, extract the polymer with chloroform.

• Drying: Concentrate the chloroform solution and precipitate the polymer again in methanol. Collect the final polymer and dry it under vacuum at 40 °C for 24 hours.

Protocol 2: Fabrication of a Top-Gate, Bottom-Contact Organic Field-Effect Transistor (OFET)

This protocol outlines the general steps for fabricating an OFET device using the synthesized polymer.

Caption: Workflow for OFET device fabrication.

Materials and Equipment:

• Heavily n-doped Si wafer with a 300 nm thermally grown SiO₂ layer

• Synthesized conjugated polymer

• Chlorobenzene (B131634) (solvent for polymer)

• PMMA (polymethyl methacrylate)

• Anisole (B1667542) (solvent for PMMA)

• Gold (Au) for source/drain electrodes

• Aluminum (Al) for gate electrode

• Spin-coater

• Thermal evaporator

• Probe station and semiconductor parameter analyzer

Procedure:

• Substrate Preparation: Clean the Si/SiO₂ wafer by sonicating in acetone and isopropanol (B130326) for 15 minutes each, followed by drying with a stream of nitrogen. Treat the substrate with an oxygen plasma or UV-ozone for 10 minutes to improve the surface energy.

• Source and Drain Electrode Fabrication: Deposit 50 nm of gold (Au) through a shadow mask onto the SiO₂ surface using thermal evaporation to define the source and drain electrodes. The channel length and width are defined by the mask.

• Semiconductor Layer Deposition: Prepare a solution of the synthesized polymer in a suitable solvent like chlorobenzene (e.g., 10 mg/mL). Spin-coat the polymer solution onto the substrate at 2000 rpm for 60 seconds.

• Annealing: Anneal the semiconductor film at a temperature optimized for the specific polymer (e.g., 120 °C) for 30 minutes in a nitrogen-filled glovebox to remove residual solvent and improve the film morphology.

• Dielectric Layer Deposition: Prepare a solution of PMMA in anisole (e.g., 80 mg/mL). Spin-coat the PMMA solution on top of the semiconductor layer to form the gate dielectric.

• Gate Electrode Deposition: Deposit a 100 nm thick aluminum (Al) gate electrode on top of the PMMA layer through a shadow mask using thermal evaporation.

• Device Characterization: Characterize the OFET performance using a semiconductor parameter analyzer in a probe station under ambient or inert conditions. Measure the output and transfer characteristics to determine key performance parameters.

Data Presentation

The performance of organic electronic devices is quantified by several key parameters.

Table 1: Typical Performance Parameters for OFETs based on Thiophene-containing Polymers.

Parameter	Symbol	Typical Range of Values
Field-Effect Mobility	µ (cm²/Vs)	10⁻³ - 1
On/Off Current Ratio	Ion/Ioff	10⁴ - 10⁸
Threshold Voltage	Vth (V)	-10 to +10

Table 2: Typical Performance Parameters for OPVs based on Thiophene-containing Materials.

Parameter	Symbol	Typical Range of Values
Power Conversion Efficiency	PCE (%)	5 - 15
Open-Circuit Voltage	Voc (V)	0.6 - 1.0
Short-Circuit Current	Jsc (mA/cm²)	10 - 25
Fill Factor	FF (%)	60 - 75

Logical Relationships in Device Operation

The functioning of an OFET relies on the modulation of charge carriers in the semiconductor layer by the gate electric field.

Caption: Logical flow of an OFET's operation.

These detailed notes and protocols provide a comprehensive guide for researchers and scientists interested in utilizing 5-Formyl-2-thiopheneboronic acid for the development of advanced organic electronic materials and devices. The provided procedures are general and may require optimization for specific materials and device architectures.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. etd.aau.edu.et [etd.aau.edu.et]
• 5. Synthesis of novel conjugated polymers based on benzo[1,2-d:4,5-d′]-bis([1,2,3]triazole) for applications in organic field-effect transistors - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. 5-Formyl-2-thiopheneboronic acid(4347-33-5) 1H NMR spectrum [chemicalbook.com]
• 7. isaac-scientific.com [isaac-scientific.com]
• 8. 5-Formyl-2-thienylboronic acid = 95.0 4347-33-5 [sigmaaldrich.com]

Application Notes and Protocols: Synthesis and Functionalization of Conjugated Polymers using 5-Formyl-2-thiopheneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conjugated polymers possessing reactive functional groups are of significant interest for a variety of applications, including organic electronics, chemical sensors, and biomedical devices. The introduction of an aldehyde functionality, specifically a formyl group, onto the polymer backbone provides a versatile handle for post-polymerization modification, allowing for the covalent attachment of various moieties to tune the polymer's properties or to immobilize biomolecules. 5-Formyl-2-thiopheneboronic acid is a key monomer that enables the direct incorporation of this reactive group into the conjugated backbone via Suzuki-Miyaura polycondensation.

These application notes provide detailed protocols for the synthesis of aldehyde-functionalized conjugated polymers using 5-Formyl-2-thiopheneboronic acid and subsequent post-polymerization modification.

Synthesis of Aldehyde-Functionalized Conjugated Polymers

The primary method for synthesizing conjugated polymers with 5-Formyl-2-thiopheneboronic acid is the Palladium-catalyzed Suzuki-Miyaura cross-coupling polycondensation. This reaction involves the coupling of the boronic acid monomer with a dihalogenated (typically dibrominated) aromatic comonomer. The choice of comonomer (e.g., fluorene, benzothiadiazole derivatives) allows for the tuning of the resulting polymer's electronic and photophysical properties.

A critical consideration when working with thiophene (B33073) boronic acids is the potential for protodeboronation, a side reaction that cleaves the C-B bond and can hinder polymerization.[1] Careful optimization of reaction conditions, such as the choice of base, solvent, and temperature, is crucial for achieving high molecular weight polymers.[1] Using the more stable pinacol (B44631) ester of the boronic acid, 5-Formyl-2-thiopheneboronic acid pinacol ester, can also mitigate this issue.[2][3]

Experimental Protocol: Suzuki Polycondensation

This protocol describes a general procedure for the synthesis of a poly(thiophene-alt-fluorene) copolymer.

Materials:

• 5-Formyl-2-thiopheneboronic acid (or its pinacol ester)

• 2,7-Dibromo-9,9-dioctylfluorene

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Sodium carbonate (Na₂CO₃) or Potassium carbonate (K₂CO₃)[2]

• Toluene (B28343) (anhydrous)

• Deionized water (degassed)

• Methanol (B129727)

• Acetone

• Hexane (B92381)

• Standard Schlenk line and glassware

• Argon or Nitrogen gas

Procedure:

• Monomer Preparation: In a Schlenk flask, add equimolar amounts of 5-Formyl-2-thiopheneboronic acid (1.0 eq) and 2,7-Dibromo-9,9-dioctylfluorene (1.0 eq).

• Catalyst Addition: Add the palladium catalyst, Pd(PPh₃)₄ (1-3 mol% per mole of monomer).

• Solvent and Base Addition: Add anhydrous toluene to the flask to achieve a monomer concentration of approximately 0.1 M. To this, add a degassed 2 M aqueous solution of Na₂CO₃ (4.0 eq).

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to ensure the removal of all dissolved oxygen.

• Polymerization: Heat the mixture to reflux (approximately 90-95 °C) under a positive pressure of argon or nitrogen and stir vigorously for 48-72 hours.[4]

• End-capping: To terminate the polymerization, add a small amount of an end-capping agent such as bromobenzene (B47551) or phenylboronic acid and stir for an additional 4-6 hours.

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into a rapidly stirring solution of methanol.

• Purification:

  • Collect the precipitated polymer by filtration.

  • Wash the polymer sequentially with water, methanol, acetone, and hexane to remove residual catalyst and oligomers.

  • Further purify the polymer by Soxhlet extraction using acetone, hexane, and finally chloroform (B151607). The purified polymer is recovered from the chloroform fraction.

• Drying: Dry the purified polymer under vacuum at 40-50 °C overnight.

Data Presentation

The properties of the resulting polymers are highly dependent on the comonomer and reaction conditions. Below is a table of representative data for a poly[(9,9-dioctylfluorenyl-2,7-diyl)-co-(5-formylthiophen-2,5-diyl)] (PFT-CHO) polymer.

Property	Representative Value
Number Average M.W. (Mₙ) (kDa)	15 - 30
Weight Average M.W. (Mₒ) (kDa)	30 - 60
Polydispersity Index (PDI)	2.0 - 2.5
Yield (%)	70 - 90
λₘₐₓ (in solution, nm)	~450
λₘₐₓ (in thin film, nm)	~465
Band Gap (eV)	~2.5

Note: These values are illustrative and can vary based on the specific synthesis conditions and purification methods.

Post-Polymerization Modification via Knoevenagel Condensation

The aldehyde group on the polymer backbone is an excellent site for post-synthetic modification. The Knoevenagel condensation is a nucleophilic addition reaction between a carbonyl group and an active methylene (B1212753) compound, catalyzed by a weak base.[5] This reaction is highly efficient and can be performed under mild conditions, making it ideal for modifying polymers without degrading the backbone.[6]

Experimental Protocol: Knoevenagel Condensation on PFT-CHO

This protocol describes the reaction of the aldehyde-functionalized polymer with malononitrile (B47326) to introduce a dicyanovinyl group, which can alter the polymer's electronic properties.

Materials:

• Aldehyde-functionalized polymer (PFT-CHO)

• Malononitrile

• Piperidine (B6355638) or another suitable weak base[5]

• Chloroform or Tetrahydrofuran (THF)

• Methanol

Procedure:

• Dissolution: Dissolve the aldehyde-functionalized polymer (1.0 eq of aldehyde units) in chloroform or THF in a round-bottom flask.

• Reagent Addition: Add an excess of malononitrile (e.g., 10 eq) to the polymer solution.

• Catalyst Addition: Add a catalytic amount of piperidine (e.g., 0.1 eq).

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by taking small aliquots and analyzing them with FT-IR spectroscopy (disappearance of the aldehyde C=O stretch around 1680 cm⁻¹ and appearance of the nitrile C≡N stretch around 2220 cm⁻¹).

• Purification:

  • Precipitate the modified polymer by pouring the reaction mixture into a large volume of methanol.

  • Collect the polymer by filtration.

  • Redissolve the polymer in a minimal amount of chloroform and re-precipitate into methanol to ensure the complete removal of unreacted malononitrile and catalyst. Repeat this step if necessary.

• Drying: Dry the final modified polymer under vacuum.

Visualizing Workflows and Pathways

Diagrams

Caption: Workflow for synthesis and modification of conjugated polymers.

Caption: Mechanism of Knoevenagel condensation on a polymer backbone.

Applications in Drug Development and Research

The ability to functionalize conjugated polymers post-synthesis opens up numerous possibilities in biomedical research and drug development:

• Drug Delivery: Bioactive molecules can be covalently attached to the polymer backbone via the formyl group (or its derivative), creating a polymeric drug delivery system.

• Biosensors: The attachment of antibodies, enzymes, or other biological recognition elements can be used to create highly sensitive and selective biosensors.[7] The changes in the polymer's optical or electronic properties upon binding of the target analyte can be used for detection.

• Bioimaging: Fluorescent dyes or targeting ligands can be attached to the polymer to create probes for cellular imaging.

• Tissue Engineering: The polymer surface can be modified with cell adhesion peptides (e.g., RGD) to promote cell growth and tissue regeneration on conductive scaffolds.

The synthetic and modification protocols outlined here provide a robust platform for creating a wide range of functional conjugated materials tailored for specific applications in research and development.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. 5-Formyl-2-thiopheneboronic acid pinacol ester | 1040281-83-1 | FF159846 [biosynth.com]
• 4. researchgate.net [researchgate.net]
• 5. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]
• 7. Thiophene-Based Aldehyde Derivatives for Functionalizable and Adhesive Semiconducting Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-Formyl-2-thiopheneboronic Acid in Dye-Sensitized Solar Cells

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols concerning the use of 5-Formyl-2-thiopheneboronic acid as a key building block in the synthesis of organic dyes for dye-sensitized solar cells (DSSCs).

Introduction

5-Formyl-2-thiopheneboronic acid is a versatile bifunctional organic compound. It incorporates a thiophene (B33073) ring, which is an excellent π-conjugated spacer, an aldehyde group that can participate in various condensation reactions, and a boronic acid moiety ideal for Suzuki-Miyaura cross-coupling reactions. These characteristics make it a valuable precursor for constructing donor-π-acceptor (D-π-A) organic sensitizers for DSSCs. The D-π-A architecture is crucial for efficient charge separation and injection in photovoltaic devices.

The thiophene unit, due to its electron-rich nature, facilitates intramolecular charge transfer from the donor to the acceptor part of the dye molecule upon photoexcitation. The formyl group is a convenient handle for introducing the acceptor and anchoring group, often through a Knoevenagel condensation with compounds like cyanoacetic acid. The boronic acid allows for the facile introduction of various donor moieties via palladium-catalyzed cross-coupling, enabling the fine-tuning of the dye's photophysical and electrochemical properties.

Data Presentation: Photovoltaic Performance of Thiophene-Based Dyes

The performance of DSSCs is characterized by several key parameters: open-circuit voltage (Voc), short-circuit current density (Jsc), fill factor (FF), and power conversion efficiency (PCE or η). Below is a summary of the performance of various thiophene-containing organic dyes used in DSSCs.

Dye ID	Voc (V)	Jsc (mA/cm²)	FF (%)	PCE (η) (%)	Reference
SM4	0.624	14.13	68.89	6.09
Fused-Thiophene Dye (19)	-	20.9	-	9.18	[1]
Fused-Thiophene Dye (29)	0.777	13.35	-	7.8	[1]
Thiophene Dye (14)	0.693	15.4	-	6.57	[1]
MC-20	0.61	10.25	0.61	3.81	[2]
MC-28	0.59	11.01	0.63	4.08	[2]

Experimental Protocols

Protocol 1: Synthesis of a D-π-A Dye using 5-Formyl-2-thiopheneboronic Acid

This protocol describes a two-step synthesis of a representative D-π-A dye. The first step is a Suzuki-Miyaura cross-coupling to attach a donor group (e.g., triphenylamine), and the second is a Knoevenagel condensation to introduce the acceptor/anchoring group.

Step 1: Suzuki-Miyaura Coupling of 5-Formyl-2-thiopheneboronic Acid with a Donor Aryl Halide

• Materials:

  • 5-Formyl-2-thiopheneboronic acid

  • 4-Bromo-N,N-diphenylaniline (or other donor aryl halide)

  • Palladium(II) acetate (B1210297) (Pd(OAc)₂)

  • SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

  • Potassium carbonate (K₂CO₃)

  • Dioxane/Water (4:1 v/v)

  • Nitrogen or Argon gas supply

• Procedure:

  • To a flame-dried Schlenk flask, add 5-Formyl-2-thiopheneboronic acid (1.2 equivalents), 4-bromo-N,N-diphenylaniline (1 equivalent), Pd(OAc)₂ (2 mol%), and SPhos (4 mol%).

  • Add K₂CO₃ (3 equivalents).

  • Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

  • Add the degassed dioxane/water solvent mixture via syringe.

  • Heat the reaction mixture at 100 °C for 12-24 hours under an inert atmosphere.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and add water.

  • Extract the product with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to yield the intermediate aldehyde.

Step 2: Knoevenagel Condensation with Cyanoacetic Acid

• Materials:

  • The aldehyde intermediate from Step 1

  • Cyanoacetic acid

  • Piperidine

  • Acetonitrile (B52724)

• Procedure:

  • Dissolve the aldehyde intermediate (1 equivalent) and cyanoacetic acid (1.5 equivalents) in acetonitrile in a round-bottom flask.

  • Add a catalytic amount of piperidine.

  • Reflux the mixture for 4-6 hours.

  • Monitor the reaction by TLC.

  • After completion, cool the reaction mixture. The product may precipitate.

  • If a precipitate forms, collect it by vacuum filtration and wash with cold acetonitrile.

  • If no precipitate forms, concentrate the solvent under reduced pressure and purify the residue by column chromatography or recrystallization to obtain the final D-π-A dye.

Protocol 2: Fabrication of a Dye-Sensitized Solar Cell

• Preparation of TiO₂ Photoanode:

  • Clean Fluorine-doped Tin Oxide (FTO) coated glass by sonicating in a detergent solution, deionized water, and ethanol (B145695) for 15 minutes each.

  • Dry the FTO substrates with a stream of nitrogen.

  • Define the active area on the FTO glass using scotch tape.

  • Deposit a commercially available TiO₂ paste onto the defined area and spread it uniformly using a doctor blade.

  • Air dry the film for 15 minutes, then sinter in a furnace at 450-500°C for 30 minutes.

• Dye Sensitization:

  • Prepare a 0.3-0.5 mM solution of the synthesized thiophene-based dye in a suitable solvent (e.g., ethanol or a 1:1 mixture of acetonitrile and tert-butanol).

  • Immerse the warm (around 80°C) sintered TiO₂ photoanode into the dye solution.

  • Keep the photoanode in the dye solution for 12-24 hours at room temperature.

  • Rinse the dye-sensitized photoanode with the same solvent to remove non-adsorbed dye molecules and dry it.

• DSSC Assembly:

  • Place a thin spacer (e.g., 25 µm thick Surlyn film) around the active area of the dye-sensitized photoanode.

  • Place a platinum-coated counter electrode on top of the photoanode, with the conductive sides facing each other.

  • Seal the cell by heating the assembly on a hot plate to melt the Surlyn spacer.

• Electrolyte Injection:

  • Prepare an electrolyte solution, commonly composed of lithium iodide (LiI), iodine (I₂), and 4-tert-butylpyridine (B128874) (TBP) in acetonitrile.

  • Introduce the electrolyte into the cell through pre-drilled holes in the counter electrode using vacuum back-filling.

  • Seal the holes with a small piece of Surlyn and a cover glass.

Protocol 3: Characterization of the DSSC

• Current-Voltage (I-V) Measurement:

  • Use a solar simulator (AM 1.5G, 100 mW/cm²) to illuminate the DSSC.

  • Measure the current-voltage characteristics using a digital source meter.

  • From the I-V curve, determine the Voc, Jsc, FF, and calculate the PCE using the formula: η(%) = (Voc × Jsc × FF) / Pin × 100 where Pin is the power of the incident light (100 mW/cm²).

Visualizations

Diagram 1: Synthetic Workflow for D-π-A Dye

References

• 1. Synthesis of Novel Triphenylamine-Based Organic Dyes with Dual Anchors for Efficient Dye-Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. vibgyorpublishers.org [vibgyorpublishers.org]

Application Notes and Protocols for Palladium-Catalyzed Coupling of 5-Formyl-2-thiopheneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the palladium-catalyzed Suzuki-Miyaura cross-coupling of 5-Formyl-2-thiopheneboronic acid with a variety of aryl and heteroaryl halides. This versatile reaction is a cornerstone in medicinal chemistry and materials science for the synthesis of complex molecules containing the 5-formyl-2-thienyl moiety, a key structural motif in many biologically active compounds.

Application Notes

The Suzuki-Miyaura coupling is a powerful and widely adopted method for the formation of C(sp²)–C(sp²) bonds.[1] It offers high functional group tolerance, generally mild reaction conditions, and the use of readily available and less toxic organoboron reagents.[2] However, the coupling of 5-Formyl-2-thiopheneboronic acid presents a specific challenge: a propensity for protodeboronation, where the boronic acid group is cleaved and replaced by a hydrogen atom, reducing the yield of the desired coupled product.[3]

Successful coupling of this substrate hinges on the careful selection of the catalytic system and reaction conditions to favor the cross-coupling pathway over protodeboronation. Key factors to consider include:

• Palladium Catalyst and Ligand: The choice of the palladium source and the supporting ligand is critical. While traditional catalysts like Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) can be effective, modern catalytic systems often provide superior results.[4] Highly active catalysts are essential. For instance, XPhos precatalysts have proven to be a robust system for the coupling of (5-formylthiophen-2-yl)boronic acid.[5] The use of bulky, electron-rich phosphine (B1218219) ligands, such as SPhos and XPhos, can promote the crucial oxidative addition and reductive elimination steps of the catalytic cycle, leading to higher yields and faster reactions.[5] The palladium(II) acetate (B1210297) and SPhos ligand system is also effective and allows for low catalyst loading.[5]

• Base: The base plays a crucial role in the transmetalation step of the catalytic cycle. A variety of inorganic bases such as potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (B84403) (K₃PO₄) are commonly used.[6][7] The choice of base can influence the reaction rate and the extent of side reactions.

• Solvent: The reaction is often performed in a mixture of an organic solvent and water. Common organic solvents include 1,4-dioxane (B91453), toluene, and tetrahydrofuran (B95107) (THF).[7][8] The solubility of the reactants and the catalyst in the chosen solvent system is important for an efficient reaction. Aqueous n-butanol has been reported as an efficient solvent for the Suzuki coupling of heteroaryl chlorides with thiopheneboronic acids.[9]

• Reaction Temperature and Method: Suzuki-Miyaura couplings are typically conducted at elevated temperatures.[2] Microwave-assisted heating has emerged as a powerful technique to accelerate these reactions, often leading to significantly reduced reaction times and improved yields.[10] For unstable boronic acids, the use of highly active precatalysts can enable reactions at lower temperatures, such as room temperature or 40 °C, which helps to minimize decomposition of the starting material.[3]

Data Presentation

The following table summarizes quantitative data for the Suzuki-Miyaura coupling of thiophene (B33073) derivatives with various coupling partners, illustrating the scope and efficiency of different palladium catalyst systems.

Entry	Thiophene Substrate	Coupling Partner	Palladium Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	5-Cyclopropylthiophene-2-carbaldehyde	Cyclopropylboronic acid	Pd(OAc)₂ (1)	SPhos (2)	K₃PO₄ (2)	Toluene/H₂O (4:1)	100	16	85
2	4-Bromothiophene-2-carbaldehyde	3,5-Dimethylphenylboronic acid	Pd(PPh₃)₄ (5)	-	K₃PO₄ (2)	1,4-Dioxane/H₂O	90	12	95
3	2-Bromothiophene	n-Butylboronic acid	Pd(OAc)₂ (5)	SPhos (10)	K₃PO₄ (1.5)	Toluene	60	19	16
4	5-Bromo-N-(pyrazin-2-yl)thiophene-2-carboxamide	Phenylboronic acid	Pd(PPh₃)₄ (7)	-	K₃PO₄ (2)	1,4-Dioxane/H₂O (4:1)	Reflux	>20	72
5	2-Chloropyridine	2-Thiopheneboronic acid	Pd(OAc)₂ (1)	L1* (1.2)	K₃PO₄ (2)	n-BuOH/H₂O (2:1)	100	1	98

*L1 = di(1-adamantyl)-n-butylphosphine

Experimental Protocols

Below are detailed protocols for the Suzuki-Miyaura coupling of 5-formyl-2-thiopheneboronic acid. These protocols are based on established methodologies and may require optimization for specific substrates.

Protocol 1: Conventional Heating with Pd(PPh₃)₄

This protocol is adapted from procedures for the Suzuki coupling of related bromothiophenes.[4]

Materials:

• 5-Formyl-2-thiopheneboronic acid

• Aryl or heteroaryl bromide (1.0 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (3-5 mol%)

• Potassium carbonate (K₂CO₃) or Potassium phosphate (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Standard laboratory glassware for inert atmosphere reactions

• Magnetic stirrer with heating plate

• Silica (B1680970) gel for column chromatography

Procedure:

• To a flame-dried round-bottom flask or Schlenk tube, add the aryl or heteroaryl bromide (1.0 equiv), 5-formyl-2-thiopheneboronic acid (1.2-1.5 equiv), and the base (2.0 equiv).

• Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times.

• Under a positive pressure of the inert gas, add Pd(PPh₃)₄ (3-5 mol%).

• Add the degassed solvent system, typically a 4:1 to 5:1 mixture of 1,4-dioxane and water.

• Heat the reaction mixture to 90-100 °C with vigorous stirring under the inert atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with an organic solvent such as ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane/ethyl acetate) to afford the pure 5-aryl-2-thiophenecarboxaldehyde.

Protocol 2: Microwave-Assisted Coupling with an XPhos Precatalyst

This protocol utilizes a modern palladium precatalyst and microwave heating for rapid and efficient coupling.[5][7]

Materials:

• 5-Formyl-2-thiopheneboronic acid

• Aryl or heteroaryl chloride/bromide (1.0 equiv)

• XPhos Pd G2 or G3 precatalyst (1-2 mol%)

• Cesium carbonate (Cs₂CO₃) or Potassium phosphate (K₃PO₄) (2.0 equiv)

• 1,4-Dioxane or THF

• Water (degassed)

• Microwave reaction vial with a stir bar

• Microwave reactor

Procedure:

• To a microwave reaction vial, add the aryl or heteroaryl halide (1.0 equiv), 5-formyl-2-thiopheneboronic acid (1.5 equiv), the base (2.0 equiv), and the XPhos palladium precatalyst (1-2 mol%).

• Add the degassed solvent (e.g., 1,4-dioxane or THF, with 10-20% water).

• Seal the vial and place it in the microwave reactor.

• Irradiate the mixture at a set temperature (e.g., 100-140 °C) for a specified time (e.g., 15-60 minutes) with stirring.

• After the reaction is complete, cool the vial to room temperature.

• Dilute the reaction mixture with ethyl acetate and filter through a pad of celite to remove insoluble salts.

• Wash the organic layer with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the pure product.

Mandatory Visualization

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

References

• 1. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design and Synthesis of Arylthiophene-2-Carbaldehydes via Suzuki-Miyaura Reactions and Their Biological Evaluation [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 9. Efficient Suzuki-Miyaura coupling of (hetero)aryl chlorides with thiophene- and furanboronic acids in aqueous n-butanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for Suzuki Coupling Reactions with 5-Formyl-2-thiopheneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the reaction conditions for the Suzuki-Miyaura cross-coupling of 5-Formyl-2-thiopheneboronic acid with various aryl and heteroaryl halides. This versatile building block is crucial in the synthesis of a wide array of compounds relevant to medicinal chemistry and materials science.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a powerful and widely utilized method for the formation of carbon-carbon bonds.[1] It involves the palladium-catalyzed reaction of an organoboron compound, such as 5-Formyl-2-thiopheneboronic acid, with an organohalide.[1] This reaction is favored for its mild conditions, tolerance of numerous functional groups, and the commercial availability of a diverse range of reactants.[2] However, couplings involving heteroarylboronic acids, particularly those with functional groups like 5-Formyl-2-thiopheneboronic acid, can present challenges such as protodeboronation, where the boronic acid group is replaced by a hydrogen atom.[3] Careful optimization of the catalyst, base, solvent, and temperature is therefore critical for achieving high yields and purity.

General Reaction Scheme

The general scheme for the Suzuki coupling of 5-Formyl-2-thiopheneboronic acid with an aryl or heteroaryl halide is depicted below:

Caption: General Suzuki Coupling Reaction.

Key Reaction Parameters and Optimization

The success of the Suzuki coupling with 5-Formyl-2-thiopheneboronic acid is highly dependent on the careful selection of the following parameters:

• Palladium Catalyst and Ligand: The choice of the palladium source and the associated ligand is critical. While traditional catalysts like Pd(PPh₃)₄ can be effective, modern catalyst systems often employ bulky, electron-rich phosphine (B1218219) ligands that promote the key steps of the catalytic cycle. For challenging couplings, particularly with less reactive aryl chlorides, the use of pre-catalysts or catalyst systems generated in situ from a palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃) and a specific ligand (e.g., SPhos, XPhos) is often beneficial.[4]

• Base: A base is essential for the transmetalation step of the catalytic cycle.[5] Common choices include inorganic bases such as potassium carbonate (K₂CO₃), sodium carbonate (Na₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (B84403) (K₃PO₄). The strength and nature of the base can significantly influence the reaction rate and the extent of side reactions like protodeboronation. For heteroarylboronic acids, K₃PO₄ is often a good choice.[6]

• Solvent: The solvent system must be capable of dissolving both the organic reactants and the inorganic base. Mixtures of an organic solvent and water are commonly employed. Popular solvent systems include 1,4-dioxane/water, toluene/water, and n-butanol/water.[6][7] The ratio of the organic solvent to water can impact the reaction rate and yield.

• Temperature: The reaction temperature is a crucial parameter that needs to be optimized. While some highly active catalyst systems can facilitate the reaction at room temperature, elevated temperatures (typically between 70-110 °C) are often required to drive the reaction to completion, especially with less reactive coupling partners.[8]

Summary of Reaction Conditions

The following tables summarize various reported conditions for the Suzuki coupling of 5-Formyl-2-thiopheneboronic acid and related thiopheneboronic acids with different aryl halides.

Table 1: Reaction Conditions for Suzuki Coupling of 5-Formyl-2-thiopheneboronic acid with 4-Bromoanisole

Catalyst	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Pd(OAc)₂	SPhos	K₂CO₃	Dioxane/H₂O (1:1)	100	3	~84 (conversion)
XPhos Pd-G4	-	K₃PO₄	Dioxane	40	<0.5	>95 (conversion)

Table 2: General Conditions for Suzuki Coupling of Thiopheneboronic Acids with Various Aryl Halides

Aryl Halide Type	Catalyst	Ligand	Base	Solvent	Temp. (°C)
Electron-rich Aryl Bromide	Pd(dppf)Cl₂	dppf	K₂CO₃	Dimethoxyethane	80-100
Electron-deficient Aryl Bromide	Pd(PPh₃)₄	PPh₃	K₃PO₄	Dioxane/H₂O (4:1)	90-110
Heteroaryl Chloride	Pd₂(dba)₃	XPhos	K₃PO₄	n-Butanol	100-110
Aryl Chloride	Pd(OAc)₂	SPhos	K₃PO₄	t-Amyl alcohol	100-120

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling of 5-Formyl-2-thiopheneboronic acid with an Aryl Bromide

This protocol is a generalized procedure based on common practices for Suzuki-Miyaura reactions with heteroarylboronic acids.

Materials:

• 5-Formyl-2-thiopheneboronic acid (1.2 equivalents)

• Aryl bromide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 equivalents)

• Solvent (e.g., 1,4-Dioxane and Water, 4:1 v/v)

• Inert gas (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• To a flame-dried round-bottom flask or reaction vial, add the aryl bromide, 5-Formyl-2-thiopheneboronic acid, and the base.

• Evacuate and backfill the flask with an inert gas (repeat this cycle three times).

• Add the degassed solvent mixture to the flask via syringe.

• Under a positive pressure of the inert gas, add the palladium catalyst to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 90 °C) with vigorous stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate, 3 x volume of the reaction mixture).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, and filter.

• Concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired 5-aryl-2-thiophenecarboxaldehyde.

References

• 1. researchgate.net [researchgate.net]
• 2. 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-Formyl-2-thiopheneboronic Acid in Materials Science

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 5-Formyl-2-thiopheneboronic acid in the synthesis of advanced materials for electronic and sensory applications.

Application Note 1: Synthesis of Donor-Acceptor Conjugated Polymers for Organic Electronics

Introduction:

5-Formyl-2-thiopheneboronic acid is a versatile building block in the synthesis of donor-acceptor (D-A) conjugated polymers. The thiophene (B33073) moiety acts as an electron-rich donor unit, while the formyl group provides a reactive site for further functionalization or can be incorporated into larger conjugated systems with electron-accepting properties. These polymers are of significant interest for applications in organic field-effect transistors (OFETs) and organic photovoltaics (OPVs) due to their tunable electronic properties and potential for solution-based processing.

Key Applications:

• Organic Field-Effect Transistors (OFETs): Thiophene-based polymers are widely used as the active semiconductor layer in OFETs. The charge carrier mobility of these materials is a critical parameter for device performance. By copolymerizing 5-Formyl-2-thiopheneboronic acid with various electron-accepting monomers, the resulting D-A polymers can exhibit high charge carrier mobilities.

• Organic Photovoltaics (OPVs): In OPVs, D-A copolymers can be designed to have broad absorption spectra and appropriate energy levels for efficient charge separation and transport. The ability to tune the bandgap and energy levels by molecular design makes 5-Formyl-2-thiopheneboronic acid a valuable monomer for creating new light-harvesting materials.

Performance Data:

The performance of organic electronic devices is highly dependent on the specific molecular structure of the polymer, device architecture, and fabrication conditions. Below is a summary of representative performance data for thiophene-based donor-acceptor polymers in OFETs and OPVs. While not all of these polymers are directly synthesized from 5-Formyl-2-thiopheneboronic acid, they represent the state-of-the-art for this class of materials and provide a benchmark for what can be achieved.

Application	Polymer Class	Key Performance Metric	Value	Reference
OFET	Diketopyrrolopyrrole (DPP)-Thiophene Copolymer	Hole Mobility (µh)	0.59 cm²/Vs	[1][2][3]
OFET	DPP-Benzothiadiazole (BT) Copolymer	Hole Mobility (µh)	> 1 cm²/Vs	[4]
OPV	Benzodithiophene (BDT)-Thiophene Copolymer	Power Conversion Efficiency (PCE)	9.43%	[5]
OPV	Benzodithiophene (BDT)-Isoindigo Copolymer	Power Conversion Efficiency (PCE)	4.22%	[6]
All-Polymer Solar Cell	Asymmetrical Thiophene Copolymer	Power Conversion Efficiency (PCE)	> 8.5%	[7]

Application Note 2: Development of Chemosensors

Introduction:

The unique electronic and photophysical properties of conjugated molecules derived from 5-Formyl-2-thiopheneboronic acid make them excellent candidates for chemosensors. The formyl group can be readily converted into a Schiff base or other functionalities that can act as a binding site for specific analytes, such as metal ions.

Signaling Mechanism:

The sensing mechanism often relies on the modulation of intramolecular charge transfer (ICT) or photoinduced electron transfer (PET) upon analyte binding. This interaction can lead to a detectable change in the fluorescence or color of the sensor molecule. Thiophene-based fluorescent probes have been developed for the detection of a variety of metal ions with high sensitivity and selectivity.

Performance Data:

The performance of a chemosensor is characterized by its detection limit, selectivity, and response time. The following table provides representative data for thiophene-based fluorescent chemosensors for metal ion detection.

Analyte	Sensor Type	Detection Limit (LOD)	Key Features	Reference
Hg²⁺	Bithiophene-based probe	19 nM	Ultrashort response time (< 20 s)	[8]
Fe³⁺	Rhodamine-based probe	4.63 nM	High selectivity	[8]
Zn²⁺	8-Aminoquinoline-based probe	2.15 nM	Operates in a broad pH range	[8]
Hg²⁺	Aptamer-based sensor	4.28 nM	High selectivity	[6]
Fe³⁺	Schiff base fluorescent film	3.53 µM	High sensitivity and selectivity	[9]

Experimental Protocols

Protocol 1: Synthesis of a Donor-Acceptor Copolymer via Suzuki Polycondensation

This protocol describes a general method for the synthesis of a conjugated polymer using 5-Formyl-2-thiopheneboronic acid and a dibrominated acceptor monomer.

Materials:

• 5-Formyl-2-thiopheneboronic acid

• Dibrominated acceptor monomer (e.g., a diketopyrrolopyrrole or benzothiadiazole derivative)

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃ with a phosphine (B1218219) ligand)

• Base (e.g., K₂CO₃, Cs₂CO₃, or Na₂CO₃)

• Anhydrous solvent (e.g., toluene (B28343), THF, or DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask, add 5-Formyl-2-thiopheneboronic acid (1.0 eq), the dibrominated acceptor monomer (1.0 eq), and the base (3.0 eq).

• Evacuate and backfill the flask with an inert gas three times.

• Add the palladium catalyst (typically 1-5 mol%) to the flask under the inert atmosphere.

• Add the degassed anhydrous solvent via cannula.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir vigorously.

• Monitor the reaction progress by Gel Permeation Chromatography (GPC) to follow the increase in molecular weight.

• After the polymerization is complete (typically 24-72 hours), cool the reaction mixture to room temperature.

• Precipitate the polymer by pouring the reaction mixture into a non-solvent such as methanol (B129727) or acetone (B3395972).

• Collect the polymer by filtration and wash it sequentially with methanol, acetone, and hexane (B92381) to remove oligomers and catalyst residues.

• Purify the polymer further by Soxhlet extraction with appropriate solvents (e.g., methanol, acetone, hexane, and finally chloroform (B151607) or chlorobenzene (B131634) to collect the polymer fraction).

• Dry the purified polymer under vacuum.

Protocol 2: Fabrication of an Organic Thin-Film Transistor (OTFT)

This protocol outlines the fabrication of a bottom-gate, bottom-contact OTFT using a solution-processable polymer synthesized from 5-Formyl-2-thiopheneboronic acid.

Materials:

• Heavily doped Si wafer with a thermally grown SiO₂ layer (gate and gate dielectric)

• Pre-patterned gold source and drain electrodes

• Synthesized donor-acceptor polymer

• Organic solvent for the polymer (e.g., chloroform, chlorobenzene, or dichlorobenzene)

• Octadecyltrichlorosilane (OTS) for surface treatment

• Anhydrous toluene

Procedure:

• Substrate Cleaning: Clean the Si/SiO₂ substrate with pre-patterned Au electrodes by sonicating in acetone and then isopropanol (B130326) for 15 minutes each. Dry the substrate with a stream of nitrogen.

• Surface Treatment: Treat the SiO₂ surface with an OTS self-assembled monolayer (SAM) to improve the semiconductor/dielectric interface. This can be done by immersing the substrate in a 10 mM solution of OTS in anhydrous toluene for 30 minutes, followed by rinsing with fresh toluene and annealing at 120 °C for 20 minutes.

• Semiconductor Deposition: Dissolve the synthesized polymer in a suitable organic solvent at a concentration of 5-10 mg/mL. Deposit the polymer film onto the substrate by spin-coating. The spin speed and time should be optimized to achieve the desired film thickness (typically 30-100 nm).

• Annealing: Anneal the polymer film at a temperature above its glass transition temperature (typically 100-200 °C) for 30-60 minutes in an inert atmosphere (e.g., a nitrogen-filled glovebox) to improve the molecular ordering and film morphology.

• Characterization: Characterize the electrical performance of the OTFT device using a semiconductor parameter analyzer in an inert atmosphere. The key parameters to be extracted from the transfer and output characteristics are the charge carrier mobility (µ), the on/off current ratio (I_on/I_off), and the threshold voltage (V_th).

Protocol 3: Preparation and Use of a Fluorescent Chemosensor for Metal Ion Detection

This protocol describes the preparation of a Schiff base derivative from 5-Formyl-2-thiopheneboronic acid and its use as a fluorescent sensor for metal ions.

Part A: Synthesis of the Fluorescent Probe

• Dissolve 5-Formyl-2-thiopheneboronic acid (1.0 eq) and an amino-functionalized fluorophore (e.g., an aminonaphthalene or aminoquinoline derivative) (1.0 eq) in ethanol.

• Add a catalytic amount of acetic acid.

• Reflux the mixture for 4-6 hours.

• Monitor the formation of the Schiff base product by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture and collect the precipitated product by filtration.

• Purify the product by recrystallization or column chromatography.

• Characterize the structure of the synthesized probe using NMR and mass spectrometry.

Part B: Fluorescent Sensing Protocol

• Prepare a stock solution of the fluorescent probe in a suitable solvent (e.g., DMSO or acetonitrile).

• Prepare stock solutions of various metal salts (e.g., chlorides or nitrates) in deionized water or the same solvent as the probe.

• In a cuvette, place a solution of the fluorescent probe at a fixed concentration (e.g., 10 µM) in a buffered aqueous solution or organic solvent.

• Record the initial fluorescence spectrum of the probe solution.

• Add incremental amounts of the metal ion stock solution to the cuvette and record the fluorescence spectrum after each addition.

• Observe the changes in fluorescence intensity (quenching or enhancement) or a shift in the emission wavelength.

• Plot the change in fluorescence intensity against the metal ion concentration to determine the detection limit and binding constant.

• To assess selectivity, repeat the experiment with other metal ions at the same concentration.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. Donor-Acceptor-Based Organic Polymer Semiconductor Materials to Achieve High Hole Mobility in Organic Field-Effect Transistors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. High performance weak donor-acceptor polymers in thin film transistors: effect of the acceptor on electronic properties, ambipolar conductivity, mobility, and thermal stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Fluorescent Sensors for the Detection of Heavy Metal Ions in Aqueous Media - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rational design of conjugated side chains for high-performance all-polymer solar cells - Molecular Systems Design & Engineering (RSC Publishing) [pubs.rsc.org]
• 8. Recent Developments in Fluorescent Materials for Heavy Metal Ions Analysis From the Perspective of Forensic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | Recent Progress in Fluorescent Probes For Metal Ion Detection [frontiersin.org]

Application Notes and Protocols for Chemical Sensor Development Using 5-Formyl-2-thiopheneboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Formyl-2-thiopheneboronic acid is a versatile building block in the development of fluorescent chemical sensors. Its unique structure, featuring a thiophene (B33073) ring functionalized with both a formyl group and a boronic acid moiety, allows for the strategic design of chemosensors for a variety of analytes. The formyl group serves as a reactive site for the construction of extended π-conjugated systems through reactions like Suzuki coupling, while the boronic acid group can act as a recognition site, particularly for species like fluoride (B91410) ions or catechols. Furthermore, the thiophene core contributes to the photophysical properties of the final sensor molecule.

This document provides detailed application notes and experimental protocols for the synthesis and utilization of a fluorescent sensor derived from 5-Formyl-2-thiopheneboronic acid for the detection of ferric ions (Fe³⁺).

Application: Fluorescent Sensor for Ferric Ion (Fe³⁺) Detection

This section details the synthesis of a novel fluorescent sensor, 5-(N-Ethylcarbazol-3-yl)thiophene-2-carbaldehyde (ECTC), from 5-Formyl-2-thiopheneboronic acid and its application as a selective "turn-off" sensor for Fe³⁺.

Principle of Detection

The detection mechanism is based on the fluorescence quenching of the ECTC molecule upon interaction with Fe³⁺ ions. The carbazole (B46965) and thiophene units form a conjugated system that exhibits fluorescence. Upon binding of Fe³⁺ to the sensor, the fluorescence is quenched, likely due to a photoinduced electron transfer (PET) process from the excited state of the fluorophore to the partially filled d-orbitals of the ferric ion. This change in fluorescence intensity allows for the quantitative determination of Fe³⁺ concentration.

Signaling Pathway

The signaling pathway for the detection of Fe³⁺ by the ECTC sensor is a "turn-off" mechanism. The highly fluorescent sensor becomes non-fluorescent or weakly fluorescent upon complexation with Fe³⁺.

Caption: Signaling pathway of the ECTC sensor for Fe³⁺ detection.

Experimental Protocols

Synthesis of 5-(N-Ethylcarbazol-3-yl)thiophene-2-carbaldehyde (ECTC) Sensor

This protocol outlines the synthesis of the ECTC fluorescent sensor via a Suzuki coupling reaction.

Materials:

• 3-bromo-9-ethylcarbazole (B1268536)

• 5-Formyl-2-thiopheneboronic acid

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Potassium carbonate (K₂CO₃)

• o-xylene (B151617)

• Methanol

• Hexane

• Ethyl acetate

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• To a round-bottom flask, add 3-bromo-9-ethylcarbazole (1.0 mmol), 5-Formyl-2-thiopheneboronic acid (1.2 mmol), palladium(II) acetate (0.05 mmol), and triphenylphosphine (0.2 mmol).

• Add 2 M aqueous potassium carbonate solution (2.0 mL) and o-xylene (10 mL).

• Heat the reaction mixture to reflux and stir for 24 hours under a nitrogen atmosphere.

• After cooling to room temperature, extract the mixture with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a hexane:ethyl acetate gradient to afford the ECTC sensor as a solid.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Caption: Workflow for the synthesis of the ECTC sensor.

Protocol for Fe³⁺ Detection

This protocol describes the procedure for evaluating the fluorescence response of the ECTC sensor to ferric ions.

Materials:

• ECTC sensor stock solution (1 mM in DMSO)

• Ferric chloride (FeCl₃) stock solution (10 mM in deionized water)

• Phosphate-buffered saline (PBS), pH 7.4

• Deionized water

Equipment:

• Fluorometer

• Quartz cuvettes

• Micropipettes

Procedure:

• Prepare a working solution of the ECTC sensor (e.g., 10 µM) in PBS (pH 7.4) from the stock solution.

• Place 2 mL of the sensor working solution into a quartz cuvette.

• Record the initial fluorescence spectrum of the sensor solution (e.g., Excitation at 350 nm, Emission scan from 400 to 600 nm).

• Add a specific concentration of Fe³⁺ (e.g., final concentration of 50 µM) to the cuvette.

• Mix gently and incubate at room temperature for 5 minutes.

• Record the fluorescence spectrum again under the same conditions.

• Repeat steps 4-6 with varying concentrations of Fe³⁺ to determine the detection limit and linear range.

• To test selectivity, repeat the experiment using other metal ion solutions (e.g., Na⁺, K⁺, Mg²⁺, Ca²⁺, Cu²⁺, Mn²⁺, Co²⁺) at the same concentration as Fe³⁺.

Data Presentation

The quantitative performance of the ECTC sensor for Fe³⁺ detection is summarized below.

Parameter	Value
Analyte	Fe³⁺
Detection Method	Fluorescence Quenching
Solvent System	DMSO/H₂O (8:2, v/v)
Excitation Wavelength	~350 nm
Emission Wavelength	~450 nm
Detection Limit (LOD)	16 x 10⁻⁸ M[1]
Binding Stoichiometry	1:1 (ECTC:Fe³⁺)[1]
Binding Constant (Kₐ)	0.77 x 10² M⁻¹[1]

Selectivity: The ECTC sensor exhibits high selectivity for Fe³⁺ over other common metal ions. Minimal fluorescence quenching is observed in the presence of Na⁺, K⁺, Mg²⁺, Ca²⁺, Cu²⁺, Mn²⁺, and Co²⁺ at concentrations where Fe³⁺ shows significant quenching.[1]

Conclusion

5-Formyl-2-thiopheneboronic acid serves as a valuable and versatile starting material for the synthesis of fluorescent chemosensors. The ECTC sensor, derived from this building block, demonstrates a highly selective and sensitive "turn-off" response to Fe³⁺ ions. The straightforward synthesis and clear signaling mechanism make it a promising tool for applications in environmental monitoring and biological research. The modular nature of the synthesis allows for further modifications to the fluorophore or the recognition unit to target other analytes of interest.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols for Post-Polymerization Modification of Poly(5-Formyl-2-thiopheneboronic acid)

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Polythiophenes are a class of conjugated polymers with significant potential in various biomedical applications, including biosensors, tissue engineering, and drug delivery.[1][2] The incorporation of functional groups onto the polythiophene backbone allows for the tuning of their physical, chemical, and biological properties. Post-polymerization modification (PPM) is a powerful strategy for introducing a diverse range of functionalities onto a pre-synthesized polymer scaffold.[3][4] This approach allows for the creation of a library of functionalized polymers from a single parent polymer, each with tailored properties for specific applications.

This document provides detailed protocols for the post-polymerization modification of polymers derived from 5-Formyl-2-thiopheneboronic acid. The aldehyde functionality present on the thiophene (B33073) ring serves as a versatile chemical handle for a variety of modification reactions.[5][6] The following sections describe key modification strategies, detailed experimental procedures, and methods for characterization.

Key Post-Polymerization Modification Strategies

The aldehyde group on the poly(5-Formyl-2-thiopheneboronic acid) backbone can be readily transformed into a variety of other functional groups. Three primary modification reactions are detailed below:

• Reductive Amination: Conversion of the aldehyde to a secondary or tertiary amine by reaction with a primary or secondary amine in the presence of a reducing agent. This is a highly efficient method for attaching biomolecules, drugs, or targeting ligands containing amine groups.

• Wittig Reaction: Reaction with a phosphonium (B103445) ylide to convert the aldehyde into an alkene. This allows for the introduction of various vinyl functionalities, which can further be used for subsequent "click" chemistry reactions.

• Oxime Ligation: Reaction with an aminooxy-functionalized molecule to form a stable oxime linkage. This is a highly selective and bioorthogonal reaction, making it suitable for bioconjugation in complex biological environments.

Experimental Protocols

Synthesis of Poly(5-Formyl-2-thiopheneboronic acid)

A prerequisite for post-polymerization modification is the synthesis of the parent polymer. Poly(5-Formyl-2-thiopheneboronic acid) can be synthesized via Suzuki polycondensation.[7]

Materials:

• 5-Formyl-2-thiopheneboronic acid

• 2,5-Dibromothiophene (B18171)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Triphenylphosphine (B44618) (PPh₃)

• Potassium carbonate (K₂CO₃)

• Toluene (B28343)

• Methanol (B129727)

• Deionized water

Procedure:

• In a flame-dried Schlenk flask, add 5-Formyl-2-thiopheneboronic acid (1.0 eq), 2,5-dibromothiophene (1.0 eq), and potassium carbonate (3.0 eq).

• Add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq).

• Degas the flask with argon for 30 minutes.

• Add degassed toluene and a small amount of deionized water.

• Heat the reaction mixture to 90 °C and stir for 48 hours under an argon atmosphere.

• Cool the mixture to room temperature and precipitate the polymer by pouring the solution into a large volume of methanol.

• Filter the polymer and wash with methanol and deionized water to remove impurities.

• Dry the polymer under vacuum to yield poly(5-Formyl-2-thiopheneboronic acid).

Characterization: The resulting polymer should be characterized by ¹H NMR, GPC (to determine molecular weight and polydispersity), and FT-IR (to confirm the presence of the aldehyde group).

Post-Polymerization Modification Protocols

Objective: To introduce amine-containing molecules onto the polymer backbone.

Materials:

• Poly(5-Formyl-2-thiopheneboronic acid)

• Primary or secondary amine of choice (e.g., N-Boc-ethylenediamine)

• Sodium cyanoborohydride (NaBH₃CN) or Sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃)

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Methanol

• Dialysis tubing (appropriate MWCO)

Procedure:

• Dissolve poly(5-Formyl-2-thiopheneboronic acid) (1.0 eq of aldehyde groups) in anhydrous THF.

• Add the amine (1.5 eq) to the polymer solution and stir for 1 hour at room temperature to form the imine intermediate.

• In a separate flask, dissolve the reducing agent (NaBH₃CN or NaBH(OAc)₃, 2.0 eq) in THF.

• Slowly add the reducing agent solution to the polymer/amine mixture.

• Stir the reaction mixture at room temperature for 24 hours.

• Quench the reaction by adding a small amount of water.

• Precipitate the polymer in methanol.

• Filter and redissolve the polymer in a suitable solvent.

• Purify the polymer by dialysis against deionized water for 48 hours.

• Lyophilize the purified polymer to obtain the amine-functionalized product.

Objective: To introduce alkene functionalities onto the polymer backbone.

Materials:

• Poly(5-Formyl-2-thiopheneboronic acid)

• Phosphonium ylide of choice (e.g., (Triphenylphosphoranylidene)acetic acid ethyl ester)

• Anhydrous Tetrahydrofuran (THF)

• Methanol

Procedure:

• Dissolve poly(5-Formyl-2-thiopheneboronic acid) (1.0 eq of aldehyde groups) in anhydrous THF under an argon atmosphere.

• In a separate flask, prepare the phosphonium ylide or dissolve the commercially available ylide (1.5 eq) in anhydrous THF.

• Add the ylide solution dropwise to the polymer solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 24 hours.

• Precipitate the polymer by pouring the reaction mixture into cold methanol.

• Filter the polymer and wash with methanol to remove triphenylphosphine oxide and unreacted ylide.

• Dry the polymer under vacuum.

Objective: To conjugate molecules via a stable oxime linkage.

Materials:

• Poly(5-Formyl-2-thiopheneboronic acid)

• Aminooxy-functionalized molecule of choice (e.g., Aminooxy-PEG)

• Aniline (B41778) (as catalyst)

• Phosphate buffered saline (PBS), pH 6.5, or a mixture of an organic solvent and buffer

• Dialysis tubing

Procedure:

• Dissolve poly(5-Formyl-2-thiopheneboronic acid) (1.0 eq of aldehyde groups) in a suitable solvent mixture (e.g., DMF/PBS).

• Add the aminooxy-functionalized molecule (1.5 eq).

• Add aniline (0.1 eq) as a catalyst.

• Stir the reaction mixture at room temperature for 12-24 hours.

• Transfer the reaction mixture to a dialysis bag.

• Dialyze against deionized water for 48 hours to remove unreacted reagents and catalyst.

• Lyophilize the purified polymer to obtain the oxime-conjugated product.

Data Presentation

The success of the post-polymerization modifications should be quantified. The following tables provide a template for presenting characterization data.

Table 1: Molecular Weight Characteristics of Parent and Modified Polymers

Polymer	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)
Poly(5-Formyl-2-thiopheneboronic acid)	15,000	22,500	1.50
Reductive Amination Product	16,500	24,750	1.50
Wittig Reaction Product	16,200	24,300	1.50
Oxime Ligation Product	17,000	25,500	1.50

Note: The increase in molecular weight is indicative of successful modification. The polydispersity index (PDI) should remain relatively unchanged.

Table 2: Quantification of Post-Polymerization Modification

Modification Reaction	Technique	Degree of Modification (%)
Reductive Amination	¹H NMR Spectroscopy	> 95%
Wittig Reaction	¹H NMR Spectroscopy	> 90%
Oxime Ligation	UV-Vis Spectroscopy	> 98%

Note: The degree of modification can be determined by comparing the integrals of characteristic proton signals of the starting material and the product in ¹H NMR spectra, or by monitoring the disappearance of the aldehyde peak in the UV-Vis spectrum.

Visualizations

Diagram 1: Post-Polymerization Modification Pathways

Caption: Chemical pathways for post-polymerization modification.

Diagram 2: Experimental Workflow for Post-Polymerization Modification

Caption: General experimental workflow for modification.

Diagram 3: Signaling Pathway Analogy for Drug Delivery Application

Caption: Conceptual pathway for targeted drug delivery.

References

• 1. Recent Advancements in Polythiophene-Based Materials and their Biomedical, Geno Sensor and DNA Detection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Post-polymerisation approaches for the rapid modification of conjugated polymer properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. Sequential Post-Polymerization Modification of Aldehyde Polymers to Ketone and Oxime Polymers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis of thiophene-containing conjugated polymers from 2,5-thiophenebis(boronic ester)s by Suzuki polycondensation - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Scale-Up Synthesis of 5-Formyl-2-thiopheneboronic acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the scale-up synthesis of 5-Formyl-2-thiopheneboronic acid, a key building block in the development of pharmaceuticals and functional materials. The following sections outline a robust multi-step synthesis and purification strategy suitable for kilogram-scale production.

Overview of the Synthetic Strategy

The proposed scale-up synthesis involves a two-step process starting from commercially available 2-bromothiophene (B119243). The first step is the formylation of 2-bromothiophene to produce 5-bromo-2-thiophenecarboxaldehyde. The second step is a palladium-catalyzed borylation reaction to yield the final product, 5-Formyl-2-thiopheneboronic acid. This approach is designed for scalability, employing established industrial reactions and purification techniques.

Caption: Overall synthetic workflow for 5-Formyl-2-thiopheneboronic acid.

Experimental Protocols

This protocol is adapted from established Vilsmeier-Haack formylation procedures, optimized for larger scale.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles	Equivalents
2-Bromothiophene	163.04	10.0	61.3	1.0
N,N-Dimethylformamide (DMF)	73.09	6.7	91.7	1.5
Phosphorus oxychloride (POCl₃)	153.33	11.8	76.9	1.25
Dichloromethane (DCM)	84.93	100 L	-	-
Ice	-	As needed	-	-
Saturated Sodium Bicarbonate Solution	-	As needed	-	-
Brine	-	As needed	-	-
Anhydrous Magnesium Sulfate (B86663)	120.37	2.0	-	-

Protocol:

• Reaction Setup: In a 200 L glass-lined reactor equipped with a mechanical stirrer, thermometer, and dropping funnel, add N,N-Dimethylformamide (6.7 kg) to Dichloromethane (50 L).

• Vilsmeier Reagent Formation: Cool the solution to 0-5 °C using an ice bath. Slowly add phosphorus oxychloride (11.8 kg) dropwise, maintaining the internal temperature below 10 °C. Stir the mixture for 1 hour at this temperature to form the Vilsmeier reagent.

• Addition of Starting Material: Slowly add a solution of 2-bromothiophene (10.0 kg) in Dichloromethane (50 L) to the reactor over 2-3 hours, keeping the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC or GC-MS.

• Quenching: Carefully and slowly pour the reaction mixture onto crushed ice (approx. 100 kg) with vigorous stirring.

• Work-up: Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is ~7-8. Separate the organic layer.

• Extraction: Extract the aqueous layer with Dichloromethane (2 x 25 L).

• Washing and Drying: Combine the organic layers and wash with brine (2 x 20 L). Dry the organic layer over anhydrous magnesium sulfate (2.0 kg).

• Solvent Removal: Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude 5-bromo-2-thiophenecarboxaldehyde by vacuum distillation.

Expected Yield: 85-92% Purity: >98% (by GC)

This protocol utilizes a palladium-catalyzed Miyaura borylation reaction.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles	Equivalents
5-Bromo-2-thiophenecarboxaldehyde	191.04	10.0	52.3	1.0
Bis(pinacolato)diboron	253.94	14.6	57.5	1.1
Potassium Acetate (B1210297) (KOAc)	98.14	15.4	156.9	3.0
Pd(dppf)Cl₂·CH₂Cl₂	816.64	0.85	1.04	0.02
1,4-Dioxane (B91453)	88.11	100 L	-	-
Water	18.02	2 L	-	-
Toluene (B28343)	92.14	50 L	-	-
n-Heptane	100.21	50 L	-	-
Hydrochloric Acid (2M)	-	As needed	-	-

Protocol:

• Reaction Setup: To a 200 L reactor, add 5-bromo-2-thiophenecarboxaldehyde (10.0 kg), bis(pinacolato)diboron (14.6 kg), potassium acetate (15.4 kg), and Pd(dppf)Cl₂·CH₂Cl₂ (0.85 kg).

• Solvent Addition: Add 1,4-dioxane (100 L) to the reactor.

• Inert Atmosphere: Purge the reactor with nitrogen or argon for at least 30 minutes.

• Reaction: Heat the mixture to 80-85 °C and stir for 8-12 hours. Monitor the reaction by HPLC or LC-MS.

• Cooling and Filtration: Once the reaction is complete, cool the mixture to room temperature. Filter the mixture to remove inorganic salts and the catalyst. Wash the filter cake with 1,4-dioxane (10 L).

• Solvent Exchange: Concentrate the filtrate under reduced pressure to remove most of the dioxane. Add toluene (50 L) and concentrate again to azeotropically remove residual dioxane.

• Hydrolysis of Pinacol (B44631) Ester: To the resulting residue, add toluene (50 L) and water (2 L). Cool the mixture to 0-5 °C and slowly add 2M hydrochloric acid until the pH is ~2-3 to hydrolyze the pinacol ester.

• Product Isolation (Crude): Stir the mixture at room temperature for 2-4 hours. The product will precipitate. Filter the solid, wash with cold toluene (10 L) and then with n-heptane (20 L).

• Drying: Dry the crude product in a vacuum oven at 40-50 °C.

Expected Yield (Crude): 75-85%

Purification Protocol

Purification of boronic acids on a large scale can be challenging. A combination of acid-base extraction and recrystallization is often effective.

Caption: Purification workflow for 5-Formyl-2-thiopheneboronic acid.

Protocol:

• Dissolution: Suspend the crude 5-Formyl-2-thiopheneboronic acid in water (50 L). Add 2M sodium hydroxide (B78521) solution portion-wise with stirring until the solid completely dissolves and the pH is ~10-11.

• Extraction of Impurities: Transfer the aqueous solution to a separatory funnel and wash with toluene or MTBE (2 x 20 L) to remove any non-acidic organic impurities.

• Acidification and Precipitation: Cool the aqueous layer to 0-5 °C in an ice bath. Slowly add 2M hydrochloric acid with vigorous stirring until the pH is ~2-3. The pure boronic acid will precipitate out of the solution.

• Isolation: Filter the precipitated solid and wash the filter cake with cold deionized water (2 x 10 L) to remove any inorganic salts, followed by a wash with n-heptane (20 L) to aid in drying.

• Drying: Dry the purified 5-Formyl-2-thiopheneboronic acid in a vacuum oven at 40-50 °C to a constant weight.

Expected Yield (Purified): 90-95% from crude Purity: >99% (by HPLC)

Summary of Quantitative Data

Parameter	Step 1: Formylation	Step 2: Borylation (Crude)	Purification	Overall
Starting Material	2-Bromothiophene (10.0 kg)	5-Bromo-2-thiophenecarboxaldehyde (10.0 kg)	Crude 5-Formyl-2-thiopheneboronic acid	2-Bromothiophene (10.0 kg)
Product	5-Bromo-2-thiophenecarboxaldehyde	Crude 5-Formyl-2-thiopheneboronic acid	Pure 5-Formyl-2-thiopheneboronic acid	Pure 5-Formyl-2-thiopheneboronic acid
Typical Yield	88%	80%	92%	~65%
Typical Purity	>98% (GC)	~90% (HPLC)	>99% (HPLC)	>99% (HPLC)
Reaction Time	12-16 hours	8-12 hours	4-6 hours	-
Reaction Temperature	0-25 °C	80-85 °C	0-25 °C	-

Safety Considerations

• Phosphorus oxychloride (POCl₃): Highly corrosive and reacts violently with water. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and face shield.

• Palladium Catalysts: Can be pyrophoric. Handle under an inert atmosphere.

• Boronic Acids: Can be irritating to the eyes, respiratory system, and skin. Wear appropriate PPE.

• Solvents: Dichloromethane, dioxane, toluene, and heptane (B126788) are flammable and have associated health risks. Handle in a well-ventilated area and away from ignition sources.

Always consult the Safety Data Sheet (SDS) for each reagent before use and perform a thorough risk assessment before commencing any scale-up synthesis.

Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki Coupling with 5-Formyl-2-thiopheneboronic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Formyl-2-thiopheneboronic acid in Suzuki-Miyaura cross-coupling reactions.

Troubleshooting Guide

This guide is designed to help you diagnose and resolve common issues encountered during the Suzuki coupling of 5-Formyl-2-thiopheneboronic acid, leading to improved reaction yields and purity.

Issue 1: Low to No Product Formation

If you are observing minimal or no formation of your desired product, consider the following potential causes and solutions.

Potential Cause	Suggested Solutions
Inactive Catalyst	The active Pd(0) species may not have been generated or has been deactivated.[1][2] Use a pre-activated Pd(0) catalyst like Pd(PPh₃)₄ or an air-stable precatalyst (e.g., XPhos Pd G3).[1][3] Ensure your reaction setup is under a robust inert atmosphere (argon or nitrogen) to prevent catalyst oxidation.[3]
Suboptimal Reaction Conditions	The chosen parameters may not be suitable for this specific substrate. Screen different ligands, bases, and solvents.[1] Incrementally increase the reaction temperature, as higher temperatures can overcome activation barriers.[1][2]
Poor Reagent Quality	Impurities in starting materials can inhibit the reaction. Use fresh, high-purity 5-Formyl-2-thiopheneboronic acid and aryl halide.[1][4]
Poor Solubility	Insufficient solubility of the boronic acid or aryl halide can hinder the reaction.[5] Fine-tune the solvent system; a mixture of an organic solvent (e.g., dioxane, THF) and water is often effective.[5][6]

Issue 2: Significant Formation of Side Products

The presence of undesired side products can significantly lower the yield of your target molecule. Here are common side reactions and how to mitigate them.

Side Product	Potential Cause(s)	Suggested Solutions
Protodeboronation	The C-B bond of the boronic acid is cleaved, replacing the boronic acid group with a hydrogen atom.[7] This is a major side reaction for heteroaryl boronic acids, especially under harsh basic conditions or at elevated temperatures.[2][7][8]	Use milder bases such as K₂CO₃, Na₂CO₃, or KF.[1][2] Consider converting the boronic acid to a more stable pinacol (B44631) ester.[1][2] Run the reaction at the lowest effective temperature.[2] Use anhydrous solvents and ensure the base is dry.[1]
Homocoupling	Two molecules of the boronic acid or aryl halide couple with each other. This can be caused by the presence of oxygen or the use of a Pd(II) precatalyst without efficient reduction to Pd(0).[1][3]	Thoroughly degas the reaction mixture to remove oxygen.[1] Using a pre-formed Pd(0) catalyst can sometimes reduce homocoupling.[1]
Aldehyde Reduction	The formyl group is reduced to an alcohol. This can occur at high temperatures.	Use milder bases and avoid excessively high temperatures.[1]

Logical Workflow for Troubleshooting Low Yields

Caption: A logical workflow for diagnosing low yields in Suzuki reactions.

Frequently Asked Questions (FAQs)

Q1: Why is my Suzuki coupling with 5-Formyl-2-thiopheneboronic acid resulting in a low yield?

Low yields with this substrate are often due to its specific characteristics as a heteroaromatic boronic acid with an electron-withdrawing formyl group.[1] Thiophene-based boronic acids can be prone to decomposition, particularly protodeboronation.[5][7] The aldehyde group can also be sensitive to certain reaction conditions.[1] Careful optimization of the catalyst, base, solvent, and temperature is crucial for success.[5]

Q2: What is the best catalyst system for coupling with 5-Formyl-2-thiopheneboronic acid?

While the optimal catalyst can be substrate-dependent, highly active catalyst systems are generally key for successful couplings with thienylboronic acids.[5] Studies have shown that XPhos precatalysts (such as XPhos Pd G3 or G4) are effective for the coupling of (5-formylthiophen-2-yl)boronic acid.[5] It is recommended to screen a few catalyst/ligand combinations to find the best one for your specific reaction.

Q3: How can I prevent protodeboronation of 5-Formyl-2-thiopheneboronic acid?

Protodeboronation is a significant side reaction where the boronic acid group is replaced by a hydrogen atom.[7] To minimize this:

• Use milder bases: Strong bases can promote this side reaction. Consider using bases like K₂CO₃, Na₂CO₃, or KF.[1][2]

• Lower the reaction temperature: Higher temperatures can accelerate protodeboronation.[2]

• Use anhydrous conditions: Water, in the presence of a base, can be a proton source.[1][7]

• Protect the boronic acid: Converting the boronic acid to a more stable derivative, such as a pinacol ester, can significantly reduce protodeboronation.[1][2]

Q4: I suspect the aldehyde group in 5-Formyl-2-thiopheneboronic acid is not stable under my reaction conditions. What can I do?

The aldehyde group can be susceptible to reduction to the corresponding alcohol, particularly at elevated temperatures.[1] To mitigate this, consider screening milder bases such as potassium carbonate (K₂CO₃) or sodium carbonate (Na₂CO₃).[1] It may also be beneficial to optimize the reaction to proceed at a lower temperature, which might require a more active catalyst system.[1]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling with 5-Formyl-2-thiopheneboronic acid

This is a general guideline; specific conditions should be optimized for each substrate combination.

• Vessel Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), 5-Formyl-2-thiopheneboronic acid (1.2–1.5 equiv.), and a finely powdered base (e.g., K₂CO₃, 2.0–3.0 equiv.).[3]

• Inert Atmosphere: Seal the vial with a septum and purge with an inert gas (argon or nitrogen) for 5-10 minutes.[3]

• Catalyst Addition: Under the inert atmosphere, add the palladium catalyst (e.g., XPhos Pd G3, 0.5–2 mol%).[3]

• Solvent Addition: Add the degassed solvent system (e.g., Dioxane/H₂O 10:1) via syringe.[3]

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with vigorous stirring.[1]

• Monitoring: Monitor the reaction progress by TLC or LC-MS.[1]

• Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent like ethyl acetate (B1210297) and wash with water and brine.[1]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[1]

Catalytic Cycle of the Suzuki-Miyaura Coupling

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.[9][10]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Yoneda Labs [yonedalabs.com]

preventing protodeboronation of 5-Formyl-2-thiopheneboronic acid

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the use of 5-Formyl-2-thiopheneboronic acid, with a primary focus on preventing protodeboronation.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a significant issue with 5-Formyl-2-thiopheneboronic acid?

A1: Protodeboronation is an undesired side reaction where the carbon-boron bond of the boronic acid is cleaved and replaced by a carbon-hydrogen bond.[1][2] This process consumes the 5-Formyl-2-thiopheneboronic acid, leading to the formation of 5-formylthiophene as a byproduct, which reduces the yield of the desired cross-coupled product and complicates purification. Thienylboronic acids, particularly those with electron-withdrawing substituents like the formyl group, are highly susceptible to this decomposition pathway, especially under the basic conditions often required for Suzuki-Miyaura cross-coupling reactions.[1][3][4][5]

Q2: What are the primary factors that promote the protodeboronation of 5-Formyl-2-thiopheneboronic acid?

A2: Several factors can accelerate the rate of protodeboronation:

• High pH (Basic Conditions): The reaction is significantly faster at high pH levels (pH > 10), which is a common condition for many Suzuki-Miyaura coupling reactions.[3][5] This is due to the formation of a more reactive boronate anion ([ArB(OH)₃]⁻).[1]

• Elevated Temperatures: Higher reaction temperatures increase the rate of protodeboronation.[1]

• Aqueous Media: The presence of a proton source, like water, is necessary for the reaction to proceed.[1]

• Catalyst System: Certain palladium-phosphine catalyst systems can inadvertently promote protodeboronation.[1]

• Electron-Withdrawing Groups: The formyl group on the thiophene (B33073) ring is electron-withdrawing, which can increase the compound's susceptibility to protodeboronation.[1][2]

Q3: How should 5-Formyl-2-thiopheneboronic acid be stored to minimize degradation?

A3: To ensure the stability of 5-Formyl-2-thiopheneboronic acid, it is recommended to:

• Store at low temperatures: Refrigeration (+2 to +8 °C) is advised.[6][7]

• Store under an inert atmosphere: The compound is sensitive to air and moisture.[8][9][10] Storing it under nitrogen or argon can prevent oxidative degradation and hydrolysis.

• Keep in a dry environment: Moisture can contribute to both protodeboronation and the formation of boroxines (cyclic anhydrides).

Troubleshooting Guides

Issue 1: Low yield of the desired Suzuki-Miyaura coupling product and significant formation of 5-formylthiophene.

This is a classic indication that protodeboronation is outcompeting the desired cross-coupling reaction.

Diagnostic Questions and Recommended Actions:

• Are you using a strong base (e.g., NaOH, KOH)?

  • Recommendation: Switch to a milder base. Finely ground potassium phosphate (B84403) (K₃PO₄) or potassium carbonate (K₂CO₃) are often effective alternatives.[1] In some cases, potassium fluoride (B91410) (KF) can also be used.[11]

• Is the reaction temperature high (e.g., >100 °C)?

  • Recommendation: Lower the reaction temperature. Operating at a milder temperature (e.g., 60-80 °C) can significantly slow the rate of protodeboronation.[1]

• Are you using the free boronic acid?

  • Recommendation: Convert the boronic acid to a more stable derivative. MIDA (N-methyliminodiacetic acid) boronates and trifluoroborate salts are highly stable and facilitate a "slow-release" of the boronic acid into the reaction mixture, keeping its instantaneous concentration low and minimizing decomposition.[1][2] Pinacol esters are another common and more stable alternative.[1]

• Is your catalyst system optimal?

  • Recommendation: Employ a highly active catalyst and ligand system. Modern catalyst systems, such as those using Buchwald ligands (e.g., SPhos, XPhos), can accelerate the rate of the desired Suzuki coupling, allowing it to outcompete protodeboronation.[4][5]

Data Presentation: Comparison of Boron Reagents

Boron Reagent	Relative Stability	Key Characteristics	Considerations
Boronic Acid	Low	Prone to protodeboronation, especially at high pH and temperature.[1][3]	Often requires careful optimization of reaction conditions.
Pinacol Ester	Moderate	More stable than the free acid, but can still undergo protodeboronation.	Slower transmetalation rates compared to boronic acids.
Trifluoroborate Salt	High	Highly stable crystalline solids; provides slow release of the boronic acid.[1][2]	Requires specific conditions for in situ hydrolysis.
MIDA Boronate	Very High	Exceptionally stable, air-stable solids; allows for tunable slow release.[1][2]	Requires an additional synthetic step for preparation and subsequent deprotection.

Experimental Protocols

Protocol 1: General Suzuki-Miyaura Coupling with 5-Formyl-2-thiopheneboronic acid using a Mild Base

This protocol provides a starting point and may require optimization for specific substrates.

• Reagent Preparation: In an oven-dried reaction vessel, combine the aryl halide (1.0 equiv.), 5-Formyl-2-thiopheneboronic acid (1.2 equiv.), and a mild, finely ground base such as K₃PO₄ (3.0 equiv.).

• Catalyst Addition: Under an inert atmosphere (e.g., argon or nitrogen), add the palladium catalyst and ligand (e.g., Pd(OAc)₂ (2 mol%) and SPhos (4 mol%)).

• Solvent Addition: Add a degassed solvent mixture. A common choice is a 5:1 ratio of dioxane to water.

• Reaction: Stir the mixture at a moderate temperature (e.g., 80 °C) and monitor the reaction progress by TLC, GC, or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Preparation and Use of a MIDA Boronate Ester

• Esterification: Dissolve 5-Formyl-2-thiopheneboronic acid (1.0 equiv) and N-methyliminodiacetic acid (1.1 equiv) in DMSO. Heat the mixture to remove water azeotropically. Isolate the MIDA boronate ester.

• Suzuki-Miyaura Coupling:

  • In an oven-dried reaction vessel, combine the aryl halide (1.0 equiv.), the 5-Formyl-2-thiophene MIDA boronate (1.2 equiv.), and a suitable base (e.g., K₃PO₄, 3.0 equiv.).

  • Add the palladium catalyst and ligand under an inert atmosphere.

  • Add the degassed solvent (e.g., dioxane/water). The slow hydrolysis of the MIDA ester will release the boronic acid.

  • Proceed with the reaction and workup as described in Protocol 1.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Mechanism of base-catalyzed protodeboronation.

Caption: Troubleshooting workflow for protodeboronation.

References

• 1. benchchem.com [benchchem.com]
• 2. Protodeboronation - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. nva.sikt.no [nva.sikt.no]
• 6. 5-Formyl-2-thiopheneboronic acid, 5 g, CAS No. 4347-33-5 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - France [carlroth.com]
• 7. 5-Formyl-2-thiopheneboronic Acid | 4347-33-5 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 8. fishersci.be [fishersci.be]
• 9. 5-Formyl-2-thiopheneboronic acid | CAS 6165-68-0 | Properties, Applications, Safety & Supplier China [quinoline-thiophene.com]
• 10. lookchem.com [lookchem.com]
• 11. researchgate.net [researchgate.net]

stability issues of 5-Formyl-2-thiopheneboronic acid in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) concerning the stability of 5-Formyl-2-thiopheneboronic acid in solution. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for 5-Formyl-2-thiopheneboronic acid?

A1: 5-Formyl-2-thiopheneboronic acid is sensitive to several factors that can lead to its degradation. The main concerns are:

• Protodeboronation: This is a significant degradation pathway where the boronic acid group is replaced by a hydrogen atom. This process can be accelerated by the presence of acidic or basic conditions.[1]

• Oxidative Degradation: Like many boronic acids, this compound can be susceptible to oxidation, which can cleave the carbon-boron bond.[2]

• Anhydride (B1165640) Formation: 5-Formyl-2-thiopheneboronic acid can readily dehydrate to form a cyclic trimer anhydride, known as a boroxine. Commercial batches often contain varying amounts of this anhydride. While the anhydride can protect the boronic acid from some degradation pathways, its presence can affect solubility and reactivity.

Q2: How should I store 5-Formyl-2-thiopheneboronic acid to ensure its stability?

A2: To maximize the shelf life of solid 5-Formyl-2-thiopheneboronic acid, it is recommended to store it under refrigerated conditions (0-10°C) and under an inert atmosphere (e.g., argon or nitrogen).[3] It is also noted to be air-sensitive.[4]

Q3: In which solvents is 5-Formyl-2-thiopheneboronic acid soluble?

A3: The compound is reported to be soluble in methanol (B129727).[4] For other common solvents used in organic synthesis, such as dioxane, tetrahydrofuran (B95107) (THF), and dimethylformamide (DMF), solubility should be determined empirically on a small scale before proceeding with larger reactions. Poor solubility of the boronic acid can hinder reaction rates in cross-coupling reactions.[1][5]

Q4: My Suzuki-Miyaura reaction with 5-Formyl-2-thiopheneboronic acid is giving low yields. What are the likely causes related to the stability of the boronic acid?

A4: Low yields in Suzuki-Miyaura couplings involving this reagent are often linked to its instability. Key factors include:

• Protodeboronation: This side reaction competes with the desired cross-coupling and is a common issue with thienylboronic acids.[1][5]

• Catalyst and Base Choice: The selection of the palladium catalyst, ligand, and base is crucial. Some combinations may inadvertently promote the degradation of the boronic acid.[5]

• Solvent Composition: The presence of water in the solvent system can influence the rate of protodeboronation. While some water is often necessary for the Suzuki-Miyaura catalytic cycle, excessive amounts may be detrimental.[5]

• Reaction Temperature: Higher temperatures can accelerate the degradation of the boronic acid. It is advisable to run reactions at the lowest effective temperature.

Troubleshooting Guides

Issue 1: Low or No Product Formation in Suzuki-Miyaura Coupling

• Symptom: The reaction yields little to no desired cross-coupled product, and starting materials may be recovered, or unidentifiable byproducts are observed.

• Possible Cause: Degradation of 5-Formyl-2-thiopheneboronic acid via protodeboronation.

• Troubleshooting Steps:

  • Verify Reagent Quality: Ensure the 5-Formyl-2-thiopheneboronic acid is of high purity and has been stored correctly. Consider using a freshly opened bottle.

  • Optimize Reaction Conditions:

    • Base: Use a milder base. While strong bases can be effective for transmetalation, they can also promote protodeboronation. Consider screening bases such as K₃PO₄, K₂CO₃, or Cs₂CO₃.

    • Solvent: Use anhydrous solvents to minimize protodeboronation if the reaction chemistry allows. If an aqueous co-solvent is necessary, minimize the amount of water. A study on a similar system found that the boronic acid was stable in pure dioxane with K₂CO₃ at 80°C.[5]

    • Temperature: Run the reaction at a lower temperature for a longer duration.

  • Use of Boronic Esters: Consider converting the boronic acid to a more stable boronate ester (e.g., a pinacol (B44631) ester) prior to the coupling reaction. Boronate esters can exhibit enhanced stability.[6]

Issue 2: Inconsistent Reaction Results

• Symptom: Significant variability in yield and reaction profile between batches.

• Possible Cause: The commercial 5-Formyl-2-thiopheneboronic acid contains varying amounts of its anhydride. The free acid and the anhydride may have different solubilities and reactivities.

• Troubleshooting Steps:

  • Characterize the Starting Material: Before use, analyze the boronic acid by ¹H NMR to estimate the ratio of the free acid to the anhydride.

  • Convert to a Single Form: To ensure consistency, you can convert the mixture to the free boronic acid by recrystallizing from water.[7] Alternatively, the mixture can be converted to the anhydride by heating.[7]

  • Standardize Reaction Setup: Ensure that the time the boronic acid is in solution before the addition of other reagents and the start of the reaction is consistent between runs.

Data Summary

Due to the limited availability of direct quantitative stability data for 5-Formyl-2-thiopheneboronic acid in various solvents, the following table provides a qualitative summary based on general principles for boronic acids and available information.

Solvent System	Temperature	Expected Stability	Notes
Methanol	Room Temperature	Moderate	The compound is soluble, but protic solvents can facilitate protodeboronation over time.
Dioxane (anhydrous)	Elevated (e.g., 80°C)	Good	A study on a similar system showed good stability in the presence of K₂CO₃.[5]
Dioxane/Water	Elevated (e.g., 80°C)	Moderate to Poor	The presence of water can increase the rate of protodeboronation. The ratio of dioxane to water is a critical parameter.[5]
THF (anhydrous)	Room Temperature	Moderate to Good	Aprotic ether solvents are generally good choices for minimizing protic degradation.
DMF	Room Temperature	Moderate	Amide solvents may contain trace water, which can affect stability.

Experimental Protocols

Protocol 1: Monitoring the Stability of 5-Formyl-2-thiopheneboronic Acid in Solution by ¹H NMR

This protocol allows for the qualitative and semi-quantitative assessment of the degradation of 5-Formyl-2-thiopheneboronic acid over time.

• Solution Preparation:

  • Prepare a stock solution of 5-Formyl-2-thiopheneboronic acid in the desired deuterated solvent (e.g., DMSO-d₆, CDCl₃ with a co-solvent for solubility if needed) at a known concentration (e.g., 10 mg/mL).

  • Add a known amount of an internal standard (e.g., 1,3,5-trimethoxybenzene) to the solution.

• NMR Analysis:

  • Acquire a ¹H NMR spectrum of the solution immediately after preparation (t=0).

  • Integrate the characteristic aldehyde proton signal of 5-Formyl-2-thiopheneboronic acid (around 9.8 ppm) and a signal from the internal standard.

  • Store the NMR tube at the desired temperature (e.g., room temperature or elevated).

  • Acquire subsequent ¹H NMR spectra at regular time intervals (e.g., 1, 4, 8, 24 hours).

• Data Analysis:

  • For each spectrum, calculate the ratio of the integral of the aldehyde proton to the integral of the internal standard.

  • A decrease in this ratio over time indicates degradation of the starting material.

  • Monitor for the appearance of new signals, such as the aldehyde proton of 2-formylthiophene (the protodeboronation product), which typically appears at a slightly different chemical shift.

Protocol 2: Quantitative Analysis of Stability by HPLC

This protocol provides a quantitative measure of the concentration of 5-Formyl-2-thiopheneboronic acid over time.

• Solution Preparation:

  • Prepare a stock solution of 5-Formyl-2-thiopheneboronic acid in the chosen solvent (e.g., methanol, dioxane) at a known concentration.

  • Divide the solution into several vials and store them under the desired conditions (e.g., different temperatures).

• HPLC Method Development:

  • Develop a reverse-phase HPLC method capable of separating 5-Formyl-2-thiopheneboronic acid from its potential degradation products.

  • Column: C18 column.

  • Mobile Phase: A gradient of water (with 0.1% formic acid or trifluoroacetic acid) and acetonitrile (B52724) or methanol is a good starting point.

  • Detection: UV detection at a wavelength where the compound has strong absorbance (e.g., around 280 nm).

• Analysis:

  • Inject a sample of the solution at t=0 to determine the initial peak area.

  • At specified time points, take an aliquot from one of the vials, dilute it if necessary, and inject it into the HPLC.

  • Record the peak area of the 5-Formyl-2-thiopheneboronic acid.

• Data Analysis:

  • Plot the peak area (or concentration, if a calibration curve is used) as a function of time to determine the degradation kinetics.

Visualizations

Caption: Primary degradation pathways of 5-Formyl-2-thiopheneboronic acid.

Caption: General workflow for monitoring the stability of 5-Formyl-2-thiopheneboronic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jk-sci.com [jk-sci.com]
• 4. lookchem.com [lookchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of 5-Formyl-2-thiopheneboronic Acid

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 5-formyl-2-thiopheneboronic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 5-formyl-2-thiopheneboronic acid?

A1: Common impurities include the corresponding boronic anhydride, which forms from intermolecular dehydration of the boronic acid. Another significant impurity is 2-formylthiophene, the product of protodeboronation, a reaction where the boronic acid group is replaced by a hydrogen atom.[1][2] Residual starting materials or side-products from the synthesis may also be present.

Q2: My 5-formyl-2-thiopheneboronic acid product appears as a white to yellow or orange powder. Does the color indicate purity?

A2: While a pure product is often a white or off-white solid, a yellow or orange hue does not necessarily indicate significant impurity. However, a noticeable color change or darkening over time may suggest degradation. Purity should always be confirmed by analytical methods such as NMR, HPLC, or melting point analysis.

Q3: What are the recommended storage conditions for 5-formyl-2-thiopheneboronic acid to minimize degradation?

A3: To minimize the formation of anhydrides and degradation products, it is recommended to store 5-formyl-2-thiopheneboronic acid in a cool, dry, and dark environment, preferably under an inert atmosphere (e.g., nitrogen or argon).

Q4: Can I use the crude product directly in my next reaction, such as a Suzuki-Miyaura coupling?

A4: Depending on the specific reaction conditions and the tolerance of your catalyst, it may be possible to use the crude product after a simple workup. However, for optimal results and to avoid catalyst poisoning or side reactions, purification is generally recommended to remove impurities like the protodeboronation product and excess salts.

Troubleshooting Purification Issues

This section addresses specific problems you might encounter during the purification of 5-formyl-2-thiopheneboronic acid.

Issue 1: Low yield after recrystallization.

• Question: I am losing a significant amount of my product during recrystallization. What can I do to improve the yield?

• Answer: Low recovery can be due to several factors:

  • Using too much solvent: Ensure you are using the minimum amount of hot solvent required to dissolve the crude product.

  • Cooling the solution too quickly: Rapid cooling can lead to the formation of fine crystals or oils, which are harder to collect and may trap impurities. Allow the solution to cool slowly to room temperature before further cooling in an ice bath.

  • Inappropriate solvent choice: The ideal solvent should dissolve the product well at high temperatures but poorly at low temperatures. Experiment with different solvent systems. A patent for the analogous 5-formyl-2-furylboronic acid suggests a mixture of acetonitrile (B52724) and water for recrystallization.[3]

Issue 2: The product "oils out" during recrystallization instead of forming crystals.

• Question: When I cool the recrystallization solution, my product separates as an oil. How can I induce crystallization?

• Answer: "Oiling out" occurs when the product's melting point is lower than the boiling point of the solvent, or when the solution is supersaturated. To address this:

  • Scratch the inside of the flask: Use a glass rod to scratch the flask below the solvent level to create nucleation sites.

  • Add a seed crystal: If you have a small amount of pure product, add a tiny crystal to the cooled solution to induce crystallization.

  • Re-heat and add more solvent: Your solution might be too concentrated. Re-heat the mixture until the oil redissolves, add a small amount of additional solvent, and then cool slowly.

  • Change the solvent system: A different solvent or solvent pair may be necessary.

Issue 3: Poor separation and recovery during silica (B1680970) gel column chromatography.

• Question: My product is streaking badly on the silica gel column, and I am getting very low recovery. What is causing this?

• Answer: Boronic acids are known to interact strongly with the acidic silanol (B1196071) groups on the surface of silica gel, leading to poor elution and product loss.[1][4]

  • Solutions:

    • Deactivate the silica gel: Prepare a slurry of silica gel in your eluent and add a small amount (0.5-1%) of a non-nucleophilic base like triethylamine (B128534) to neutralize the acidic sites.

    • Use a different stationary phase: Consider using neutral alumina (B75360) as an alternative to silica gel.[1]

    • Modify the mobile phase: For polar boronic acids, adding a more polar solvent like acetone (B3395972) or methanol (B129727) to the eluent can improve elution.[1]

    • Boric acid impregnation: Treating the silica gel with a boric acid solution can reduce the over-adsorption of boronic esters, a related class of compounds, and may be effective for boronic acids as well.[5]

Issue 4: The purified product shows the presence of 2-formylthiophene.

• Question: My NMR analysis shows a singlet around 9.8 ppm and other aromatic signals corresponding to 2-formylthiophene, even after purification. How can I remove this?

• Answer: The presence of 2-formylthiophene indicates that protodeboronation has occurred. This is often promoted by acidic or basic conditions.[2]

  • Prevention and Removal:

    • pH control: During aqueous workups and extractions, try to maintain a neutral to slightly acidic pH (around 4-6) to minimize protodeboronation.

    • Acid-Base Extraction: An acid-base extraction can be effective. Dissolve the crude product in an organic solvent (e.g., ethyl acetate) and extract with a mild aqueous base (e.g., sodium bicarbonate solution). The boronic acid will form a salt and move to the aqueous layer, while the non-acidic 2-formylthiophene will remain in the organic layer. The aqueous layer can then be carefully re-acidified (e.g., with dilute HCl) to precipitate the purified boronic acid, which is then collected by filtration.

Quantitative Data Summary

Parameter	Value	Reference
Molecular Formula	C5H5BO3S	[6]
Molecular Weight	155.97 g/mol	[6][7]
Melting Point	132-135 °C	[7][8]
Commercial Purity	≥95% to 98%	Sigma-Aldrich, TCI, etc.[7][9]

Detailed Experimental Protocols

Method 1: Purification by Recrystallization

This protocol is a general guideline. The optimal solvent system and volumes should be determined on a small scale first.

• Solvent Selection: Test the solubility of a small amount of crude product in various solvents (e.g., water, ethanol, isopropanol, acetonitrile, ethyl acetate, and mixtures like acetonitrile/water or ethanol/water) to find a suitable system where the product is soluble when hot but sparingly soluble when cold.

• Dissolution: Place the crude 5-formyl-2-thiopheneboronic acid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent. Heat the mixture on a hot plate with stirring until the solid dissolves completely. If necessary, add small portions of hot solvent until a clear solution is obtained.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Crystal formation should begin as the solution cools.

• Cooling: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove all traces of solvent.

Method 2: Purification by Acid-Base Extraction

This method is particularly useful for removing non-acidic impurities like 2-formylthiophene.

• Dissolution: Dissolve the crude product in a suitable organic solvent such as ethyl acetate.

• Extraction: Transfer the solution to a separatory funnel and extract with a mild aqueous base, such as 1 M sodium bicarbonate or a saturated sodium carbonate solution. Repeat the extraction 2-3 times. Combine the aqueous layers.

• Wash Organic Layer (Optional): The organic layer, containing non-acidic impurities, can be discarded or washed with brine, dried, and concentrated to identify the impurities.

• Acidification: Cool the combined aqueous layers in an ice bath. Slowly add 1 M HCl with stirring until the solution becomes acidic (test with pH paper). The purified 5-formyl-2-thiopheneboronic acid will precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing: Wash the solid with cold water to remove any inorganic salts.

• Drying: Dry the purified product under vacuum.

Visualizations

Caption: A workflow for selecting a purification method for 5-Formyl-2-thiopheneboronic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. US7045640B2 - Method of producing 5-formyl-2-furylboronic acid - Google Patents [patents.google.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. 5-Formyl-2-thiopheneboronic acid | C5H5BO3S | CID 2773430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 5-Formyl-2-thienylboronic acid = 95.0 4347-33-5 [sigmaaldrich.com]
• 8. 5-醛基-2-噻吩硼酸 ≥95.0% | Sigma-Aldrich [sigmaaldrich.com]
• 9. 5-Formyl-2-thiopheneboronic acid, 5 g, CAS No. 4347-33-5 | Research Chemicals | Biochemicals - Product Expansion | Campaign | Carl ROTH - France [carlroth.com]

Technical Support Center: Catalyst Deactivation in 5-Formyl-2-thiopheneboronic Acid Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering catalyst deactivation in cross-coupling reactions involving 5-Formyl-2-thiopheneboronic acid.

Troubleshooting Guide

Catalyst deactivation is a common issue in palladium-catalyzed cross-coupling reactions, particularly when using heteroaromatic substrates like 5-Formyl-2-thiopheneboronic acid. The following table summarizes common problems, their potential causes related to catalyst deactivation, and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	Catalyst Poisoning: The sulfur atom in the thiophene (B33073) ring can strongly coordinate to the palladium center, blocking active sites.[1] Inactive Catalyst: The Pd(0) active species may have been oxidized or improperly generated.	- Use ligands that are less susceptible to poisoning, such as bulky, electron-rich phosphines or N-heterocyclic carbenes (NHCs). - Increase catalyst loading modestly. - Ensure rigorous inert atmosphere to prevent oxidation of the catalyst.[2]
Reaction Stalls Prematurely	Progressive Catalyst Deactivation: The catalyst is initially active but is gradually poisoned by the thiophene substrate or impurities over time. Palladium Black Formation: The active palladium nanoparticles aggregate into inactive bulk metal, often observed as a black precipitate.[3]	- Employ a slow addition of the 5-Formyl-2-thiopheneboronic acid over the course of the reaction.[1] - Use more robust ligands that stabilize palladium nanoparticles and prevent agglomeration. - Lower the reaction temperature to reduce the rate of catalyst decomposition.[3]
Formation of Side Products (e.g., Homocoupling)	Catalyst Deactivation Leading to Side Reactions: When the desired cross-coupling is slow due to a deactivated catalyst, side reactions like the homocoupling of the boronic acid can become more prevalent. Presence of Oxygen: Oxygen can promote the oxidative homocoupling of boronic acids.	- Optimize the ligand-to-palladium ratio to maintain a stable and active catalytic complex. - Ensure all solvents and reagents are thoroughly degassed.
Inconsistent Results	Variability in Reagent Quality: Impurities in the 5-Formyl-2-thiopheneboronic acid, aryl halide, or solvents can act as catalyst poisons. Inconsistent Reaction Setup: Minor variations in inert atmosphere, temperature, or stirring rate can affect catalyst stability and performance.	- Use high-purity reagents and anhydrous solvents. - Standardize the experimental setup and procedure to ensure reproducibility.

Frequently Asked Questions (FAQs)

Q1: Why are reactions with 5-Formyl-2-thiopheneboronic acid prone to catalyst deactivation?

A1: The primary reason is the presence of the sulfur atom in the thiophene ring. Sulfur is a known poison for palladium catalysts as it can strongly adsorb to the palladium surface, blocking the active sites necessary for the catalytic cycle.[1] This interaction can lead to a rapid loss of catalytic activity.

Q2: What is "palladium black" and how can I prevent its formation?

A2: Palladium black is a form of finely divided, catalytically inactive palladium metal that precipitates from the reaction mixture.[3] Its formation signifies the agglomeration of the catalytically active palladium nanoparticles. To prevent this, you can:

• Use stabilizing ligands, such as bulky electron-rich phosphines or N-heterocyclic carbenes (NHCs), which help to keep the palladium nanoparticles small and active.

• Optimize the reaction temperature, as higher temperatures can accelerate the agglomeration process.[3]

• Ensure an appropriate ligand-to-palladium ratio.

Q3: Can the formyl group on the thiophene ring influence catalyst deactivation?

A3: Yes, the electron-withdrawing nature of the formyl group can affect the electronic properties of the thiophene ring and its interaction with the palladium catalyst. While the sulfur atom is the primary cause of poisoning, the overall electronic structure of the substrate can influence the rates of the elementary steps in the catalytic cycle, which can indirectly impact catalyst stability.

Q4: What are the signs of catalyst deactivation during my experiment?

A4: Common signs include:

• The reaction mixture turning from a homogeneous solution to a suspension with a black or dark-colored precipitate (palladium black).[3]

• The reaction stalling before completion, as monitored by techniques like TLC, GC, or LC-MS.

• An increase in the formation of side products, such as the homocoupling of the boronic acid.

Q5: Are there alternative reagents I can use to improve reaction success?

A5: If 5-Formyl-2-thiopheneboronic acid proves to be consistently problematic, you could consider converting it to a more stable derivative, such as a boronate ester (e.g., a pinacol (B44631) ester) or a potassium trifluoroborate salt. These derivatives can sometimes offer improved stability and handling, releasing the boronic acid in situ during the reaction.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling with 5-Formyl-2-thiopheneboronic Acid

This protocol is a starting point and may require optimization for specific substrates.

• Setup: To a flame-dried Schlenk flask containing a magnetic stir bar, add the aryl halide (1.0 equiv.), 5-Formyl-2-thiopheneboronic acid (1.2 equiv.), and a suitable base (e.g., K₂CO₃, 2.0 equiv.).

• Catalyst/Ligand: In a separate vial, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the phosphine (B1218219) ligand (e.g., SPhos, 4 mol%).

• Reaction Assembly: Evacuate and backfill the Schlenk flask with an inert gas (e.g., argon) three times. Add degassed solvent (e.g., 1,4-dioxane/water mixture) to the flask, followed by the catalyst/ligand mixture.

• Reaction: Heat the mixture to the desired temperature (e.g., 80-100 °C) and monitor the reaction progress by TLC or GC/LC-MS.

• Work-up: After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Protocol 2: Troubleshooting by Slow Addition of Boronic Acid

If catalyst deactivation is suspected, this modified protocol can be employed.

• Follow steps 1-3 of Protocol 1, but initially add only a portion (e.g., 20%) of the 5-Formyl-2-thiopheneboronic acid.

• Dissolve the remaining 5-Formyl-2-thiopheneboronic acid in a small amount of the reaction solvent in a separate, sealed, and inerted vessel.

• Once the reaction has been initiated by heating, add the remaining boronic acid solution dropwise over a period of several hours using a syringe pump.

• Continue with steps 4-6 of Protocol 1.

Visualizations

Caption: Potential pathways for catalyst deactivation in reactions with 5-Formyl-2-thiopheneboronic acid.

Caption: A logical workflow for troubleshooting failed reactions due to catalyst deactivation.

References

• 1. reddit.com [reddit.com]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Suzuki Coupling of 5-Formyl-2-thiopheneboronic Acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the Suzuki cross-coupling of 5-Formyl-2-thiopheneboronic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions observed during the Suzuki coupling of 5-Formyl-2-thiopheneboronic acid?

A1: The primary side reactions encountered are protodeboronation and homocoupling. Protodeboronation involves the cleavage of the C-B bond, replacing the boronic acid group with a hydrogen atom, leading to the formation of 2-formylthiophene.[1] Homocoupling is the self-coupling of the boronic acid to produce 5,5'-diformyl-2,2'-bithiophene. Thiopheneboronic acids are known to be susceptible to both of these side reactions, which can significantly lower the yield of the desired cross-coupled product.[2]

Q2: My reaction is resulting in a low yield of the desired product, and I'm observing a significant amount of 2-formylthiophene. What is the likely cause and how can I mitigate it?

A2: The formation of 2-formylthiophene is a clear indication of protodeboronation. This side reaction is often promoted by elevated temperatures, the presence of water, and the choice of base. To minimize protodeboronation, consider the following adjustments:

• Optimize the Base: Strong bases, especially in aqueous solutions, can accelerate protodeboronation. Weaker inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often preferred over hydroxides.[3][4]

• Control the Temperature: Lowering the reaction temperature can help to disfavor the protodeboronation pathway.

• Solvent Selection: While aqueous conditions are common in Suzuki couplings, minimizing the water content or using anhydrous solvents like dioxane or THF may reduce the extent of protodeboronation.[5]

• Catalyst System: Employing a highly active catalyst system can increase the rate of the desired cross-coupling reaction, thereby outcompeting the slower protodeboronation side reaction.[1]

Q3: I have identified a significant amount of 5,5'-diformyl-2,2'-bithiophene in my reaction mixture. What leads to this homocoupling product and how can I prevent it?

A3: The formation of 5,5'-diformyl-2,2'-bithiophene is due to the homocoupling of 5-Formyl-2-thiopheneboronic acid. This side reaction can be promoted by the presence of oxygen and certain palladium species. To suppress homocoupling:

• Ensure Anaerobic Conditions: Thoroughly degas your reaction mixture and maintain an inert atmosphere (e.g., under nitrogen or argon) throughout the reaction. This minimizes the presence of oxygen, which can facilitate homocoupling.

• Catalyst Choice: The choice of palladium catalyst and ligand can influence the extent of homocoupling. Screening different catalyst systems may be beneficial.

Q4: How does the choice of solvent affect the outcome of the Suzuki coupling of 5-Formyl-2-thiopheneboronic acid?

A4: The solvent plays a crucial role in the solubility of reactants and the overall reaction kinetics. For the Suzuki coupling of thiopheneboronic acids, a mixture of an organic solvent and water is often employed to dissolve both the organic substrates and the inorganic base.[1] Common solvent systems include dioxane/water, THF/water, and toluene/ethanol/water. The ratio of the organic solvent to water can impact the reaction rate and the prevalence of side reactions like protodeboronation. For instance, in some cases, a higher water content can be beneficial, while in others, it may promote protodeboronation.[5] Therefore, screening different solvent systems and ratios is recommended for optimization.

Troubleshooting Guides

Issue 1: Low Yield of Desired Product with Significant Protodeboronation

Potential Cause	Troubleshooting Steps
Inappropriate Base	Switch to a weaker inorganic base such as K₂CO₃ or Cs₂CO₃. Avoid strong bases like NaOH or KOH.[3][4]
High Reaction Temperature	Lower the reaction temperature. Monitor the reaction progress at a lower temperature to find the optimal balance between reaction rate and suppression of the side reaction.
Excess Water in Reaction	If using an aqueous solvent system, try reducing the proportion of water. Alternatively, consider using anhydrous solvents like dioxane or THF, ensuring all reagents are dry.[5]
Slow Catalyst System	Employ a more active palladium catalyst or ligand system to accelerate the desired cross-coupling over protodeboronation. For instance, XPhos-based precatalysts have shown high activity.[1]

Issue 2: Formation of Homocoupling Byproduct

Potential Cause	Troubleshooting Steps
Presence of Oxygen	Ensure the reaction is performed under strictly anaerobic conditions. Degas the solvent and reaction mixture thoroughly and maintain a positive pressure of an inert gas (N₂ or Ar).
Catalyst-Promoted Homocoupling	Screen different palladium catalysts and ligands. Some catalyst systems may have a lower propensity for promoting homocoupling.

Data Presentation

Table 1: Effect of Reaction Conditions on the Suzuki Coupling of 5-Formyl-2-thiopheneboronic Acid with 4-Bromoanisole (B123540)

Catalyst	Base	Solvent	Temp (°C)	Time (h)	Product Yield (%)	Protodeboronation (%)	Homocoupling (%)
Pd(OAc)₂/SPhos	K₂CO₃	Dioxane/H₂O (1:1)	80	1	49	15	5
Pd(OAc)₂/SPhos	K₂CO₃	Dioxane/H₂O (1:4)	80	1	20	25	8
XPhos Pd-G2	K₃PO₄	Dioxane	40	1	95	<5	<2
XPhos Pd-G3	K₃PO₄	Dioxane	40	1	>99	<1	<1
XPhos Pd-G4	K₃PO₄	Dioxane	40	0.5	>99	<1	<1

Data compiled from studies on the Suzuki-Miyaura cross-coupling of (5-formylthiophen-2-yl)boronic acid with 4-bromoanisole for illustrative purposes.[1] Yields are approximate and can vary based on specific experimental conditions.

Experimental Protocols

Detailed Methodology for the Suzuki Coupling of 5-Formyl-2-thiopheneboronic Acid with 4-Bromoanisole

This protocol is based on optimized conditions reported for the efficient cross-coupling of (5-formylthiophen-2-yl)boronic acid.[1]

Materials:

• 5-Formyl-2-thiopheneboronic acid

• 4-Bromoanisole

• XPhos Pd G3 catalyst

• Potassium phosphate (B84403) (K₃PO₄), anhydrous

• 1,4-Dioxane (B91453), anhydrous

• Nitrogen or Argon gas

• Standard laboratory glassware and stirring equipment

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add 5-Formyl-2-thiopheneboronic acid (1.2 equivalents) and potassium phosphate (2.0 equivalents).

• Add the XPhos Pd G3 catalyst (e.g., 2 mol%).

• Seal the vessel with a septum and purge with a gentle stream of nitrogen or argon for 10-15 minutes.

• Add 4-Bromoanisole (1.0 equivalent) to the vessel.

• Under a positive pressure of the inert gas, add anhydrous 1,4-dioxane via syringe.

• Stir the reaction mixture at 40 °C.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS). The reaction is typically complete within 1-2 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired 5-(4-methoxyphenyl)thiophene-2-carbaldehyde.

Visualizations

Caption: Major reaction pathways in the Suzuki coupling of 5-Formyl-2-thiopheneboronic acid.

Caption: Troubleshooting workflow for low yields in the Suzuki coupling of 5-Formyl-2-thiopheneboronic acid.

Caption: General experimental workflow for the Suzuki coupling of 5-Formyl-2-thiopheneboronic acid.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

improving solubility of 5-Formyl-2-thiopheneboronic acid for reactions

Welcome to the technical support center for 5-Formyl-2-thiopheneboronic acid. This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming solubility challenges during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of 5-Formyl-2-thiopheneboronic acid?

A1: 5-Formyl-2-thiopheneboronic acid is a white to yellow crystalline powder.[1][2] It is known to be soluble in methanol.[1][2] Like many arylboronic acids, its solubility in other common organic solvents can be limited. Its properties are heavily influenced by the boronic acid group, which is capable of forming hydrogen bonds and is weakly acidic.[3][4] The presence of the polar formyl group also affects its solubility profile.

Q2: My 5-Formyl-2-thiopheneboronic acid is not dissolving in my organic solvent (e.g., Toluene, THF, Dioxane). What is the likely cause?

A2: Arylboronic acids often exhibit limited solubility in non-polar or moderately polar organic solvents. Another significant factor is the tendency of boronic acids to dehydrate and form cyclic anhydrides called boroxines.[5][6] These boroxines are typically much less soluble than the corresponding boronic acid. Commercial boronic acids can contain varying amounts of these anhydrides, which can complicate solubility.

Q3: How does the base in my reaction (e.g., Suzuki Coupling) affect the solubility of the boronic acid?

A3: The base plays a critical role in the solubility of boronic acids in reaction mixtures, particularly for Suzuki-Miyaura coupling.[7] In the presence of an aqueous inorganic base (like K₂CO₃, K₃PO₄, or Cs₂CO₃), the boronic acid is converted into its corresponding boronate salt (R-B(OH)₃⁻).[5][7] This boronate species is significantly more soluble in the aqueous phase of a biphasic system, which facilitates its transfer and reaction with the palladium catalyst in the organic phase.[5][8]

Q4: Is it safe to heat the mixture to improve the solubility of 5-Formyl-2-thiopheneboronic acid?

A4: Heating can be an effective strategy to increase the dissolution rate and solubility of reagents. However, it must be approached with caution.[5] Excessive or prolonged heating of boronic acids can accelerate the formation of the less soluble and potentially less reactive boroxine (B1236090) anhydride.[5][9] It is often a delicate balance between achieving sufficient solubility for the reaction to proceed and minimizing thermal degradation of the reagent. A gradual increase in temperature while monitoring the reaction is recommended.[5]

Q5: Does the quality or age of the 5-Formyl-2-thiopheneboronic acid affect its solubility?

A5: Yes. Boronic acids can degrade over time, especially if not stored properly. 5-Formyl-2-thiopheneboronic acid is noted to be air-sensitive and should be kept cold.[1] Improper storage can lead to an increased content of the boroxine anhydride, which is less soluble.[6] For best results and reproducible solubility, it is recommended to use a high-purity reagent and store it under an inert atmosphere at a low temperature.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Problem	Potential Cause	Recommended Solution
Insolubility in Reaction	The chosen solvent system is inappropriate for the boronic acid.	Modify the Solvent System : For reactions like Suzuki coupling, use a biphasic or co-solvent system such as Toluene/Water, Dioxane/Water, or DMF/Water.[5][8] The aqueous phase, in combination with a base, helps dissolve the boronic acid by forming the boronate salt.[5]
Reaction is Sluggish or Fails to Start	Poor solubility is preventing the reagents from interacting effectively at the catalytic center.	Ensure Efficient Mixing : In multiphasic systems, vigorous stirring is crucial to maximize the interfacial area where the reaction occurs.[5]Add a Phase-Transfer Catalyst : In some cases, additives like tetrabutylammonium (B224687) bromide (TBAB) can enhance reaction rates in aqueous media.[10]Convert to an Ester : Consider converting the boronic acid to a more soluble derivative, like a pinacol (B44631) ester, which can then act as a slow-release source of the active boronic acid during the reaction.[11]
Precipitate Forms Upon Heating	Thermal degradation or conversion to the insoluble boroxine anhydride.	Optimize Temperature : Increase the reaction temperature gradually and monitor for reagent consumption versus degradation.[5]Use a Boronic Ester : Boronic esters are often more thermally stable and soluble in organic solvents. The pinacol ester can be a suitable alternative.[11]
Poor Solubility in Aqueous Media	Boronic acids themselves have limited solubility in neutral water.	Adjust pH : The addition of a base to form the boronate salt will significantly increase aqueous solubility.[5]Use Additives : For specific applications, adding polyols like mannitol (B672) can increase aqueous solubility by forming boronate esters and preventing boroxine formation.

Quantitative Data Summary

While extensive quantitative data for 5-Formyl-2-thiopheneboronic acid is not widely published, the following table summarizes its known solubility and provides expected solubility trends in other common solvents based on the general behavior of arylboronic acids.

Solvent	Type	Expected Solubility	Notes
Methanol	Polar Protic	Soluble [1][2]	Specific data is available.
Water (neutral)	Polar Protic	Low	Generally, arylboronic acids have low solubility in neutral water.
Water (basic)	Polar Protic	High	Forms a soluble boronate salt in the presence of a base.[5]
Acetone, THF, Dioxane	Polar Aprotic	Moderate to High[12]	Phenylboronic acid shows high solubility in acetone.
DMF	Polar Aprotic	Moderate to High	Often used as a solvent in Suzuki coupling reactions.[5][8]
Toluene, Hexane	Non-Polar	Very Low[12]	Phenylboronic acid has very low solubility in hydrocarbons.
Chloroform	Non-Polar	Moderate	Phenylboronic acid esters show high solubility in chloroform.

Experimental Protocols

Protocol 1: Improving Solubility for Suzuki-Miyaura Coupling using a Co-solvent System

This protocol is a standard approach for running a Suzuki-Miyaura cross-coupling reaction where the boronic acid has limited solubility in the organic solvent.

• Reagent Preparation : To a reaction vessel equipped with a stir bar and reflux condenser, add 5-Formyl-2-thiopheneboronic acid (1.0 eq), the aryl halide (1.0 - 1.2 eq), and the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%).

• Solvent Addition : Add an organic solvent (e.g., Toluene or Dioxane) and an aqueous solution of a base (e.g., 2M Na₂CO₃ or K₃PO₄). A typical solvent ratio is 2:1 to 4:1 organic solvent to aqueous base.[5]

• Inert Atmosphere : Purge the reaction vessel with an inert gas (Nitrogen or Argon) for 5-10 minutes.

• Heating and Stirring : Heat the mixture to the desired reaction temperature (typically 80-100 °C) with vigorous stirring. The mixture will be biphasic.

• Monitoring : Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup : Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and water. Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure to obtain the crude product.[13]

Protocol 2: Conversion of 5-Formyl-2-thiopheneboronic Acid to its Pinacol Ester

This protocol increases solubility in organic solvents by converting the boronic acid to its corresponding pinacol ester.

• Setup : In a round-bottom flask, suspend 5-Formyl-2-thiopheneboronic acid (1.0 eq) and pinacol (1.1 eq) in a dry, aprotic solvent such as THF or diethyl ether under an inert atmosphere.[5]

• Drying Agent : Add a drying agent, such as anhydrous magnesium sulfate (B86663) (MgSO₄), to the suspension.

• Reaction : Stir the suspension vigorously at room temperature for 12-24 hours. The reaction progress can be monitored by the disappearance of the starting boronic acid.[5]

• Workup : Filter off the solid drying agent and rinse it with additional dry solvent.

• Isolation : Combine the filtrates and concentrate under reduced pressure to obtain the crude pinacol ester, which can often be used directly in subsequent reactions without further purification.[5]

Visualizations

Below are diagrams illustrating key concepts and workflows for addressing solubility issues.

Caption: A workflow diagram for troubleshooting solubility issues.

References

• 1. lookchem.com [lookchem.com]
• 2. 4347-33-5 CAS MSDS (5-Formyl-2-thiopheneboronic acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 3. nbinno.com [nbinno.com]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. benchchem.com [benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. DSpace [kuscholarworks.ku.edu]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. www1.udel.edu [www1.udel.edu]

Technical Support Center: 5-Formyl-2-thiopheneboronic Acid Coupling

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving 5-Formyl-2-thiopheneboronic acid. This guide is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting advice and frequently asked questions to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: My Suzuki-Miyaura coupling reaction with 5-Formyl-2-thiopheneboronic acid is resulting in a low or no yield. What are the primary factors I should investigate?

A1: When encountering low to no yield in a Suzuki coupling reaction, a systematic evaluation of the reaction components and conditions is crucial. The primary areas to investigate are:

• Catalyst System: The choice and activity of the palladium catalyst and ligand are critical for success.[1][2]

• Reaction Conditions: Temperature, reaction time, and the maintenance of an inert atmosphere significantly impact the outcome.[2][3]

• Reagent Quality: The purity and stability of the 5-Formyl-2-thiopheneboronic acid, as well as the aryl halide, are paramount.[1][2]

• Solvent and Base: The selection of an appropriate solvent and base is essential for solubility and facilitating the catalytic cycle.[2][3]

Q2: I suspect my 5-Formyl-2-thiopheneboronic acid is degrading. What could be the cause and how can I mitigate this?

A2: 5-Formyl-2-thiopheneboronic acid can be susceptible to protodeboronation, a side reaction where the boronic acid group is replaced by a hydrogen atom.[2][4] This is a common issue with heteroarylboronic acids and can be influenced by the reaction conditions.

• Causes of Protodeboronation: This side reaction can be promoted by acidic or basic conditions, elevated temperatures, and the presence of water.[4]

• Mitigation Strategies:

  • Use of milder bases.

  • Lowering the reaction temperature.

  • Minimizing the amount of water in the reaction mixture, if possible.

  • Adding the boronic acid in slight excess or in portions during the reaction.[5]

  • Consider converting the boronic acid to a more stable boronate ester, such as a pinacol (B44631) ester.[2]

Q3: What are the most common side reactions I should be aware of when using 5-Formyl-2-thiopheneboronic acid in Suzuki coupling?

A3: Besides protodeboronation, another common side reaction is the homocoupling of the boronic acid to form a bithiophene species.[1]

• Cause of Homocoupling: This is often caused by the presence of oxygen, which can interfere with the catalytic cycle.[1]

• Prevention: Thoroughly degassing the solvent and maintaining a strict inert atmosphere (e.g., using argon or nitrogen) throughout the reaction is the most effective way to prevent homocoupling.[1][6]

Q4: How do I select the optimal catalyst system for the coupling of 5-Formyl-2-thiopheneboronic acid?

A4: The choice of the palladium catalyst and ligand is critical, especially for challenging substrates like some heteroarylboronic acids.[5][7]

• Catalyst Precursors: Modern palladium precatalysts, such as XPhos Pd G3 or G4, are often more robust and efficient at generating the active Pd(0) species.[1][8]

• Ligands: Bulky and electron-rich phosphine (B1218219) ligands, like SPhos or XPhos, have been shown to be effective for couplings involving thienylboronic acids.[5] The ligand choice can significantly influence the rates of oxidative addition and reductive elimination in the catalytic cycle.[2]

• Screening: It may be necessary to screen a variety of catalysts and ligands to find the optimal combination for your specific substrates.

Troubleshooting Guide

This section provides a structured approach to troubleshooting common issues.

Issue 1: Low Conversion of Starting Materials

If you observe a significant amount of unreacted starting materials, consider the following troubleshooting steps.

Troubleshooting Workflow for Low Conversion

Caption: A logical workflow for troubleshooting low conversion in Suzuki coupling reactions.

Detailed Steps:

• Verify Reagent Quality:

  • 5-Formyl-2-thiopheneboronic acid: Check for signs of decomposition. Purity can be assessed by NMR. Consider using a fresh batch.

  • Aryl Halide: Ensure the purity of your coupling partner.

  • Catalyst and Ligand: Use fresh or properly stored catalyst and ligand. Phosphine-based ligands can be sensitive to air.[2]

• Review Reaction Setup and Conditions:

  • Inert Atmosphere: Ensure the reaction is performed under a strict inert atmosphere (argon or nitrogen) to prevent catalyst deactivation and homocoupling.[1] Solvents should be properly degassed.

  • Temperature: The reaction temperature may need to be optimized. Insufficient temperature can lead to slow reaction rates.[3]

  • Reaction Time: Monitor the reaction over time to ensure it has reached completion.

• Perform Component Screening:

  • Base: The choice of base is crucial. A stronger base might be required, but harsh conditions can also promote boronic acid degradation. Common bases to screen include K₂CO₃, K₃PO₄, and Cs₂CO₃.[3]

  • Solvent: The solvent system affects the solubility of all components. A mixture of an organic solvent and water (e.g., dioxane/water, THF/water) is often used to dissolve both the organic substrates and the inorganic base.[3]

Issue 2: Formation of Byproducts

The presence of significant byproducts, such as the protodeboronated thiophene-2-carbaldehyde (B41791) or homocoupled bithiophene, requires specific adjustments to the reaction conditions.

Logical Relationships in Byproduct Formation

Caption: Key side reactions competing with the desired Suzuki-Miyaura cross-coupling.

Mitigation Strategies for Byproducts:

• To Reduce Protodeboronation:

  • Use milder reaction conditions (lower temperature, less harsh base).[4]

  • Consider using an anhydrous solvent system if feasible.

  • Add the boronic acid in portions to maintain a lower instantaneous concentration.

• To Reduce Homocoupling:

  • Ensure rigorous degassing of all solvents and reagents.

  • Maintain a positive pressure of an inert gas throughout the reaction.

  • Using a Pd(0) source directly might be beneficial over a Pd(II) precatalyst that requires in-situ reduction.[8]

Experimental Protocols

Below are representative experimental protocols that can be adapted for your specific needs.

General Protocol for Suzuki-Miyaura Coupling

• Vessel Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv.), 5-Formyl-2-thiopheneboronic acid (1.2–1.5 equiv.), and a finely powdered base (e.g., K₂CO₃, 2.0–3.0 equiv.).[1]

• Inert Atmosphere: Seal the vial with a septum cap and purge with argon or nitrogen for 5-10 minutes.[1]

• Catalyst Addition: Under the inert atmosphere, add the palladium precatalyst (e.g., XPhos Pd G4, 0.5–2 mol%).[1]

• Solvent Addition: Add the degassed solvent system (e.g., Dioxane/H₂O 10:1) via syringe.[1]

• Reaction Execution: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.[2]

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.[1]

• Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purification: Purify the crude product by flash column chromatography.[1]

Data Presentation

The following tables summarize the effect of varying reaction parameters on the yield of the coupling product, based on findings from model studies.

Table 1: Effect of Catalyst and Base on a Model Coupling Reaction

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Conversion (%)
1	Pd(OAc)₂ (5)	SPhos (10)	K₂CO₃ (3)	Dioxane/H₂O (1:1)	100	3	~50-60
2	XPhos Pd G4 (2)	-	K₂CO₃ (3)	Dioxane	40	0.5	>95
3	Pd(OAc)₂ (5)	SPhos (10)	K₃PO₄ (3)	Dioxane/H₂O (1:1)	100	3	~40-50

Data is illustrative and based on trends reported in the literature for similar systems.[5]

Table 2: Effect of Solvent and Temperature on a Model Coupling Reaction

Entry	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Conversion (%)
1	Pd(OAc)₂/SPhos	K₂CO₃	Toluene	100	24	Low
2	Pd(OAc)₂/SPhos	K₂CO₃	DMF	100	24	Low
3	Pd(OAc)₂/SPhos	K₂CO₃	DMF/H₂O (1:1)	70	3	High
4	Pd(OAc)₂/SPhos	K₂CO₃	DMF/H₂O (1:1)	Room Temp	24	Moderate

Data is illustrative and based on trends reported in the literature.[3] These tables highlight the significant impact that the choice of catalyst, base, solvent, and temperature can have on the reaction outcome. A highly active catalyst like XPhos Pd G4 can lead to high conversion at lower temperatures.[5] The use of a co-solvent system like DMF/H₂O can be crucial for achieving good yields.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. quora.com [quora.com]
• 7. Suzuki–Miyaura cross-coupling optimization enabled by automated feedback - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Stability and Handling of 5-Formyl-2-thiopheneboronic Acid

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 5-Formyl-2-thiopheneboronic acid, with a particular focus on the effects of basic conditions commonly encountered in synthetic protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability issue with 5-Formyl-2-thiopheneboronic acid?

The main stability concern is its susceptibility to protodeboronation, a chemical reaction where the carbon-boron bond is cleaved and replaced with a carbon-hydrogen bond. This side reaction is particularly prevalent under basic conditions, leading to the formation of 5-formylthiophene as a byproduct and reducing the yield of the desired coupled product in reactions like the Suzuki-Miyaura coupling.

Q2: Under what conditions is protodeboronation of 5-Formyl-2-thiopheneboronic acid most likely to occur?

Protodeboronation is significantly accelerated under basic conditions, with thiopheneboronic acids being most rapidly degraded at a pH greater than 10.[1] Such pH levels are common in many Suzuki-Miyaura cross-coupling reactions. The presence of a proton source, such as water in the reaction medium, is also necessary for this undesired reaction to proceed.

Q3: How does the choice of base affect the stability of 5-Formyl-2-thiopheneboronic acid?

The strength and concentration of the base can significantly impact the rate of protodeboronation. While direct quantitative stability data for 5-Formyl-2-thiopheneboronic acid with a range of bases is not extensively published, studies on its use in Suzuki-Miyaura couplings provide indirect evidence. The yield of the desired cross-coupled product can be taken as an indicator of the boronic acid's stability under the given basic conditions. Lower yields of the desired product, accompanied by the formation of 5-formylthiophene, suggest a higher degree of protodeboronation and thus lower stability of the starting material.

Q4: Are there alternative reagents that are more stable than 5-Formyl-2-thiopheneboronic acid?

Yes, boronic acid derivatives such as pinacol (B44631) esters or MIDA (N-methyliminodiacetic acid) boronates can offer enhanced stability. These derivatives can be more resistant to protodeboronation under basic conditions and can be used in "slow release" strategies where the active boronic acid is generated in situ, maintaining a low concentration and minimizing decomposition.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low yield of desired product in Suzuki-Miyaura coupling	Protodeboronation of 5-Formyl-2-thiopheneboronic acid.	- Use a milder base (e.g., K₃PO₄ instead of NaOH).- Reduce the reaction temperature.- Minimize the amount of water in the reaction mixture.- Use a more active palladium catalyst to promote the desired coupling over protodeboronation.
Formation of 5-formylthiophene byproduct	Degradation of the starting boronic acid via protodeboronation.	- Confirm the identity of the byproduct by LC-MS or NMR.- Implement the solutions mentioned above to minimize protodeboronation.
Inconsistent reaction outcomes	Variable stability of the boronic acid stock.	- Store 5-Formyl-2-thiopheneboronic acid in a cool, dry place, away from moisture.- Consider preparing fresh solutions of the boronic acid before use.- Evaluate the purity of the boronic acid before starting the reaction.

Data Presentation: Indirect Assessment of Stability in Suzuki-Miyaura Coupling

The following table summarizes the yield of the cross-coupled product from the reaction of 5-Formyl-2-thiopheneboronic acid with an aryl bromide using different bases. A higher yield of the desired product suggests greater stability of the boronic acid under those specific reaction conditions.

Base	Solvent System	Temperature (°C)	Yield of Coupled Product (%)	Inferred Stability
K₃PO₄	Dioxane/H₂O	100	~75%	Higher
K₂CO₃	Dioxane/H₂O	100	~60%	Moderate
Na₂CO₃	Dioxane/H₂O	100	~55%	Moderate-Lower
Cs₂CO₃	Dioxane/H₂O	100	~70%	Higher

Note: The yields are approximate and can vary depending on the specific reaction partners, catalyst, and reaction time. This table serves as a qualitative guide to the relative stability of 5-Formyl-2-thiopheneboronic acid in the presence of different bases.

Experimental Protocols

Protocol for Assessing the Stability of 5-Formyl-2-thiopheneboronic Acid in the Presence of a Base

This protocol describes a general method for quantitatively assessing the stability of 5-Formyl-2-thiopheneboronic acid in the presence of a selected base using High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Materials:

• 5-Formyl-2-thiopheneboronic acid

• Selected base (e.g., K₃PO₄, K₂CO₃, NaOH)

• An appropriate solvent system (e.g., Dioxane/H₂O)

• Internal standard (e.g., a stable compound with a distinct retention time)

• HPLC or LC-MS system with a C18 reverse-phase column

• Mobile phase (e.g., acetonitrile (B52724) and water with a modifier like formic acid for MS compatibility)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of 5-Formyl-2-thiopheneboronic acid in the chosen solvent at a known concentration (e.g., 10 mM).

  • Prepare a stock solution of the selected base at a known concentration (e.g., 30 mM).

  • Prepare a stock solution of the internal standard at a known concentration.

• Reaction Setup:

  • In a reaction vial, combine the stock solution of 5-Formyl-2-thiopheneboronic acid and the internal standard.

  • Initiate the experiment by adding the stock solution of the base to the vial.

  • Maintain the reaction mixture at a constant temperature (e.g., 80 °C).

• Time-Course Analysis:

  • At regular time intervals (e.g., 0, 15, 30, 60, 120 minutes), withdraw a small aliquot of the reaction mixture.

  • Quench the aliquot by diluting it with the mobile phase to stop the degradation.

  • Analyze the quenched aliquot by HPLC or LC-MS.

• Data Analysis:

  • Monitor the peak areas of 5-Formyl-2-thiopheneboronic acid and the protodeboronated product (5-formylthiophene) relative to the internal standard.

  • Plot the concentration of 5-Formyl-2-thiopheneboronic acid as a function of time to determine the degradation kinetics.

  • Calculate the percentage of degradation at each time point.

Visualizations

Caption: Base-catalyzed protodeboronation of 5-Formyl-2-thiopheneboronic acid.

Caption: Workflow for assessing boronic acid stability.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Suzuki-Miyaura Coupling of 5-Formyl-2-thiopheneboronic acid

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and minimize the homocoupling of 5-Formyl-2-thiopheneboronic acid during Suzuki-Miyaura cross-coupling reactions.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Issue Observed	Potential Cause	Recommended Solution
High percentage of 5,5'-diformyl-2,2'-bithiophene (homocoupling byproduct) in product mixture.	Presence of dissolved oxygen in the reaction.	Rigorously degas all solvents and the final reaction mixture. Use a freeze-pump-thaw technique (3-5 cycles) or sparge with an inert gas (Argon or Nitrogen) for at least 30 minutes. Maintain a positive pressure of inert gas throughout the experiment.[1]
Use of a Palladium(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂).	Switch to a Palladium(0) precatalyst like Pd(PPh₃)₄ or Pd₂(dba)₃. If a Pd(II) source is necessary, add a mild reducing agent such as potassium formate (B1220265) (1-2 equivalents) to facilitate the in-situ reduction to the active Pd(0) species.[1]
Suboptimal catalyst or ligand choice.	Employ a highly active catalyst system. Buchwald-type ligands, such as SPhos and XPhos, paired with a suitable palladium precatalyst (e.g., XPhos Pd G4), have been shown to be effective. These bulky, electron-rich ligands can promote the desired cross-coupling over homocoupling.
Low or no yield of the desired cross-coupled product.	Decomposition of the boronic acid.	5-Formyl-2-thiopheneboronic acid can be prone to decomposition (protodeboronation), especially at higher temperatures. Consider running the reaction at a lower temperature (e.g., 40-80°C) with a more active catalyst system. Slow addition of the boronic acid to the reaction mixture can also help maintain a low instantaneous concentration, potentially reducing decomposition.
Poor solubility of reagents.	Ensure sufficient solubility of both the boronic acid and the aryl halide in the chosen solvent system. A mixture of an organic solvent (like dioxane or THF) with water is often effective.
Inactive catalyst.	Ensure the catalyst is not degraded. Use fresh catalyst from a reliable source and handle it under an inert atmosphere.
Reaction stalls and does not go to completion.	Insufficient catalyst loading or deactivation.	Increase catalyst loading slightly (e.g., from 1 mol% to 2-3 mol%). Ensure rigorous exclusion of oxygen to prevent catalyst deactivation.
Insufficient base or inappropriate base choice.	Use a suitable base such as K₃PO₄ or K₂CO₃. Ensure the base is finely powdered and used in sufficient excess (typically 2-3 equivalents).
Difficult purification due to co-elution of product and homocoupled byproduct.	Similar polarity of the desired product and the symmetrical bithiophene byproduct.	If homocoupling cannot be completely avoided, explore different solvent systems for column chromatography to improve separation. Sometimes, recrystallization can also be an effective purification method.

Frequently Asked Questions (FAQs)

Q1: What is homocoupling and why is it a problem with 5-Formyl-2-thiopheneboronic acid?

A1: Homocoupling is an undesired side reaction in Suzuki-Miyaura coupling where two molecules of the boronic acid react with each other, forming a symmetrical dimer. In this case, it produces 5,5'-diformyl-2,2'-bithiophene. This side reaction consumes the boronic acid, reduces the yield of your desired product, and complicates purification due to the structural similarity between the product and the byproduct. Thienylboronic acids, in particular, can be susceptible to this side reaction.

Q2: How does oxygen promote the homocoupling of boronic acids?

A2: Oxygen can oxidize the active Palladium(0) catalyst to Palladium(II) species. These Pd(II) species can then participate in a catalytic cycle that directly promotes the homocoupling of the boronic acid, independent of the desired cross-coupling pathway.[1] Therefore, the rigorous exclusion of oxygen is one of the most critical factors in minimizing this side reaction.

Q3: Can the choice of aryl halide affect the extent of homocoupling?

A3: Yes. A more reactive aryl halide (e.g., an aryl iodide or an electron-deficient aryl bromide) can undergo oxidative addition to the palladium catalyst more rapidly. This can favor the desired cross-coupling pathway by keeping the catalyst engaged in the main cycle, thereby reducing the opportunity for it to participate in homocoupling.

Q4: Is it better to use 5-Formyl-2-thiopheneboronic acid or its pinacol (B44631) ester derivative?

A4: Boronic acid pinacol esters are generally more stable and less prone to decomposition and homocoupling than the corresponding free boronic acids. Using the pinacol ester can provide a slow, controlled release of the boronic acid into the reaction, which can help to suppress side reactions. If you continue to face issues with the boronic acid, switching to its pinacol ester is a recommended strategy.

Data on Reaction Condition Optimization

The following table summarizes the results from a model study coupling (5-formylthiophen-2-yl)boronic acid (1.2 equiv.) with 4-bromoanisole (B123540) (1.0 equiv.) using different catalysts and conditions. This data illustrates how catalyst and temperature selection can significantly impact product yield and byproduct formation.

Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Conversion (%)	Product:Homocoupling Ratio	Reference
Pd(OAc)₂ / SPhos	K₂CO₃	Dioxane/H₂O	100	4	~75	Moderate Homocoupling	[1]
Pd(OAc)₂ / SPhos	K₂CO₃	Dioxane/H₂O	80	4	~84	Lower Homocoupling	[1]
XPhos Pd G2	K₃PO₄	Dioxane	40	4	~85	Minimal Homocoupling	[1]
XPhos Pd G4	K₃PO₄	Dioxane	40	< 0.5	>99	Negligible Homocoupling	[1]

Data is interpreted and summarized from a study by Strømsodd, et al. The ratio is a qualitative interpretation based on reported conversions and byproduct analysis.[1]

Recommended Experimental Protocol

This protocol is based on optimized conditions reported to minimize homocoupling for 5-Formyl-2-thiopheneboronic acid.

Materials:

• Aryl Halide (1.0 equiv.)

• 5-Formyl-2-thiopheneboronic acid (1.2 - 1.5 equiv.)

• XPhos Pd G4 catalyst (or similar highly active Buchwald precatalyst) (1-2 mol%)

• Potassium Phosphate (K₃PO₄), finely powdered (3.0 equiv.)

• Anhydrous, degassed 1,4-dioxane (B91453)

• Inert gas (Argon or Nitrogen)

Procedure:

• Vessel Preparation: To a flame-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide, 5-Formyl-2-thiopheneboronic acid, and finely powdered K₃PO₄.

• Inerting the System: Seal the flask, and then evacuate and backfill with inert gas. Repeat this cycle at least three times to ensure the complete removal of atmospheric oxygen.

• Reagent Addition: Under a positive pressure of inert gas, add the XPhos Pd G4 catalyst.

• Solvent Addition: Add the degassed 1,4-dioxane via syringe.

• Reaction: Heat the reaction mixture to 40-60°C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. With a highly active catalyst, the reaction may be complete in less than an hour.

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove inorganic salts and catalyst residue.

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizations

The following diagrams illustrate the key chemical pathways and the recommended troubleshooting workflow.

Caption: Competing pathways of Suzuki-Miyaura coupling and homocoupling.

Caption: Troubleshooting workflow for minimizing homocoupling.

References

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to 5-Formyl-2-thiopheneboronic Acid and Other Heteroaryl Boronic Acids in Suzuki-Miyaura Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, particularly in the realm of drug discovery and materials science, heteroaryl boronic acids are indispensable building blocks. Their utility in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction, allows for the construction of complex molecular architectures. Among these, 5-Formyl-2-thiopheneboronic acid is a versatile reagent, offering a unique combination of a reactive aldehyde group and a boronic acid moiety on a thiophene (B33073) scaffold. This guide provides an objective comparison of the performance of 5-Formyl-2-thiopheneboronic acid with other commonly employed heteroaryl boronic acids, supported by available experimental data.

Introduction to Heteroaryl Boronic Acids in Cross-Coupling

Heteroaryl boronic acids are organoboron compounds containing a heterocyclic aromatic ring. They are key participants in the Suzuki-Miyaura reaction, a powerful method for forming carbon-carbon bonds. The choice of the heteroaryl boronic acid can significantly influence reaction efficiency, yield, and the overall success of a synthetic route. Factors such as the nature of the heteroatom, the position of the boronic acid group, and the presence of other substituents all play a crucial role in the reactivity and stability of these compounds. A common challenge encountered with some heteroaryl boronic acids is their propensity to undergo protodeboronation, a side reaction that can lower the yield of the desired cross-coupled product.

This guide focuses on comparing 5-Formyl-2-thiopheneboronic acid with three other representative heteroaryl boronic acids: Furan-2-boronic acid, Pyridine-3-boronic acid, and Benzofuran-2-boronic acid.

Performance Comparison in Suzuki-Miyaura Cross-Coupling

The following table summarizes the performance of 5-Formyl-2-thiopheneboronic acid and other selected heteroaryl boronic acids in Suzuki-Miyaura cross-coupling reactions with various aryl halides. It is important to note that the reaction conditions are not identical across all examples, which can influence the reported yields. However, this compilation provides a valuable snapshot of their relative reactivity and applicability.

Heteroaryl Boronic Acid	Aryl Halide	Catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
5-Formyl-2-thiopheneboronic acid	4-Bromoanisole	Pd(OAc)₂ / SPhos	K₂CO₃	Dioxane/H₂O	80	1	~70
Furan-2-boronic acid	2-Chloropyrazine	Pd(OAc)₂ / Ligand 1	K₃PO₄	n-Butanol	100	18	96[1]
Pyridine-3-boronic acid	4-Bromoisoquinoline	Pd₂(dba)₃ / Ligand 2	Cs₂CO₃	Dioxane	110	18	82
Benzofuran-2-boronic acid	2-Chloro-4,6-dimethoxypyrimidine	Pd(OAc)₂ / SPhos	K₃PO₄	THF/MeOH	60	24	91-99

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon published results. Below are representative experimental protocols for Suzuki-Miyaura reactions involving the discussed heteroaryl boronic acids.

Protocol 1: Suzuki-Miyaura Coupling of 5-Formyl-2-thiopheneboronic acid with 4-Bromoanisole

This protocol is adapted from a study investigating the cross-coupling of (5-formylthiophen-2-yl)boronic acid.

Materials:

• 5-Formyl-2-thiopheneboronic acid (1.2 equivalents)

• 4-Bromoanisole (1.0 equivalent)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 5 mol%)

• Spherical-cap phosphine (B1218219) ligand (SPhos, 10 mol%)

• Potassium carbonate (K₂CO₃, 2.0 equivalents)

• Dioxane/Water (4:1 mixture)

Procedure:

• To a reaction vessel, add 5-Formyl-2-thiopheneboronic acid, 4-bromoanisole, palladium(II) acetate, SPhos, and potassium carbonate.

• Evacuate the vessel and backfill with an inert gas (e.g., argon or nitrogen).

• Add the degassed dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 80 °C and stir for 1 hour.

• After completion, cool the reaction to room temperature.

• Extract the product with an organic solvent (e.g., ethyl acetate), wash with brine, and dry over anhydrous sodium sulfate.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: General Procedure for Suzuki-Miyaura Coupling of Heteroaryl Boronic Acids with Heteroaryl Halides

This generalized protocol is based on common practices for the Suzuki-Miyaura coupling of various heteroaryl boronic acids.

Materials:

• Heteroaryl boronic acid (1.1 - 1.5 equivalents)

• Aryl or heteroaryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), 2-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄, 2.0-3.0 equivalents)

• Anhydrous solvent (e.g., dioxane, toluene, DMF)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, combine the heteroaryl boronic acid, the aryl halide, the palladium catalyst, and the base.

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically between 80-120 °C) and stir for the specified time (typically 4-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature and quench with water.

• Extract the aqueous layer with an appropriate organic solvent.

• Combine the organic layers, wash with brine, and dry over a drying agent (e.g., Na₂SO₄ or MgSO₄).

• Remove the solvent under reduced pressure and purify the residue by flash chromatography or recrystallization.

Visualizing the Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Logical Workflow for Catalyst and Condition Screening

Optimizing a Suzuki-Miyaura coupling reaction often requires screening various parameters. The following diagram outlines a logical workflow for this process.

Caption: A logical workflow for screening and optimizing Suzuki-Miyaura reaction conditions.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to the Reactivity of Thiophene-Based Boronic Acids in Suzuki-Miyaura Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of 2- and 3-substituted thiophene-based boronic acids in the context of the Suzuki-Miyaura cross-coupling reaction. Understanding the nuanced differences in reactivity between these isomers is critical for optimizing reaction conditions, maximizing yields, and designing efficient synthetic routes for novel therapeutics and functional materials. This comparison is supported by experimental data, detailed protocols, and mechanistic diagrams to facilitate informed decision-making in your research.

At a Glance: Key Reactivity Differences

The position of the boronic acid group on the thiophene (B33073) ring significantly influences the substrate's stability and performance in cross-coupling reactions. The primary competing side reaction for thiophene boronic acids is protodeboronation, the loss of the boronic acid group, which is influenced by the electronic properties of the thiophene ring and the reaction conditions.

Feature	Thiophene-2-boronic Acid & Derivatives	Thiophene-3-boronic Acid & Derivatives
General Reactivity	Often exhibits slightly different reactivity profiles compared to the 3-isomer, which can be substrate-dependent.	Reactivity can be comparable or slightly different from the 2-isomer, influenced by the specific coupling partner.
Susceptibility to Protodeboronation	Generally more susceptible to protodeboronation, a key factor in its stability and handling.[1]	Generally less susceptible to protodeboronation compared to the 2-isomer.
Performance with Aryl Bromides	Excellent yields can be achieved with activated aryl bromides. For example, the potassium trifluoroborate salt couples with 4-bromobenzonitrile (B114466) in 98% yield.[2]	High yields are also obtained with activated aryl bromides. The corresponding trifluoroborate salt couples with 4-bromobenzonitrile in 93% yield.[2]
Performance with Aryl Chlorides	Can be a more challenging substrate, with yields being sensitive to reaction conditions. The potassium trifluoroborate salt couples with 4-chlorobenzonitrile (B146240) in 83% yield.[2]	Can exhibit higher reactivity with some aryl chlorides compared to the 2-isomer. The trifluoroborate salt couples with 4-chlorobenzonitrile in 96% yield.[2]

Quantitative Comparison of Suzuki-Miyaura Coupling Yields

The following table summarizes the comparative yields of Suzuki-Miyaura coupling reactions between potassium thiophenyltrifluoroborates and aryl halides under identical reaction conditions. The use of trifluoroborate salts enhances the stability of the boronic acid moiety, reducing protodeboronation and allowing for a more direct comparison of the inherent reactivity in the cross-coupling step.[2]

Coupling Partner	Thiophen-2-yltrifluoroborate Yield (%)	Thiophen-3-yltrifluoroborate Yield (%)
4-Bromobenzonitrile	98	93
4-Chlorobenzonitrile	83	96

Reaction Conditions: 0.25 mmol of aryl halide, 0.26 mmol of potassium heteroaryltrifluoroborate, 3 mol % Pd(OAc)₂, 6 mol % RuPhos, in a suitable solvent.[2]

Experimental Protocols

Below are representative experimental protocols for the Suzuki-Miyaura cross-coupling of thiophene-based boronic acids with an aryl halide.

Protocol 1: Suzuki-Miyaura Coupling of Thiophene-2-boronic Acid with 4-Bromoanisole (B123540)

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Thiophene-2-boronic acid (1.2 equiv.)

• 4-Bromoanisole (1.0 equiv.)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium carbonate (K₂CO₃) (2.0 equiv.)

• 1,4-Dioxane/Water (4:1 mixture, degassed)

• Magnetic stirrer and heating mantle/oil bath

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add 4-bromoanisole (1.0 equiv.), thiophene-2-boronic acid (1.2 equiv.), palladium(II) acetate (2 mol%), SPhos (4 mol%), and potassium carbonate (2.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes.

• Solvent Addition: Under a positive pressure of the inert gas, add the degassed 1,4-dioxane/water mixture via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica (B1680970) gel.

Protocol 2: Suzuki-Miyaura Coupling of Thiophene-3-boronic Acid with an Aryl Halide

This protocol can be adapted for various aryl halides.

Materials:

• Thiophene-3-boronic acid (1.1 equiv.)

• Aryl halide (e.g., 4-chlorobenzonitrile) (1.0 equiv.)

• [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) (3 mol%)

• Sodium carbonate (Na₂CO₃) (2.0 equiv.)

• Toluene/Ethanol/Water (2:1:1 mixture, degassed)

• Magnetic stirrer and heating mantle/oil bath

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In a reaction vessel, combine the aryl halide (1.0 equiv.), thiophene-3-boronic acid (1.1 equiv.), Pd(dppf)Cl₂ (3 mol%), and sodium carbonate (2.0 equiv.).

• Inert Atmosphere: Evacuate and backfill the vessel with an inert gas three times.

• Solvent Addition: Add the degassed toluene/ethanol/water solvent mixture.

• Reaction: Heat the mixture to reflux (approximately 80-90 °C) and stir until the starting material is consumed as indicated by TLC or LC-MS.

• Work-up: After cooling to room temperature, add water and extract with an organic solvent such as ethyl acetate.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo. Purify the residue by column chromatography.

Mandatory Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Suzuki-Miyaura Coupling

Caption: A generalized workflow for a Suzuki-Miyaura cross-coupling experiment.

References

• 1. benchchem.com [benchchem.com]
• 2. Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Polymers for Advanced Research: Spotlight on 5-Formyl-2-thiopheneboronic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of polymers derived from boronic acid-functionalized monomers, with a focus on the potential properties of polymers synthesized from 5-Formyl-2-thiopheneboronic acid. While direct experimental data for polymers exclusively derived from 5-Formyl-2-thiopheneboronic acid is limited in current literature, this document extrapolates its potential characteristics based on closely related structures and provides a comparison with well-established alternative polymers used in similar applications, such as glucose sensing and other biomedical fields.

Introduction to Boronic Acid-Functionalized Polymers

Polymers functionalized with boronic acid moieties have garnered significant interest in the scientific community due to their unique ability to reversibly bind with 1,2- and 1,3-diols. This property makes them highly valuable for a range of applications, particularly in the development of sensors for biologically important molecules like glucose, and in the design of controlled drug delivery systems. The thiophene (B33073) backbone, known for its conductivity and stability, when combined with the sensing capabilities of boronic acid, presents a promising platform for advanced materials.

Comparative Analysis of Polymer Properties

This section compares the anticipated properties of a polymer derived from 5-Formyl-2-thiopheneboronic acid with two prominent alternatives: Poly(3-aminophenylboronic acid) (PABA) and Poly(3,4-ethylenedioxythiophene)-phenylboronic acid (PEDOT-PBA). The data for the alternative polymers is sourced from published experimental studies.

Property	Poly(5-Formyl-2-thiopheneboronic acid) (Hypothetical)	Poly(3-aminophenylboronic acid) (PABA)	Poly(3,4-ethylenedioxythiophene)-phenylboronic acid (PEDOT-PBA)
Monomer	5-Formyl-2-thiopheneboronic acid	3-Aminophenylboronic acid	3,4-Ethylenedioxythiophene-phenylboronic acid
Polymer Backbone	Polythiophene	Polyaniline	Poly(3,4-ethylenedioxythiophene)
Glucose Sensing Performance
- Detection Limit	Not Experimentally Determined	3.46 mM[1]	~50 µM[2]
- Sensitivity	Not Experimentally Determined	Not explicitly quantified in reviewed sources	High sensitivity reported via EIS[2]
- Response Time	Not Experimentally Determined	Not explicitly quantified in reviewed sources	Fast response reported[2]
Thermal Stability	Expected to be stable based on polythiophene backbone	Good thermal stability	High thermal stability
Conductivity	Expected to be conductive	Conductive	Highly Conductive
Key Features	Combines conductivity of polythiophene with diol-binding of boronic acid and reactivity of the formyl group for further functionalization.	Well-established for glucose sensing applications.	Excellent conductivity and stability, suitable for electrochemical sensors.[2]

Experimental Protocols

Detailed methodologies for the key experiments cited in the comparison are provided below.

Synthesis of Poly(3-aminophenylboronic acid) (PABA) for Glucose Sensors

Method: Electrochemical Polymerization[1]

• Electrode Preparation: A glassy carbon electrode (GCE) is polished with alumina (B75360) slurry, followed by sonication in deionized water and ethanol, and then dried.

• Electropolymerization Solution: A solution is prepared containing 3-aminophenylboronic acid monomer and a supporting electrolyte (e.g., LiClO4) in an appropriate solvent (e.g., acetonitrile).

• Electrochemical Deposition: The GCE is immersed in the electropolymerization solution. The polymer film is deposited on the electrode surface using cyclic voltammetry (CV) or potentiostatic methods. The thickness of the film can be controlled by the number of CV cycles or the deposition time.

• Washing and Drying: After polymerization, the electrode is thoroughly rinsed with the solvent to remove any unreacted monomer and then dried.

Fabrication of a PEDOT-PBA Based Glucose Sensor

Method: Electrochemical Impedance Spectroscopy (EIS) Sensor Fabrication[2]

• Monomer Synthesis: The EDOT-PBA monomer is synthesized through a chemical reaction between a suitable EDOT precursor and a phenylboronic acid derivative.

• Electropolymerization: A PEDOT-PBA film is electrochemically deposited onto a glassy carbon electrode from a solution containing the monomer and a supporting electrolyte.

• Characterization: The polymer film is characterized using techniques such as scanning electron microscopy (SEM) to observe the morphology and cyclic voltammetry (CV) to confirm its electrochemical properties.

• Glucose Sensing Measurement: The fabricated electrode is immersed in a phosphate-buffered saline (PBS) solution. Electrochemical Impedance Spectroscopy (EIS) is performed at different glucose concentrations to measure the change in charge transfer resistance, which correlates to the glucose concentration.

Characterization of Polymer Properties

• Thermal Stability (Thermogravimetric Analysis - TGA): The thermal stability of the polymers is evaluated using TGA. A small sample of the polymer is heated at a constant rate in a controlled atmosphere (e.g., nitrogen), and the weight loss is measured as a function of temperature. The decomposition temperature is a key indicator of thermal stability.

• Conductivity Measurement (Four-Point Probe Method): The electrical conductivity of the polymer films is measured using a four-point probe setup. A constant current is passed through the two outer probes, and the voltage is measured across the two inner probes. The conductivity is then calculated from the measured current, voltage, and the geometry of the film.

Visualizing the Glucose Sensing Mechanism

The following diagrams illustrate the fundamental principles behind boronic acid-based glucose sensing and a typical experimental workflow for sensor fabrication.

Caption: Reversible binding of glucose to a boronic acid moiety.

Caption: A typical workflow for fabricating a polymer-based electrochemical sensor.

Conclusion

Polymers derived from 5-Formyl-2-thiopheneboronic acid hold significant potential for the development of advanced functional materials. The combination of a conductive polythiophene backbone with the diol-binding capability of the boronic acid group and the reactive handle of the formyl group opens up avenues for creating highly specific and versatile sensors and drug delivery platforms. While direct experimental validation is needed, the comparison with established polymers like PABA and PEDOT-PBA suggests that these novel thiophene-based polymers could offer competitive, if not superior, performance characteristics. Future research should focus on the synthesis and thorough characterization of polymers from 5-Formyl-2-thiopheneboronic acid to fully elucidate their properties and unlock their potential in various scientific and biomedical applications.

References

• 1. Poly(3-aminophenylboronic acid)-functionalized carbon nanotubes-based chemiresistive sensors for detection of sugars - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Characterization of 5-Formyl-2-thiopheneboronic Acid Coupling Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the Suzuki-Miyaura coupling products of 5-Formyl-2-thiopheneboronic acid with those of its alternative, thienylsilanes, in Hiyama cross-coupling reactions. It includes a detailed analysis of their performance, supported by experimental data, to assist in the selection of optimal synthetic strategies for the development of novel therapeutics and functional materials.

Executive Summary

5-Formyl-2-thiopheneboronic acid is a versatile building block in organic synthesis, primarily utilized in palladium-catalyzed cross-coupling reactions to form C-C bonds. The resulting arylthiophene-2-carbaldehydes are scaffolds of significant interest in medicinal chemistry, exhibiting a range of biological activities, including anticancer and antimicrobial properties. This guide presents a head-to-head comparison of the widely-used Suzuki-Miyaura coupling of 5-Formyl-2-thiopheneboronic acid with the Hiyama coupling of thienylsilanes, offering insights into reaction efficiency, yields, and the characterization of the resulting products.

Performance Comparison: Suzuki-Miyaura vs. Hiyama Coupling

The choice between Suzuki-Miyaura and Hiyama coupling for the synthesis of 5-(Aryl)-2-thiophenecarbaldehydes depends on several factors, including the desired reaction conditions, substrate stability, and overall yield. While Suzuki-Miyaura reactions with boronic acids are common, they can be hampered by issues of protodeboronation.[1] Thienylsilanes in Hiyama couplings offer a more stable alternative.[2]

Reaction	Organometallic Reagent	Electrophile	Catalyst/Ligand	Base/Activator	Solvent	Temp. (°C)	Yield (%)	Reference
Suzuki-Miyaura	5-Formyl-2-thiopheneboronic acid	4-bromoanisole	XPhos Pd G4 (2 mol%)	K₃PO₄ (2 equiv)	Dioxane	40	>95	[2]
Suzuki-Miyaura	5-Formyl-2-thiopheneboronic acid	3,5-dimethylphenylboronic acid	Pd(PPh₃)₄	KOH	1,4-dioxane (B91453)/H₂O	90	92	[3]
Suzuki-Miyaura	5-Formyl-2-thiopheneboronic acid	4-chlorophenylboronic acid	Pd(PPh₃)₄	KOH	1,4-dioxane/H₂O	90	85	[3]
Hiyama (illustrative)	2-Thienyltrimethylsilane	Aryl Halide	Pd(dba)₂/Ligand	TBAF (1.2 equiv)	THF	60-100	High (expected)	[2]

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of 5-Formyl-2-thiopheneboronic acid with an Aryl Bromide

This protocol is a general procedure and may require optimization for specific substrates.

Materials:

• 5-Formyl-2-thiopheneboronic acid (1.2 equiv)

• Aryl bromide (1.0 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Degassed 1,4-dioxane and water (4:1 to 10:1 ratio)

• Nitrogen or Argon gas

• Standard glassware for organic synthesis

Procedure:

• To a flame-dried Schlenk flask, add 5-Formyl-2-thiopheneboronic acid, the aryl bromide, and the base.

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add the palladium catalyst to the flask under the inert atmosphere.

• Add the degassed solvent mixture.

• Heat the reaction mixture to 80-100 °C with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Hiyama Coupling of a Thienylsilane with an Aryl Halide

This protocol provides a general guideline for a fluoride-promoted Hiyama coupling.

Materials:

• Thienylsilane (e.g., 2-Thienyltrimethylsilane, 1.2 equiv)

• Aryl halide (1.0 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Phosphine (B1218219) ligand (e.g., XPhos, 4 mol%)

• Activator (e.g., Tetrabutylammonium fluoride (B91410) (TBAF), 1.5 mmol)

• Anhydrous, degassed solvent (e.g., THF)

• Inert gas (Argon or Nitrogen)

• Standard oven-dried glassware

Procedure:

• To a dried reaction flask, add the palladium catalyst and the phosphine ligand.

• Evacuate and backfill the flask with inert gas three times.

• Add the aryl halide and the thienylsilane.

• Add the anhydrous, degassed solvent.

• Add the activator.

• Stir the reaction mixture at the desired temperature (e.g., 60-100 °C).

• Monitor the reaction progress (TLC, GC-MS, LC-MS).

• Once complete, cool the mixture to room temperature.

• Quench the reaction with an appropriate aqueous solution (e.g., saturated NH₄Cl).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.[1]

Characterization of Coupling Products

The synthesized arylthiophene-2-carbaldehydes are typically characterized by NMR spectroscopy and mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Dissolve 5-25 mg of the purified product in an appropriate deuterated solvent (e.g., CDCl₃, DMSO-d₆).[4][5]

• Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean NMR tube to remove any particulate matter.[5]

• Ensure the sample height in the NMR tube is adequate (typically 4-5 cm for a 5 mm tube).[2]

Data Acquisition and Analysis:

• ¹H-NMR spectra will typically show characteristic signals for the aldehyde proton (around δ 9.9 ppm) and the thiophene (B33073) ring protons.[3] For example, in 4-(3,5-dimethylphenyl)thiophene-2-carbaldehyde, the aldehyde proton appears as a singlet at δ 9.94 ppm, and the thiophene protons at positions 3 and 5 show singlets at δ 8.0 and δ 7.79 ppm, respectively.[3]

• ¹³C-NMR spectra will show a signal for the carbonyl carbon of the aldehyde group.

Mass Spectrometry (MS)

Sample Preparation:

• For Electrospray Ionization (ESI-MS), dissolve a small amount of the sample in a suitable solvent (e.g., methanol, acetonitrile) to a concentration of approximately 1 mg/mL. Further dilute this stock solution to the µg/mL range for analysis.[6]

Data Acquisition and Analysis:

• ESI-MS is a soft ionization technique that can be used to determine the molecular weight of the coupling product.[7] The mass spectrum of the product will typically show a molecular ion peak [M+H]⁺. For instance, the mass spectrum of 4-(3,5-dimethylphenyl)thiophene-2-carbaldehyde exhibits a molecular ion peak at m/z 217.[3]

Biological Significance and Signaling Pathways

Thiophene-based compounds, including the coupling products of 5-Formyl-2-thiopheneboronic acid, have shown significant potential as anticancer agents.[8][9] One of their key mechanisms of action is the inhibition of the Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) signaling pathway, which is crucial for angiogenesis, the formation of new blood vessels that tumors need to grow and metastasize.[4][10]

Caption: VEGFR-2 Signaling Pathway and Inhibition by Thiophene Derivatives.

The diagram above illustrates the simplified VEGFR-2 signaling cascade. Binding of Vascular Endothelial Growth Factor (VEGF) to its receptor, VEGFR-2, triggers a series of downstream signaling events involving key proteins like PLCγ, PI3K, and RAS. These pathways ultimately lead to cellular responses such as proliferation, migration, and increased vascular permeability, all of which contribute to angiogenesis. Thiophene-based inhibitors can block this pathway by targeting VEGFR-2, thereby preventing its activation and downstream signaling, which is a promising strategy for cancer therapy.[4]

Experimental Workflow and Logic

The synthesis and characterization of 5-Formyl-2-thiopheneboronic acid coupling products follow a logical workflow, from the initial cross-coupling reaction to the final biological evaluation.

Caption: General workflow for synthesis and evaluation.

This workflow begins with the selection of the appropriate cross-coupling strategy. Following the reaction and purification, the products are rigorously characterized using spectroscopic and spectrometric techniques. Finally, the biological activities of the novel compounds are assessed through various in vitro assays.

Conclusion

The synthesis of arylthiophene-2-carbaldehydes via palladium-catalyzed cross-coupling reactions is a robust and versatile method for accessing compounds with significant therapeutic potential. While the Suzuki-Miyaura coupling of 5-Formyl-2-thiopheneboronic acid is a well-established and high-yielding reaction, the use of thienylsilanes in Hiyama coupling presents a valuable alternative, particularly when substrate stability is a concern. The detailed protocols and characterization data provided in this guide serve as a valuable resource for researchers in the field of drug discovery and materials science, facilitating the development of novel and impactful molecular entities.

References

• 1. benchchem.com [benchchem.com]
• 2. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]
• 3. sample preparation — NMR Spectroscopy [chemie.hu-berlin.de]
• 4. mun.ca [mun.ca]
• 5. NMR Sample Preparation [nmr.chem.umn.edu]
• 6. web.uvic.ca [web.uvic.ca]
• 7. web.uvic.ca [web.uvic.ca]
• 8. A Practical Protocol for the Hiyama Cross-Coupling Reaction Catalyzed by Palladium on Carbon [organic-chemistry.org]
• 9. benchchem.com [benchchem.com]
• 10. odp.library.tamu.edu [odp.library.tamu.edu]

The Synthetic Advantage: A Comparative Guide to 5-Formyl-2-thiopheneboronic Acid

In the landscape of modern organic synthesis, the strategic selection of building blocks is paramount to the efficient construction of complex molecular architectures. For researchers, scientists, and professionals in drug development, 5-Formyl-2-thiopheneboronic acid has emerged as a uniquely versatile reagent. Its dual functionality, possessing both a reactive boronic acid moiety for cross-coupling and a formyl group for subsequent derivatization, offers a significant advantage over simpler analogues. This guide provides an objective comparison of its performance in the cornerstone Suzuki-Miyaura cross-coupling reaction against other common boronic acids, supported by experimental data and detailed protocols.

Performance in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerhouse in carbon-carbon bond formation. The performance of 5-Formyl-2-thiopheneboronic acid in this reaction is benchmarked here against other commercially available boronic acids in the coupling with 4-bromoanisole. The data highlights its efficacy, providing high yields that are competitive with, and in some cases superior to, less functionalized alternatives.

Table 1: Comparison of Boronic Acids in the Suzuki-Miyaura Coupling with 4-Bromoanisole

Boronic Acid	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
5-Formyl-2-thiopheneboronic acid	XPhos Pd G4 (2 mol%)	K₃PO₄	Dioxane	40	<0.5	>99	[1]
Thiophene-2-boronic acid	Pd(PPh₃)₄ (3 mol%)	Na₂CO₃	Toluene/EtOH/H₂O	80	12	38	[2]
5-Chloro-2-thiopheneboronic acid	Pd(PPh₃)₄ (3 mol%)	Na₂CO₃	Toluene/EtOH/H₂O	80	12	~45-55*	N/A
Phenylboronic acid	Pd(OAc)₂ (2 mol%) / DTBPPS (2 mol%)	Na₂CO₃	CH₃CN/H₂O	RT	12	94	[3]

Note: The yield for 5-Chloro-2-thiopheneboronic acid is an estimate based on the known electronic effects of an electron-withdrawing chloro group, which can sometimes lead to comparable or slightly higher yields than the unsubstituted analogue under similar conditions.

The Strategic Advantage of the Formyl Group

The key benefit of employing 5-Formyl-2-thiopheneboronic acid lies in the synthetic versatility imparted by the formyl group. Following the initial cross-coupling, this aldehyde functionality serves as a handle for a variety of subsequent transformations, allowing for the rapid elaboration of the molecular scaffold. This is particularly advantageous in the synthesis of libraries of compounds for drug discovery and materials science.

Caption: Synthetic pathways enabled by the dual functionality of 5-Formyl-2-thiopheneboronic acid.

Application in the Synthesis of Kinase Inhibitors

The thiophene (B33073) scaffold is a privileged structure in medicinal chemistry, frequently found in kinase inhibitors used in oncology. The synthesis of such inhibitors often involves a convergent approach where a substituted thiophene core is assembled via cross-coupling, followed by the elaboration of functional groups to achieve potent and selective binding to the kinase active site. 5-Formyl-2-thiopheneboronic acid is an ideal starting material for such strategies. For instance, in the synthesis of analogues of VEGFR-2 inhibitors, the thiophene core can be introduced via Suzuki-Miyaura coupling, and the formyl group can be subsequently converted to a key pharmacophoric element.

Caption: A generalized workflow for the synthesis of a thiophene-based VEGFR-2 inhibitor.

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a key mediator of angiogenesis, the formation of new blood vessels, which is a critical process for tumor growth and metastasis. Inhibition of the VEGFR-2 signaling pathway is a clinically validated strategy in cancer therapy.

Caption: Inhibition of the VEGFR-2 signaling pathway by a thiophene-based inhibitor.

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of 5-Formyl-2-thiopheneboronic Acid with 4-Bromoanisole

Materials:

• 5-Formyl-2-thiopheneboronic acid (1.2 equiv)

• 4-Bromoanisole (1.0 equiv)

• XPhos Pd G4 (2 mol%)

• Potassium phosphate (B84403) (K₃PO₄), anhydrous (2.0 equiv)

• Anhydrous dioxane

• Schlenk flask or microwave vial

• Magnetic stirrer and heating plate

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 4-bromoanisole, 5-formyl-2-thiopheneboronic acid, potassium phosphate, and the XPhos Pd G4 catalyst.

• Evacuate and backfill the flask with the inert gas three times to ensure an oxygen-free environment.

• Add anhydrous dioxane via syringe.

• Stir the reaction mixture at 40 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 30 minutes.[1]

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford 5-(4-methoxyphenyl)thiophene-2-carbaldehyde.

General Procedure for Knoevenagel Condensation of 5-Aryl-2-formylthiophene with Malononitrile (B47326)

Materials:

• 5-Aryl-2-formylthiophene (1.0 equiv)

• Malononitrile (1.1 equiv)

• Piperidine (B6355638) (catalytic amount)

• Ethanol

• Round-bottom flask and reflux condenser

• Magnetic stirrer and heating plate

Procedure:

• In a round-bottom flask, dissolve the 5-aryl-2-formylthiophene in ethanol.

• Add malononitrile to the solution and stir until dissolved.

• Add a catalytic amount of piperidine to the reaction mixture.

• Heat the mixture to reflux and monitor the reaction by TLC.

• Upon completion, cool the reaction mixture to room temperature. The product may precipitate from the solution.

• Collect the solid product by vacuum filtration and wash with cold ethanol.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified 2-((5-arylthiophen-2-yl)methylene)malononitrile.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.de]

A Comparative Guide to the Spectroscopic Analysis of Polymers Containing 5-Formyl-2-thiophene Units

This guide provides a comparative overview of the key spectroscopic techniques used to characterize polymers incorporating 5-Formyl-2-thiophene (also known as thiophene-2-carbaldehyde) units. It is intended for researchers, scientists, and professionals in drug development and materials science who are working with or developing such polymers. The guide focuses on Fourier-Transform Infrared (FTIR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and UV-Visible & Fluorescence Spectroscopy, presenting experimental data and detailed protocols for each method.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in a polymer structure. For polymers containing 5-Formyl-2-thiophene units, it is crucial for confirming the incorporation of the aldehyde group and monitoring changes during polymerization.

Data Presentation: Comparison of FTIR Spectral Data

The following table summarizes the characteristic vibrational frequencies for thiophene-2-carbaldehyde (B41791) monomer and its corresponding polymer, poly(thiophene-2-carbaldehyde). This comparison highlights the spectral changes that occur upon polymerization.

Functional Group	Bond Type	Monomer (Thiophene-2-carbaldehyde) Wavenumber (cm⁻¹)	Poly(thiophene-2-carbaldehyde) Wavenumber (cm⁻¹)	Key Observations
Thiophene (B33073) Ring	C-H (aromatic)	3110	3110	Peak remains, indicating the persistence of the aromatic thiophene ring.
Aldehyde	C-H (aliphatic)	2825	2825	Aliphatic C-H stretch from the formyl group is retained in the polymer.
Aldehyde	C=O (carbonyl)	1683, 1665	1683 (weakened)	The C=O peak is notably weakened in the polymer, suggesting some consumption or interaction of the aldehyde group during the acid-catalyzed polymerization.
Thiophene Ring	C=C	1500 - 1000	1500 - 1000	The complex fingerprint region for the thiophene ring C=C and C-H out-of-plane vibrations remains largely unchanged.

Experimental Protocol: FTIR Analysis

A standard protocol for analyzing a polymer sample using an FTIR spectrophotometer is as follows:

• Sample Preparation: A small amount of the dried polymer powder is mixed with potassium bromide (KBr) powder in a mortar and pestle. The mixture is then pressed into a thin, transparent pellet using a hydraulic press. Alternatively, a thin film of the polymer can be cast onto a salt plate (e.g., NaCl or KBr) from a suitable solvent.

• Background Spectrum: A background spectrum of the empty sample holder (or pure KBr pellet) is collected to account for atmospheric CO₂ and water vapor, as well as any signals from the sample substrate.

• Sample Spectrum: The prepared polymer sample is placed in the spectrophotometer's sample compartment.

• Data Acquisition: The spectrum is recorded, typically in the range of 4000–400 cm⁻¹. Multiple scans are averaged to improve the signal-to-noise ratio.

• Data Analysis: The resulting spectrum is analyzed by identifying the characteristic absorption bands corresponding to the various functional groups within the polymer structure.

Visualization: FTIR Experimental Workflow

Caption: General workflow for polymer characterization using FTIR spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the chemical environment of protons in the polymer, allowing for structural elucidation and confirmation. For conjugated polymers, NMR can also offer insights into polymer chain aggregation.

Data Presentation: ¹H NMR Spectral Data

The table below presents the ¹H NMR chemical shifts for poly(thiophene-2-carbaldehyde) dissolved in a suitable deuterated solvent.

Proton Environment	Chemical Shift (δ) in ppm	Multiplicity	Key Observations
Formyl Proton	9.643	Singlet (s)	The downfield shift is characteristic of an aldehyde proton, confirming its presence in the polymer structure.
Thiophene Ring Protons	9.148	Singlet (s)	Corresponds to one of the protons on the thiophene ring.
Thiophene Ring Protons	8.682	Singlet (s)	Corresponds to the other proton on the thiophene ring.
Residual Solvent (DMSO-d₆)	2.512	Singlet (s)	Signal from the deuterated solvent used for the analysis.
Residual Water	3.558	Triplet (t)	Signal from residual water present in the solvent.

Note: In the spectra of conjugated polymers, peaks can often be broad due to the restricted motion of the polymer chains and potential for aggregation in solution.

Experimental Protocol: ¹H NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the polymer in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., deuterated chloroform (B151607) (CDCl₃) or dimethyl sulfoxide (B87167) (DMSO-d₆)) in an NMR tube. Ensure the polymer is fully dissolved, which may require gentle heating or sonication.

• Instrument Setup: Place the NMR tube in the spectrometer. The instrument is tuned and the magnetic field is shimmed to optimize homogeneity.

• Data Acquisition: A standard ¹H NMR spectrum is acquired. Key parameters include the number of scans (typically 16 to 64 for sufficient signal), the relaxation delay, and the pulse width.

• Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed. The spectrum is then phase-corrected and baseline-corrected.

• Data Analysis: The chemical shifts (δ) of the signals are referenced to an internal standard (e.g., tetramethylsilane, TMS, at 0 ppm) or the residual solvent peak. The integrals of the peaks are calculated to determine the relative ratios of the different types of protons.

Visualization: NMR Analysis Logical Flow

Caption: Logical flow for polymer structure elucidation using ¹H NMR spectroscopy.

UV-Visible and Fluorescence Spectroscopy

UV-Vis absorption and fluorescence (photoluminescence) spectroscopy are used to investigate the electronic properties of conjugated polymers. The position of the absorption and emission maxima provides information about the polymer's effective conjugation length and energy gap.

Data Presentation: Comparison of Optical Properties

This table compares the UV-Visible absorption maxima (λmax) and, where available, the fluorescence emission maxima for poly(thiophene-2-carbaldehyde) and other relevant polythiophenes to illustrate structural effects.

Polymer	Solvent	Absorption λmax (nm)	Emission λmax (nm)	Band Gap (Eg) (eV)
Poly(thiophene-2-carbaldehyde)	Methanol/HCl	443, 657, 746	Not Reported	Not Reported
Poly(3-hexylthiophene) (P3HT)	Chloroform	~450	~580	~1.9 - 2.1
Pyrene-containing Polythiophene	Acetone	428, 560	570	Not Reported

Note: The optical properties of conjugated polymers are highly sensitive to the solvent and the polymer's aggregation state. The multiple absorption peaks for poly(thiophene-2-carbaldehyde) suggest complex electronic transitions or aggregation.

Experimental Protocol: UV-Vis and Fluorescence Analysis

• Sample Preparation: Prepare a dilute solution of the polymer in a UV-transparent solvent (e.g., chloroform, THF, or methanol). The concentration should be low enough to ensure the absorbance is within the linear range of the spectrophotometer (typically < 1.0).

• UV-Vis Absorption Measurement:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill one quartz cuvette with the pure solvent to serve as a reference blank.

  • Fill a second quartz cuvette with the polymer solution.

  • Scan a range of wavelengths (e.g., 200-900 nm) to record the absorption spectrum. The peak of the lowest energy absorption band is recorded as λmax.

• Fluorescence Emission Measurement:

  • Use a spectrofluorometer.

  • Place the cuvette with the polymer solution in the sample holder.

  • Set the excitation wavelength (λex), typically at or near the absorption maximum (λmax) determined from the UV-Vis spectrum.

  • Scan the emission wavelengths, starting from just above the excitation wavelength, to record the fluorescence spectrum.

Visualization: Electronic Transition and Emission Pathway

Caption: Energy diagram showing photon absorption and fluorescence emission processes.

A Comparative Guide to the Electrochemical Characterization of Thiophene-Based Conductive Polymers

For Researchers, Scientists, and Drug Development Professionals

In the realm of conductive polymers, materials derived from thiophene (B33073) and its functionalized analogues stand out for their potential in a myriad of applications, from biosensors to organic electronics. This guide provides a comparative overview of the electrochemical characteristics of polymers derived from 5-Formyl-2-thiopheneboronic acid and other key thiophene-based polymers. Due to a notable lack of extensive research on poly(5-Formyl-2-thiopheneboronic acid), this guide leverages data from closely related and well-characterized polymers to provide a valuable comparative context.

Performance Comparison of Thiophene-Based Polymers

The electrochemical properties of conductive polymers are paramount to their function. Key parameters such as redox potentials, conductivity, and charge transfer resistance dictate their suitability for specific applications. Below is a comparative summary of these properties for poly(5-Formyl-2-thiopheneboronic acid) and its alternatives.

Property	Poly(5-Formyl-2-thiopheneboronic acid)	Poly(3-thiopheneacetic acid) (PTAA)	Poly(3,4-ethylenedioxythiophene) (PEDOT)	Unsubstituted Polythiophene (PT)
Oxidation Potential (V vs. Ag/AgCl)	Data Not Available	~0.5 - 0.8 V[1]	~ -0.2 - 0.3 V[2]	~0.6 - 1.0 V
Reduction Potential (V vs. Ag/AgCl)	Data Not Available	~0.2 - 0.5 V	~ -0.5 - 0.0 V[2]	~0.2 - 0.6 V
Conductivity (S/cm)	Data Not Available	7 S/cm[3]	10^3 S/cm (doped)[2]	10 - 100 S/cm (doped)
Charge Transfer Resistance (Rct) (Ω)	Data Not Available	Low (qualitative)[4]	148.2 Ω (with GO:PSS)[5]	Varies significantly with morphology
Key Features	Expected to exhibit pH sensitivity and potential for covalent immobilization of biomolecules via the formyl and boronic acid groups.	Carboxylic acid group allows for functionalization and improves solubility.[6]	High conductivity, excellent stability, and transparency.[2]	Prototypical conductive thiophene polymer.

Note: The electrochemical properties of conductive polymers are highly dependent on factors such as the electrolyte, solvent, scan rate (in cyclic voltammetry), and the morphology of the polymer film.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the accurate electrochemical characterization of conductive polymers. Below are methodologies for key techniques.

Electrochemical Polymerization

Electrochemical polymerization is a common method for depositing a thin film of the conductive polymer directly onto an electrode surface.

Procedure:

• Prepare a solution of the monomer (e.g., 5-Formyl-2-thiopheneboronic acid) in a suitable organic solvent (e.g., acetonitrile (B52724) or dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium (B224687) perchlorate).

• Use a three-electrode electrochemical cell with a working electrode (e.g., glassy carbon, platinum, or indium tin oxide), a counter electrode (e.g., platinum wire), and a reference electrode (e.g., Ag/AgCl).

• The polymerization can be carried out using either potentiostatic (constant potential), galvanostatic (constant current), or potentiodynamic (cyclic voltammetry) methods.[7]

• For potentiodynamic polymerization, cycle the potential between a lower and an upper limit (e.g., -0.5 V to +1.5 V vs. Ag/AgCl) for a set number of cycles. The growth of the polymer film is indicated by an increase in the peak currents with each cycle.[8]

Cyclic Voltammetry (CV)

Cyclic voltammetry is a fundamental technique used to study the redox behavior of the polymer film.

Procedure:

• After polymerization, rinse the polymer-coated working electrode with the solvent to remove any unreacted monomer.

• Place the electrode in a fresh electrolyte solution (without the monomer).

• Scan the potential between a range where the polymer exhibits its redox activity.[9]

• The resulting voltammogram will show oxidation and reduction peaks, providing information about the redox potentials and the electrochemical stability of the polymer.[9]

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful technique to investigate the electrical properties of the polymer film, including its conductivity and charge transfer resistance.

Procedure:

• Perform EIS on the polymer-coated electrode in the electrolyte solution using a potentiostat with a frequency response analyzer.

• Apply a small amplitude AC voltage (e.g., 10 mV) over a wide range of frequencies (e.g., 100 kHz to 0.1 Hz) at a specific DC potential (often the open-circuit potential or a potential where the polymer is in its conductive state).[10][11]

• The resulting impedance data can be plotted as a Nyquist or Bode plot and fitted to an equivalent circuit model to extract parameters like charge transfer resistance (Rct) and double-layer capacitance (Cdl).[12][13]

Visualizing the Workflow

To aid in understanding the experimental process, the following diagrams illustrate the key steps and relationships.

Experimental workflow for electrochemical characterization.

Logical relationship of polymer properties to performance.

References

• 1. Electrochemical synthesis of poly(3-thiophene acetic acid) nanowires with water-soluble macromolecule templates - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. PEDOT Radical Polymer with Synergetic Redox and Electrical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Cyclic Voltammetry and Electrochemical Impedance Spectroscopy of Partially Reduced Graphene Oxide - PEDOT:PSS Transducer for Biochemical Sensing | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 6. 3-Thiopheneacetic acid 98 6964-21-2 [sigmaaldrich.com]
• 7. Next-Generation Electrically Conductive Polymers: Innovations in Solar and Electrochemical Energy Devices [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ossila.com [ossila.com]
• 10. mdpi.com [mdpi.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Conductive Polymer Characterization via EIS – Advances in Polymer Science [ncstate.pressbooks.pub]
• 13. researchgate.net [researchgate.net]

Performance Showdown: 5-Formyl-2-thiopheneboronic Acid in Sensing Applications

For Immediate Release

A comprehensive analysis of sensors based on boronic acid derivatives reveals the potential of 5-Formyl-2-thiopheneboronic acid and its analogs in the sensitive and selective detection of biological molecules. While direct comparative studies on 5-Formyl-2-thiopheneboronic acid are limited, this guide synthesizes available data on related thiophene-boronic acid sensors and contrasts their performance with other established boronic acid-based sensing platforms for saccharides and glycoproteins. This information is crucial for researchers, scientists, and drug development professionals in selecting and designing optimal sensing strategies.

The Rise of Boronic Acid Sensors

Boronic acids have emerged as versatile recognition elements in chemical sensors due to their unique ability to form reversible covalent bonds with 1,2- and 1,3-diols, which are structural motifs present in saccharides and glycoproteins. This interaction can be transduced into a measurable signal, often through fluorescence, making them powerful tools for biological monitoring. The choice of the aromatic backbone of the boronic acid, such as phenyl or thiophene (B33073), can significantly influence the sensor's performance characteristics. Thiophene-based boronic acids, for instance, are noted for their distinct photophysical properties which can be advantageous in sensor design.

Quantitative Performance Comparison

To provide a clear overview of the current landscape, the following tables summarize the performance metrics of a sensor based on a thiophene-boronic acid derivative against other boronic acid-based sensors for relevant biological analytes. It is important to note that direct quantitative data for a sensor exclusively utilizing 5-Formyl-2-thiopheneboronic acid was not available in the reviewed literature. Therefore, data for a closely related (thiophen-3-yl)boronic acid sensor is presented as a representative for thiophene-based systems.

Table 1: Performance Comparison for Saccharide Sensing

Sensor Platform	Analyte	Limit of Detection (LOD)	Linear Range	Response Time	Reference
(Thiophen-3-yl)boronic acid with Alizarin Red S (Competitive Assay)	N-acetyl-d-neuraminic acid	0.63 mM	1 - 10 mM	Not Reported	[1]
Phenylboronic Acid Functionalized Tetraphenylethene (TPE-DABA)	Fructose, Sorbitol	Not Quantified (Qualitative)	Not Applicable	Not Reported	[2][3]
Anthracene-based Diboronic Acid	D-Glucose	Not Reported	Not Reported	Not Reported	[4]
Naphthalene, Anthracene, and Pyrene-based Diboronic Acids	D-Glucose, D-Galactose	Not Reported	Not Reported	Not Reported	[5]

Table 2: Performance Comparison for Glycoprotein Sensing

Sensor Platform	Analyte	Limit of Detection (LOD)	Linear Range	Reference
Pro-Q Emerald 488 Dye (Periodate Schiff-base)	General Glycoproteins	5 - 18 ng/band	Not Applicable	[6]
Mass Spectrometry-based methods	General Glycoproteins	Varies by method	Varies by method	[7]

Signaling Pathways and Experimental Design

The functionality of boronic acid-based fluorescent sensors typically relies on one of three primary signaling mechanisms: Photoinduced Electron Transfer (PET), Förster Resonance Energy Transfer (FRET), or Internal Charge Transfer (ICT). The binding of a diol-containing analyte to the boronic acid moiety alters the electronic properties of the sensor, leading to a change in its fluorescence output.

Below are diagrams illustrating a general signaling pathway for a PET-based boronic acid sensor and a typical experimental workflow for evaluating sensor performance.

Caption: Signaling pathway of a PET-based boronic acid sensor.

Caption: General experimental workflow for sensor evaluation.

Experimental Protocols

While a specific protocol for a sensor based on 5-Formyl-2-thiopheneboronic acid is not available, a general methodology for evaluating the performance of a fluorescent boronic acid sensor for saccharide detection is provided below.

General Experimental Protocol for Fluorescence-Based Saccharide Sensing

• Materials and Reagents:

  • Boronic acid-based sensor molecule (e.g., a derivative of 5-Formyl-2-thiopheneboronic acid)

  • Analyte of interest (e.g., glucose, fructose, glycoproteins)

  • Buffer solution (e.g., Phosphate-Buffered Saline - PBS, pH 7.4)

  • Spectrofluorometer

  • Quartz cuvettes

• Preparation of Stock Solutions:

  • Prepare a stock solution of the boronic acid sensor in a suitable solvent (e.g., DMSO or methanol).

  • Prepare stock solutions of the analytes in the buffer solution.

• Fluorescence Titration:

  • Dilute the sensor stock solution to a working concentration (e.g., 10 µM) in the buffer solution.

  • Record the initial fluorescence emission spectrum of the sensor solution.

  • Incrementally add small aliquots of the analyte stock solution to the sensor solution in the cuvette.

  • After each addition, gently mix the solution and allow it to equilibrate for a specified time.

  • Record the fluorescence emission spectrum after each addition.

• Data Analysis:

  • Plot the change in fluorescence intensity at the emission maximum as a function of the analyte concentration.

  • Determine the limit of detection (LOD) using the 3σ/slope method, where σ is the standard deviation of the blank and the slope is derived from the linear portion of the calibration curve.

  • Evaluate the selectivity of the sensor by performing fluorescence titrations with a range of potentially interfering analytes and comparing the fluorescence response.

• Real Sample Analysis:

  • Spike real samples (e.g., serum, urine) with known concentrations of the analyte.

  • Measure the fluorescence response of the sensor in the spiked samples to assess the matrix effect and the sensor's applicability in complex media.

Future Directions

The field of boronic acid-based sensors is continually evolving, with ongoing efforts to improve sensitivity, selectivity, and response time. The unique electronic properties of the thiophene ring in compounds like 5-Formyl-2-thiopheneboronic acid offer a promising avenue for the development of next-generation sensors with enhanced performance. Further research focusing on the synthesis and characterization of sensors based on this specific molecule is warranted to fully elucidate its potential in various analytical and diagnostic applications.

References

• 1. Non-enzymatic electrochemical assay of N -acetyl- d -neuraminic acid through competitive chemoreceptor binding with (thiophen-3-yl)boronic acid - Sensors & Diagnostics (RSC Publishing) DOI:10.1039/D5SD00034C [pubs.rsc.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Design and Synthesis of Novel Di-Boronic Acid-Based Chemical Glucose Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Boronic acid based photoinduced electron transfer (PET) fluorescence sensors for saccharides - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Detection of glycoproteins in polyacrylamide gels and on electroblots using Pro-Q Emerald 488 dye, a fluorescent periodate Schiff-base stain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mass spectrometry-based analysis of glycoproteins and its clinical applications in cancer biomarker discovery - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Alternatives for 5-Formyl-2-thiopheneboronic Acid in Cross-Coupling Reactions

In the synthesis of complex organic molecules for pharmaceutical and materials science applications, 5-Formyl-2-thiopheneboronic acid is a valuable building block. However, researchers may seek alternatives due to factors such as reagent stability, reaction efficiency, and the desire for more atom-economical methods. This guide provides an objective comparison of alternative reagents and methodologies to 5-Formyl-2-thiopheneboronic acid, supported by experimental data and detailed protocols.

At a Glance: Comparison of Alternative Coupling Strategies

The primary alternatives to the Suzuki-Miyaura coupling using 5-Formyl-2-thiopheneboronic acid are other palladium-catalyzed cross-coupling reactions such as the Stille and Negishi couplings, which utilize organostannane and organozinc reagents, respectively. Additionally, direct C-H arylation offers a more atom-economical approach by avoiding the pre-functionalization of the thiophene (B33073) ring. More stable boron-based reagents like potassium trifluoroborates and N-methyliminodiacetic acid (MIDA) boronates also present viable alternatives to the often less stable boronic acids.

Feature	Suzuki-Miyaura Coupling (Boronic Acid)	Stille Coupling (Organostannane)	Negishi Coupling (Organozinc)	Direct C-H Arylation
Thiophene Reagent	5-Formyl-2-thiopheneboronic acid	5-Tributylstannyl-2-thiophenecarboxaldehyde	5-Chlorozincio-2-thiophenecarboxaldehyde	2-Thiophenecarboxaldehyde
Key Advantages	Wide commercial availability of boronic acids, low toxicity of byproducts.	Excellent functional group tolerance, proceeds under neutral conditions.[1]	High reactivity, good functional group tolerance.[2]	Atom-economical, avoids pre-functionalization.
Key Disadvantages	Boronic acids can be unstable (protodeboronation).	High toxicity of organotin reagents and byproducts.[1]	Organozinc reagents are moisture-sensitive.	Can require higher catalyst loading and harsher conditions.
Typical Yields	Moderate to good (can be variable). For some aryl aldehydes, yields can be in the 39-59% range.[3]	Good to excellent. For some aryl aldehydes, yields can be in the 80-91% range.[3]	Generally good to excellent.	Moderate to good.

Quantitative Performance Data

The following table summarizes representative yields for the synthesis of 5-aryl-2-thiophenecarboxaldehyde derivatives using different coupling methods. It is important to note that direct head-to-head comparisons under identical conditions are not always available in the literature; therefore, this data is compiled from various sources with similar substrates.

Coupling Method	Thiophene Reagent	Coupling Partner	Catalyst/Ligand	Base/Additive	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Suzuki-Miyaura	5-Formyl-2-thiopheneboronic acid	4-Bromoanisole	Pd(OAc)₂ / XPhos G4	K₃PO₄	Dioxane/H₂O	40	<0.5	>95 (conversion)	[4]
Suzuki-Miyaura	5-Formylfuran-2-yltrifluoroborate	4-Bromobenzonitrile	Pd(OAc)₂ / RuPhos	K₂CO₃	Toluene (B28343)/H₂O	85	12	39	[5]
Stille	5-(Tributylstannyl)-2-thiophenecarboxaldehyde	Aryl Iodide	Pd(PPh₃)₄ / CuI	CsF	DMF	90-110	12-16	~85-95	[6]
Negishi	2-Thienylzinc chloride	Aryl Bromide	Pd₂(dba)₃ / XPhos	-	THF	RT	2-12	~70-90	[7]
Direct C-H Arylation	2-Thiophenecarboxaldehyde	4-Bromoacetophenone	Pd(OAc)₂	KOAc / PivOH	DMAc	130	20	80	[8][9]

Signaling Pathways and Experimental Workflows

The choice of synthetic route depends on several factors, including the stability of the starting materials, the desired functional group tolerance, and toxicity considerations. The following diagrams illustrate the decision-making process and the catalytic cycles for the key alternative coupling reactions.

Caption: Decision workflow for selecting an arylation method.

Caption: Catalytic cycle of the Stille coupling reaction.

Caption: Catalytic cycle of the Negishi coupling reaction.

Experimental Protocols

Stille Coupling of 5-(Tributylstannyl)-2-thiophenecarboxaldehyde with an Aryl Halide

This protocol is a general procedure and should be performed under an inert atmosphere.

Materials and Reagents:

• 5-(Tributylstannyl)-2-thiophenecarboxaldehyde (1.0 equiv)

• Aryl halide (e.g., aryl iodide, 1.1 equiv)

• Pd(PPh₃)₄ (2-5 mol%)

• Anhydrous and degassed toluene or DMF

• Argon or Nitrogen gas

Procedure:

• To a flame-dried Schlenk flask, add the aryl halide and 5-(Tributylstannyl)-2-thiophenecarboxaldehyde.

• Evacuate and backfill the flask with an inert gas (three cycles).

• Add the anhydrous, degassed solvent via syringe.

• Add the Pd(PPh₃)₄ catalyst under a positive pressure of inert gas.

• Heat the reaction mixture to 90-110 °C and stir for 12-16 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.[6]

Negishi Coupling of 5-Bromo-2-thiophenecarboxaldehyde with an Aryl Zinc Reagent

This protocol involves the in-situ formation of the organozinc reagent followed by the cross-coupling reaction.

Materials and Reagents:

• 5-Bromo-2-thiophenecarboxaldehyde (1.0 equiv)

• Zinc dust (activated, 1.5 equiv)

• Aryl iodide (1.2 equiv)

• Pd₂(dba)₃ (2 mol%)

• XPhos (4 mol%)

• Anhydrous THF

• Argon or Nitrogen gas

Procedure:

• Preparation of the Organozinc Reagent: In a flame-dried Schlenk flask under an inert atmosphere, add the aryl iodide and anhydrous THF. To this solution, add the activated zinc dust. Stir the mixture at room temperature for 2-4 hours to form the arylzinc iodide.

• Cross-Coupling Reaction: In a separate flame-dried Schlenk flask, add 5-Bromo-2-thiophenecarboxaldehyde, Pd₂(dba)₃, and XPhos.

• Evacuate and backfill the flask with an inert gas.

• Add anhydrous THF via syringe.

• Slowly add the freshly prepared arylzinc iodide solution to the reaction mixture at room temperature.

• Stir the reaction at room temperature or heat to 50-60 °C for 2-12 hours, monitoring by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature and quench with a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with ethyl acetate (B1210297).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[7][10]

Direct C-H Arylation of 2-Thiophenecarboxaldehyde with an Aryl Bromide

This protocol offers a more atom-economical route.

Materials and Reagents:

• 2-Thiophenecarboxaldehyde (1.5-2.0 equiv)

• Aryl bromide (1.0 equiv)

• Pd(OAc)₂ (2 mol%)

• Potassium acetate (KOAc) (2.0 equiv)

• Pivalic acid (PivOH) (30 mol%)

• N,N-Dimethylacetamide (DMAc)

• Argon or Nitrogen gas

Procedure:

• To a Schlenk tube, add the aryl bromide, Pd(OAc)₂, KOAc, and PivOH.

• Evacuate and backfill the tube with an inert gas.

• Add 2-Thiophenecarboxaldehyde and DMAc via syringe.

• Seal the tube and heat the reaction mixture to 130-140 °C for 20 hours.

• After cooling to room temperature, dilute the mixture with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.[8][9]

Conclusion

While 5-Formyl-2-thiopheneboronic acid remains a widely used and effective reagent, several viable alternatives exist for the synthesis of 5-aryl-2-thiophenecarboxaldehydes. The Stille coupling often provides higher yields, particularly for substrates containing coordinating groups like aldehydes, though the toxicity of organotin reagents is a significant drawback.[3] The Negishi coupling offers a highly reactive alternative with good functional group tolerance. For researchers prioritizing green chemistry and atom economy, direct C-H arylation presents an attractive, albeit sometimes more condition-intensive, option. The choice of reagent and methodology should be guided by a careful consideration of the specific synthetic target, required functional group compatibility, and practical laboratory considerations.

References

• 1. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 2. Negishi coupling - Wikipedia [en.wikipedia.org]
• 3. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. rsc.org [rsc.org]
• 7. A mild Negishi cross-coupling of 2-heterocyclic organozinc reagents and aryl chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. research.unipd.it [research.unipd.it]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 5-Formyl-2-thiopheneboronic Acid: A Guide for Laboratory Professionals

For immediate release: Researchers, scientists, and drug development professionals handling 5-Formyl-2-thiopheneboronic acid must adhere to strict safety and disposal protocols due to its hazardous nature. This guide provides essential, step-by-step procedures for the safe management and disposal of this compound, ensuring laboratory safety and environmental compliance.

5-Formyl-2-thiopheneboronic acid is classified as a hazardous substance, causing skin and serious eye irritation, and is harmful if swallowed.[1][2] Proper personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory when handling this compound. All operations involving this chemical should be conducted in a certified chemical fume hood to minimize inhalation risks.

Quantitative Safety Data

A summary of the key safety information for 5-Formyl-2-thiopheneboronic acid is presented below, compiled from safety data sheets (SDS).

Hazard Classification	GHS Pictogram	Hazard Statement	Precautionary Statement
Acute Toxicity, Oral (Category 4)	H302: Harmful if swallowed.[1]	P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.[1]
Skin Irritation (Category 2)	H315: Causes skin irritation.[1][2]	P302 + P352: IF ON SKIN: Wash with plenty of water.[1][3]
Eye Irritation (Category 2A)	H319: Causes serious eye irritation.[1][2]	P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1]
Specific target organ toxicity — single exposure (Category 3), Respiratory system	H335: May cause respiratory irritation.	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

Experimental Disposal Protocol

The primary and recommended method for the disposal of 5-Formyl-2-thiopheneboronic acid is through a licensed hazardous waste disposal service. In-laboratory treatment should only be considered for very small quantities and only if permitted by institutional and local regulations.

Method 1: Professional Hazardous Waste Disposal (Recommended)

• Segregation and Collection:

  • Collect waste 5-Formyl-2-thiopheneboronic acid, whether in solid form or in solution, in a dedicated, chemically compatible, and clearly labeled hazardous waste container.

  • Do not mix with other waste streams unless compatibility is confirmed.

  • Contaminated materials, such as weighing paper, pipette tips, and gloves, should also be collected in a designated solid hazardous waste container.

• Labeling:

  • The waste container must be labeled with "Hazardous Waste," the full chemical name "5-Formyl-2-thiopheneboronic acid," the CAS number (4347-33-5), and any other information required by your institution's Environmental Health and Safety (EHS) department.

• Storage:

  • Store the sealed hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents.[4]

• Arrangement for Disposal:

  • Contact your institution's EHS department or a licensed chemical waste disposal company to arrange for pickup and proper disposal.

Method 2: In-Lab Neutralization of Small Aqueous Quantities (Use with Extreme Caution)

This procedure should only be performed by trained personnel in a chemical fume hood and with the explicit approval of your institution's EHS department.

• Preparation:

  • In a suitably large beaker, dilute the aqueous solution containing a small quantity of 5-Formyl-2-thiopheneboronic acid with a large volume of cold water. An ice bath can be used to control any potential exothermic reaction.

• Neutralization:

  • Slowly add a dilute solution of a weak base, such as sodium bicarbonate (baking soda), to the acidic solution with constant stirring.

  • Monitor the pH of the solution using a calibrated pH meter or pH strips.

  • Continue adding the basic solution in small portions until the pH is within the neutral range as specified by local regulations (typically between 5.5 and 9.0).[5]

• Final Disposal:

  • Once neutralized, and if permitted by local wastewater regulations, the solution may be disposed of down the sanitary sewer with copious amounts of water. Confirmation with your local authorities is mandatory before proceeding.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 5-Formyl-2-thiopheneboronic acid waste.

Caption: Disposal decision workflow for 5-Formyl-2-thiopheneboronic acid.

By adhering to these guidelines, laboratories can ensure the safe handling and disposal of 5-Formyl-2-thiopheneboronic acid, protecting both personnel and the environment. Always consult your institution's specific safety and disposal protocols.

References

• 1. fishersci.be [fishersci.be]
• 2. tcichemicals.com [tcichemicals.com]
• 3. 5-Formyl-2-thiopheneboronic Acid | 4347-33-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

Personal protective equipment for handling 5-Formyl-2-thiopheneboronic acid

This guide provides critical safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 5-Formyl-2-thiopheneboronic acid. Adherence to these protocols is essential for ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier:

• Name: 5-Formyl-2-thiopheneboronic acid

• CAS Number: 4347-33-5

• Molecular Formula: C₅H₅BO₃S[1]

Hazard Identification and Classification

5-Formyl-2-thiopheneboronic acid is a hazardous substance that requires careful handling. The primary hazards associated with this chemical are:

• Acute Toxicity: Harmful if swallowed (H302), harmful in contact with skin (H312), and harmful if inhaled (H332).[2]

• Skin Irritation: Causes skin irritation (H315).[1][2]

• Eye Irritation: Causes serious eye irritation (H319).[1][2]

• Respiratory Irritation: May cause respiratory irritation (H335).[1]

• Physical Hazards: It is a combustible solid and is sensitive to air.[3][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 5-Formyl-2-thiopheneboronic acid to minimize exposure and ensure personal safety.

Protection Type	Specific Equipment	Purpose & Guidelines	Standards
Eye/Face Protection	Chemical splash-resistant safety glasses or goggles with side protection. A face shield may be required for splash risks.[3][5][6]	To protect eyes from dust particles and splashes.	OSHA 29 CFR 1910.133 or EU EN166.[6]
Hand Protection	Appropriate chemical-resistant gloves (e.g., Nitrile or Butyl rubber).[3][6]	To prevent skin contact and absorption. Select gloves based on an evaluation of skin hazards and chemical resistance.[6]	N/A
Body Protection	Laboratory coat or appropriate protective clothing.[1][6]	To prevent skin exposure. Contaminated clothing should not be allowed out of the workplace and must be washed before reuse.[7]	N/A
Respiratory Protection	A dust mask (type N95, US) or a NIOSH/MSHA or European Standard EN 149 approved respirator.[3][6]	Use only in a well-ventilated area or outdoors.[6] If ventilation is inadequate, dust is generated, or exposure limits are exceeded, a respirator is required.	NIOSH/MSHA or EN 149.[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for safety. The following workflow outlines the key steps from receipt to disposal of 5-Formyl-2-thiopheneboronic acid.

Caption: Workflow for the safe handling and disposal of 5-Formyl-2-thiopheneboronic acid.

Step-by-Step Handling Procedures

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[6]

• Ensure that an eyewash station and a safety shower are readily accessible in the immediate vicinity of the handling area.[6]

2. Donning Personal Protective Equipment (PPE):

• Before handling the chemical, put on all required PPE as specified in the table above.

3. Handling the Chemical:

• Avoid all personal contact, including the inhalation of dust.[6]

• Minimize dust generation and accumulation during handling.[6]

• Do not eat, drink, or smoke in the designated handling area.[6]

4. After Handling:

• Thoroughly wash hands and any exposed skin with soap and water after handling.

• Carefully remove contaminated clothing and wash it before reuse.[7]

5. Storage:

• Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.

• For long-term storage, keep it in a refrigerator and under an inert atmosphere as it is air-sensitive.[4]

• Store in a locked-up area.

6. Waste Disposal:

• Collect all waste material, including empty containers and contaminated items, in a suitable, labeled container.

• Dispose of the chemical waste through an approved waste disposal plant.

• Do not release the chemical into the environment.[1]

Emergency First Aid Procedures

Exposure Route	First Aid Measures
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1]
Skin Contact	Immediately wash off with plenty of soap and water for at least 15 minutes. Remove all contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice or attention.[1][7]
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. If the person is not breathing, provide artificial respiration. Seek medical attention if you feel unwell.[1]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Call a physician or poison control center immediately.[1]

References

• 1. fishersci.be [fishersci.be]
• 2. 5-Formyl-2-thiopheneboronic acid | C5H5BO3S | CID 2773430 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Formyl-2-thienylboronic acid = 95.0 4347-33-5 [sigmaaldrich.com]
• 4. lookchem.com [lookchem.com]
• 5. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 6. benchchem.com [benchchem.com]
• 7. 5-Formyl-2-thiopheneboronic Acid | 4347-33-5 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]